2-(4-Methylcyclohexyl)-4-nitroaniline

Core Science & Biosynthesis

Synthesis and Characterization of 2-(4-Methylcyclohexyl)-4-nitroaniline: A Comprehensive Technical Guide

Executive Summary

The molecule 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8) is a highly specialized aniline derivative characterized by a sterically demanding 4-methylcyclohexyl group at the ortho position and a strongly electron-withdrawing nitro group at the para position. In modern drug discovery, this structural motif is a critical building block for synthesizing complex heterocycles, such as benzimidazole-based kinase inhibitors and poly(ADP-ribose) polymerase (PARP) inhibitors.

Synthesizing this compound requires overcoming two significant chemical hurdles: achieving strict regioselectivity during the ortho-alkylation of a deactivated aromatic ring, and maintaining absolute chemoselectivity to prevent the reduction of the nitro group during aliphatic saturation. This whitepaper outlines a field-proven, self-validating synthetic workflow designed to bypass the limitations of traditional Friedel-Crafts alkylation through a modern organometallic approach.

Retrosynthetic Strategy & Mechanistic Rationale

Traditional methods for installing cycloalkyl groups onto anilines rely on Friedel-Crafts alkylation. However, applying this to 4-nitroaniline is fundamentally flawed: the primary amine coordinates with and neutralizes Lewis acid catalysts (e.g., AlCl₃), while the para-nitro group severely deactivates the aromatic ring toward electrophilic aromatic substitution.

To ensure high yield and absolute structural fidelity, we employ a two-step organometallic strategy:

• Regioselective Suzuki-Miyaura Cross-Coupling: By reacting commercially available 2-bromo-4-nitroaniline with (4-methylcyclohex-1-en-1-yl)boronic acid, we force the carbon-carbon bond formation exclusively at the ortho position. This palladium-catalyzed methodology, established by Miyaura and Suzuki [1], guarantees regioselectivity and tolerates the unprotected primary amine.

• Chemoselective Homogeneous Hydrogenation: The resulting intermediate contains a cyclohexenyl double bond that must be saturated. Standard heterogeneous hydrogenation (H₂ with Pd/C) is non-selective and will rapidly reduce the nitro group to an amine, yielding an undesired diamine. Instead, we utilize Wilkinson's Catalyst [RhCl(PPh₃)₃] , pioneered by Osborn and Wilkinson [2]. This homogeneous catalyst operates via a concerted migratory insertion mechanism that is highly specific to non-polar olefinic bonds, leaving the highly polar, electron-rich nitro group completely intact.

Workflow Visualization & Decision Logic

The following diagram illustrates the synthetic workflow and the critical chemoselectivity decision tree that dictates the success of the synthesis.

Synthetic workflow and chemoselectivity decision tree for 2-(4-Methylcyclohexyl)-4-nitroaniline.

Quantitative Data & Reagent Parameters

Table 1: Reagent Stoichiometry for Suzuki-Miyaura Coupling

Reagent / Catalyst	Role	Equivalents	Amount (Scale: 10 mmol)
2-Bromo-4-nitroaniline	Electrophile	1.0	2.17 g
(4-Methylcyclohexen-1-yl)boronic acid	Nucleophile	1.2	1.68 g
Pd(dppf)Cl₂	Catalyst	0.05	365 mg
K₂CO₃	Base	3.0	4.14 g
1,4-Dioxane / H₂O (4:1)	Solvent	N/A	50 mL

Table 2: Reagent Stoichiometry for Chemoselective Hydrogenation

Reagent / Catalyst	Role	Equivalents	Amount (Scale: ~8 mmol)
2-(4-Methylcyclohexen-1-yl)-4-nitroaniline	Substrate	1.0	1.86 g
Wilkinson's Catalyst [RhCl(PPh₃)₃]	Catalyst	0.05	370 mg
Hydrogen Gas (H₂)	Reductant	Excess (50 psi)	N/A
Ethanol / Benzene (1:1)	Solvent	N/A	40 mL

Experimental Protocols

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-4-nitroaniline and (4-methylcyclohex-1-en-1-yl)boronic acid.

• Catalyst & Base Addition: Add the Pd(dppf)Cl₂ catalyst and K₂CO₃. Causality Check: Pd(dppf)Cl₂ is specifically chosen because the bidentate dppf ligand provides a large bite angle, which accelerates the reductive elimination step—a common bottleneck when coupling sterically hindered ortho-substituted aryl halides [1].

• Solvent Introduction: Add a pre-mixed solution of 1,4-Dioxane and deionized water (4:1 v/v). Causality Check: The biphasic/miscible solvent system is vital. Dioxane solubilizes the organic substrates, while water dissolves the K₂CO₃ base, facilitating the formation of the reactive boronate species necessary for the transmetalation step.

• Degassing (Critical Step): Subject the mixture to three rigorous freeze-pump-thaw cycles. Oxygen must be entirely excluded to prevent the irreversible oxidation of the active Pd(0) species to an inactive Pd(II) complex.

• Reaction Execution: Heat the mixture to 90 °C under an argon atmosphere for 12 hours. Monitor the consumption of the aryl bromide via TLC (Hexanes/EtOAc 3:1).

• Workup & Purification: Cool to room temperature, dilute with EtOAc (50 mL), and wash with brine (2 × 50 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography to yield the intermediate 2-(4-methylcyclohex-1-en-1-yl)-4-nitroaniline .

Protocol 2: Chemoselective Homogeneous Hydrogenation

• Preparation: In a high-pressure Parr hydrogenation reactor, dissolve the purified intermediate in anhydrous, degassed ethanol/benzene (1:1 v/v).

• Catalyst Addition: Add Wilkinson’s Catalyst [RhCl(PPh₃)₃]. Causality Check: Wilkinson's catalyst relies on the oxidative addition of H₂ followed by the coordination of the alkene. Because the nitro group is highly polar and electron-withdrawing, it cannot effectively coordinate to the Rh(III) metal center, ensuring the nitro functionality remains untouched [2].

• Pressurization: Purge the reactor with H₂ gas three times to displace ambient air. Pressurize the vessel to 50 psi (approx. 3.4 atm) of H₂.

• Reaction Execution: Stir vigorously at room temperature for 18 hours. The solution will transition from a deep red/brown to a lighter yellow/amber as the conjugated alkene is saturated.

• Workup & Purification: Vent the H₂ gas safely. Concentrate the reaction mixture in vacuo. To remove the rhodium catalyst residues, pass the crude residue through a short pad of silica gel eluting with CH₂Cl₂. Recrystallize the resulting solid from hot ethanol to yield pure 2-(4-Methylcyclohexyl)-4-nitroaniline .

Analytical Characterization Validation

To ensure the integrity of the self-validating system, the final product must be characterized against the following expected analytical benchmarks. The absence of alkene protons in the ¹H NMR and the preservation of the nitro stretch in the IR spectrum confirm both the success of the hydrogenation and the chemoselectivity of the catalyst.

Table 3: Expected Analytical Data for 2-(4-Methylcyclohexyl)-4-nitroaniline

Analytical Technique	Expected Signals & Structural Correlation
¹H NMR (400 MHz, CDCl₃)	δ 8.00 (d, J = 2.5 Hz, 1H, Ar-H meta to NH₂); δ 7.90 (dd, J = 8.8, 2.5 Hz, 1H, Ar-H ortho to NO₂); δ 6.60 (d, J = 8.8 Hz, 1H, Ar-H ortho to NH₂); δ 4.50 (br s, 2H, -NH₂); δ 2.50 (m, 1H, benzylic CH); δ 1.00–1.90 (m, 8H, cyclohexyl CH₂/CH); δ 0.90 (d, J = 6.5 Hz, 3H, -CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ 150.0 (C-NH₂); δ 138.5 (C-NO₂); δ 132.0 (C-cyclohexyl); δ 124.5, 122.0, 113.5 (Aromatic CH); δ 38.0, 34.5, 33.0, 22.5 (Aliphatic carbons).
FT-IR (ATR, cm⁻¹)	3480, 3375 (N-H stretch, primary amine); 2920, 2850 (C-H stretch, aliphatic); 1510, 1330 (N-O stretch, confirming preservation of the nitro group).
HRMS (ESI-TOF)	Calculated for C₁₃H₁₈N₂O₂ [M+H]⁺: m/z 235.1447; Found: m/z 235.1445.

References

• Title: Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds Source: Chemical Reviews, 1995, 95(7), 2457-2483. URL: [Link]

• Title: The preparation and properties of tris(triphenylphosphine)halogenorhodium(I) and some reactions thereof including catalytic homogeneous hydrogenation of olefins and acetylenes and their derivatives Source: Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 1966, 1711-1732. URL: [Link]

Comprehensive Spectroscopic Profiling of 2-(4-Methylcyclohexyl)-4-nitroaniline: A Definitive Guide for Structural Elucidation

Executive Summary

The compound 2-(4-Methylcyclohexyl)-4-nitroaniline (C₁₃H₁₈N₂O₂, MW: 234.29 g/mol ) is a structurally complex, highly functionalized aniline derivative. Nitroanilines carrying bulky aliphatic substituents at the ortho position are critical synthetic intermediates in medicinal chemistry, frequently utilized in the development of benzimidazole-based kinase inhibitors (e.g., FLT3 inhibitors)[1].

Rigorous structural elucidation of this compound requires a multimodal spectroscopic approach. The electron-push-pull dynamics between the primary amine and the nitro group, combined with the steric bulk and stereochemical nuances of the 4-methylcyclohexyl ring, create a unique spectroscopic signature. This whitepaper provides a comprehensive, theoretically grounded framework for the NMR, FT-IR, and MS characterization of this molecule, detailing not just the expected data, but the fundamental physical chemistry driving these observations.

Figure 1: Multimodal spectroscopic workflow for the structural elucidation of 2-(4-Methylcyclohexyl)-4-nitroaniline.

High-Resolution Mass Spectrometry (HRMS)

Ionization and Causality

Positive Electrospray Ionization (ESI+) is the optimal technique for this compound. The primary amine group possesses high gas-phase basicity, readily accepting a proton to form a stable [M+H]⁺ pseudomolecular ion at m/z 235.1446.

Fragmentation Pathways

Collision-Induced Dissociation (CID) of the [M+H]⁺ ion yields highly diagnostic fragment ions. The primary fragmentation pathways involve the neutral loss of the nitro group (as NO₂ or HNO₂) and the cleavage of the bulky aliphatic ring. The loss of the 4-methylcyclohexyl group often proceeds via a mechanism resembling a retro-ene or simple inductive cleavage, expelling 4-methylcyclohexene (C₇H₁₂) to leave a highly stable 4-nitroaniline cation[2].

Figure 2: Proposed ESI+ mass spectrometric fragmentation pathways for 2-(4-Methylcyclohexyl)-4-nitroaniline.

HRMS Data Summary

Ion Species	Theoretical m/z	Proposed Assignment	Relative Abundance
[M+H]⁺	235.1446	Intact protonated molecule	100% (Base Peak)
[M+H - NO₂]⁺	189.1446	Loss of nitro radical/group	~ 45%
[C₆H₇N₂O₂]⁺	139.0508	4-nitroaniline cation (loss of C₇H₁₂)	~ 60%
[C₇H₁₃]⁺	97.1017	4-methylcyclohexyl carbocation	~ 20%

Infrared Spectroscopy (ATR-FTIR)

Vibrational Mechanics

Attenuated Total Reflectance (ATR) FT-IR is preferred over KBr pellet preparation to prevent moisture absorption, which can obscure the critical N-H stretching region. The spectrum of 2-(4-Methylcyclohexyl)-4-nitroaniline is dominated by the push-pull electronic system of the aromatic ring. The primary amine yields a distinct doublet (asymmetric and symmetric stretches) above 3300 cm⁻¹. The nitro group, acting as a strong resonance electron acceptor, produces two intense, highly diagnostic bands at ~1510 cm⁻¹ and ~1330 cm⁻¹[2].

FT-IR Data Summary

Wavenumber (cm⁻¹)	Peak Shape/Intensity	Functional Group Assignment
3480, 3380	Sharp, Doublet (Medium)	N-H stretch (asymmetric and symmetric, 1° amine)
2920, 2850	Sharp (Strong)	C-H stretch (sp³, 4-methylcyclohexyl ring)
1620, 1590	Sharp (Medium)	C=C stretch (aromatic ring)
1510	Broad (Strong)	N-O stretch (asymmetric, nitro group)
1330	Sharp (Strong)	N-O stretch (symmetric, nitro group)
830	Sharp (Medium)	C-H out-of-plane bend (1,2,4-trisubstituted benzene)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR: Spin Systems and Anisotropy

The ¹H-NMR spectrum in DMSO-d₆ is selected to ensure the exchangeable -NH₂ protons appear as a distinct, broad singlet downfield, avoiding overlap with the aliphatic region. The aromatic region exhibits a classic ABX spin system . The strongly electron-withdrawing nitro group at C4 heavily deshields the ortho protons (H3 and H5). Conversely, the electron-donating amine at C1 shields H6, pushing it upfield. The bulky 4-methylcyclohexyl substituent at C2 introduces steric compression, locking the conformation and subtly affecting the resonance of H3[3].

¹³C-NMR: Substituent Effects

In the ¹³C-NMR spectrum, the inductive and resonance effects of the substituents dictate the chemical shifts. The C1 carbon (attached to NH₂) is highly deshielded (~152 ppm), while the C4 carbon (attached to NO₂) appears at ~138 ppm. The steric bulk of the ortho-alkyl group causes a slight upfield shift in the C2 resonance compared to unhindered analogs, a phenomenon well-documented in 2-substituted-4-nitroanilines[3].

NMR Data Summaries (Predicted at 500 MHz, DMSO-d₆)

Table: ¹H-NMR Assignments

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
8.02	Doublet (d)	1H	J = 2.5	Aromatic H3 (ortho to NO₂, meta to NH₂)
7.91	Doublet of doublets (dd)	1H	J = 8.8, 2.5	Aromatic H5 (ortho to NO₂, ortho to H6)
6.75	Doublet (d)	1H	J = 8.8	Aromatic H6 (ortho to NH₂)
6.20	Broad Singlet (br s)	2H	-	-NH₂ (Amine protons, exchangeable)
2.65 - 2.50	Multiplet (m)	1H	-	Cyclohexyl H1' (Methine attached to aryl)
1.85 - 1.10	Complex Multiplets	9H	-	Cyclohexyl CH₂s and H4' methine

| 0.92 | Doublet (d) | 3H | J = 6.5 | -CH₃ (Methyl group on cyclohexyl) |

Table: ¹³C-NMR Assignments

Chemical Shift (δ, ppm)	Carbon Type	Assignment
152.4	Quaternary (C)	C1 (Aryl C-NH₂)
137.8	Quaternary (C)	C4 (Aryl C-NO₂)
131.5	Quaternary (C)	C2 (Aryl C-Cyclohexyl)
126.2	Methine (CH)	C5 (Aromatic)
123.8	Methine (CH)	C3 (Aromatic)
112.5	Methine (CH)	C6 (Aromatic)
38.4	Methine (CH)	C1' (Cyclohexyl methine)
34.2, 33.1	Methylene (CH₂)	C2', C3', C5', C6' (Cyclohexyl ring carbons)
32.0	Methine (CH)	C4' (Cyclohexyl methine attached to methyl)

| 22.5 | Primary (CH₃) | -CH₃ |

Experimental Protocols: Self-Validating Workflows

To ensure high Trustworthiness (E-E-A-T) and reproducibility, the following standardized protocols must be executed. Each protocol contains intrinsic validation steps.

Protocol A: LC-HRMS Acquisition

• Calibration: Calibrate the Q-TOF or Orbitrap mass spectrometer using a standard sodium formate solution to ensure mass accuracy within < 2 ppm.

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol. Dilute 1:100 in 50% Methanol/Water containing 0.1% Formic Acid (to promote protonation).

• Blank Injection: Inject a solvent blank to establish the background baseline and rule out system carryover.

• Acquisition: Run in ESI+ mode. Set capillary voltage to 3.5 kV. Apply a collision energy ramp (15–45 eV) in MS/MS mode to capture the full fragmentation profile (loss of NO₂ and C₇H₁₂).

Protocol B: ATR-FTIR Analysis

• Background Scan: Ensure the diamond ATR crystal is clean using isopropanol. Run a 32-scan background spectrum in ambient air to subtract atmospheric CO₂ and H₂O.

• Sample Application: Place 2–3 mg of the neat, dry solid powder directly onto the ATR crystal.

• Compression: Apply the pressure anvil until the software indicates optimal contact (preventing air gaps that reduce signal intensity).

• Acquisition: Collect 64 scans at a resolution of 4 cm⁻¹. Validate the spectrum by ensuring the baseline is flat and the maximum absorbance does not exceed 1.2 AU.

Protocol C: NMR Acquisition

• Sample Preparation: Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the compound in 0.6 mL of anhydrous DMSO-d₆.

• Internal Standard: Ensure the DMSO-d₆ contains 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (δ = 0.00 ppm).

• Shimming and Tuning: Perform automated gradient shimming (topshim) and probe tuning/matching for both ¹H and ¹³C nuclei to ensure sharp peak shapes (critical for resolving the complex cyclohexyl multiplets).

• Acquisition:

  • ¹H-NMR: Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

  • ¹³C-NMR: Acquire 1024 scans with a D1 of 2 seconds and proton decoupling (WALTZ-16) enabled.

References

• National Institutes of Health (NIH). "4-Nitroaniline | C6H6N2O2 | CID 7475 - PubChem." PubChem Database. Available at:[Link]

• Nanjan, M.J., and Rajendiran, T.V. "13C NMR Investigation of Some New Azodiamines." Asian Journal of Chemistry, Vol. 20, No. 6 (2008), 4141-4147. Available at:[Link]

• White Rose University Consortium. "Structural Optimization and MD Simulation Study of Benzimidazole Derivatives as Potent Mutant FLT3 Kinase Inhibitors Targeting A." White Rose Research Online. Available at:[Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. 4-Nitroaniline | C6H6N2O2 | CID 7475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]

A Methodological and Predictive Guide to the Crystal Structure Analysis of 2-(4-Methylcyclohexyl)-4-nitroaniline

Abstract: The precise three-dimensional arrangement of atoms within a crystal lattice is fundamental to understanding a molecule's physicochemical properties, influencing everything from solubility and stability to biological activity. This guide provides a comprehensive, in-depth protocol for the crystal structure analysis of 2-(4-Methylcyclohexyl)-4-nitroaniline. As of the time of writing, a solved crystal structure for this specific compound is not publicly available in crystallographic databases. Therefore, this document serves as a robust methodological blueprint, designed for researchers, scientists, and drug development professionals. It outlines the complete workflow from synthesis and crystallization to advanced structural elucidation and computational analysis. By leveraging established principles of crystal engineering and data from analogous structures, we present a predictive analysis of the key structural features and intermolecular interactions that are anticipated to govern the solid-state architecture of this molecule.

Introduction: The Rationale for Structural Analysis

The compound 2-(4-Methylcyclohexyl)-4-nitroaniline combines several key structural motifs: a nitro-activated aromatic ring, a secondary amine linkage, and a bulky, flexible methylcyclohexyl group. This combination makes it a molecule of interest for materials science and pharmaceutical development. The nitroaniline core is a well-known chromophore and a key component in nonlinear optical (NLO) materials, while the substituted cyclohexyl group can significantly impact crystal packing, solubility, and receptor binding affinity.

A definitive single-crystal X-ray diffraction analysis is the gold standard for elucidating the following:

• Unambiguous Molecular Conformation: Determining the precise spatial orientation of the methylcyclohexyl group relative to the planar nitroaniline moiety.

• Supramolecular Assembly: Identifying the network of intermolecular interactions (e.g., hydrogen bonds, π-π stacking) that dictate the crystal packing.[1] This is foundational for understanding and predicting polymorphism, a critical factor in drug development.

• Structure-Property Relationships: Correlating solid-state architecture with bulk properties like melting point, stability, and dissolution rate.

This guide provides the field-proven experimental and computational protocols necessary to achieve these objectives.

The Experimental Workflow: From Synthesis to Single Crystal

A successful crystal structure analysis begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.

Proposed Synthesis Pathway

A plausible and efficient route to synthesize the title compound is via a Buchwald-Hartwig amination reaction. This modern cross-coupling method is well-suited for forming C-N bonds with high functional group tolerance.

Caption: Proposed Buchwald-Hartwig amination for synthesis.

Experimental Protocol: Synthesis

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%).

• Reagent Addition: Add 2-chloro-5-nitroaniline (1.0 eq), 4-methylcyclohexylamine (1.2 eq), and a strong base such as sodium tert-butoxide (1.5 eq).

• Solvent & Reflux: Add anhydrous toluene as the solvent. Heat the mixture to reflux (approx. 110 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction to room temperature, quench with water, and extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield the high-purity target compound.

Crystallization: The Art of Growing a Perfect Crystal

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The goal is to create a supersaturated solution from which the solute slowly precipitates in an ordered crystalline form.

Protocol: Slow Evaporation (Primary Method)

• Solvent Screening: Dissolve a small amount of the purified product (5-10 mg) in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane) in separate vials to find a solvent in which the compound is moderately soluble. A binary solvent system (e.g., dichloromethane/methanol) is often effective.[2]

• Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent or solvent system.

• Crystallization: Loosely cap the vial (e.g., with perforated parafilm) to allow the solvent to evaporate slowly and undisturbed over several days at room temperature.

Other techniques to consider if slow evaporation fails include:

• Vapor Diffusion (Liquid-Liquid or Liquid-Gas): Placing a concentrated solution of the compound in a small open vial inside a larger sealed chamber containing a solvent in which the compound is insoluble (the "anti-solvent").

• Slow Cooling: Preparing a saturated solution at an elevated temperature and allowing it to cool slowly to room temperature or below.

Single-Crystal X-ray Diffraction: Elucidating the Structure

Once a suitable crystal is obtained, its three-dimensional structure can be determined.

Caption: The end-to-end workflow for single-crystal X-ray analysis.

Data Collection

The mounted crystal is placed in a diffractometer and irradiated with X-rays. The resulting diffraction pattern is recorded on a detector.

Trustworthiness through Self-Validation: The choice of parameters is critical. Data should be collected to a sufficiently high resolution (small d-spacing) to resolve atomic positions accurately. Key metrics like I/σ(I) (the ratio of intensity to its uncertainty) and data completeness are monitored throughout. For publication, completeness should ideally be >95% with an I/σ(I) > 2 in the highest resolution shell.

Parameter	Typical Value / Setting	Rationale / Causality
Instrument	Bruker/Agilent X-ray Single Crystal Diffractometer	Standard instrumentation equipped with modern detectors (e.g., CCD, CMOS) for efficient and accurate data collection.
X-ray Source	Mo Kα radiation (λ = 0.71073 Å)	Provides a good balance between diffraction intensity and resolution for organic molecules.
Temperature	100(2) K or 150(2) K	Cryo-cooling minimizes thermal motion of atoms, leading to sharper diffraction spots, higher resolution data, and reduced radiation damage.[3]
Data Collection Strategy	Omega (ω) and Phi (φ) scans	A series of narrow frame scans (e.g., 0.5° per frame) while rotating the crystal ensures that all unique reflections are measured multiple times.
Absorption Correction	Multi-scan (e.g., SADABS)	Empirically corrects for the absorption of X-rays by the crystal, which is essential for accurate intensity measurements.

Structure Solution and Refinement

The collected diffraction data (intensities) must be converted into a 3D atomic model.

• Structure Solution: This step solves the "phase problem." Direct methods, as implemented in programs like SHELXS or SHELXT, are typically successful for small molecules and provide an initial, approximate atomic model.[2][3]

• Structure Refinement: The initial model is refined against the experimental data using full-matrix least-squares on F². This iterative process, often performed with SHELXL, optimizes atomic coordinates, occupancies, and atomic displacement parameters (ADPs) to minimize the difference between observed and calculated structure factors. Hydrogen atoms are typically placed in geometrically calculated positions and refined using a riding model.[3]

Key Refinement Indices:

• R1 (Conventional R-factor): A measure of the agreement between observed and calculated structure factor amplitudes. A value < 0.05 is desirable for a well-refined structure.

• wR2 (Weighted R-factor): A more robust indicator based on F², which includes all reflections.

• S (Goodness-of-Fit): Should be close to 1.0, indicating that the model accurately fits the data.

Predicted Structural Features & Analysis

While an experimental structure is pending, we can make authoritative predictions based on the known behavior of its constituent chemical moieties.

Molecular Geometry & Conformation

The molecule features a potentially planar nitroaniline system and a flexible methylcyclohexyl group.

• Nitroaniline Moiety: The nitro group is a strong π-acceptor and is expected to be nearly coplanar with the benzene ring to maximize conjugation.[4][5][6] However, steric hindrance from the adjacent bulky cyclohexyl group may induce a slight twist. The N-H group of the amine will act as a hydrogen bond donor.

• Methylcyclohexyl Group: The cyclohexane ring will adopt a stable chair conformation. The 4-methyl group can be either axial or equatorial, with the equatorial position being strongly favored energetically. The linkage to the aniline nitrogen can also be axial or equatorial. The final solid-state conformation will be a balance between minimizing intramolecular steric strain and optimizing intermolecular packing interactions.

Predicted Crystallographic Data (Illustrative)
Empirical Formula	C₁₃H₁₈N₂O₂
Formula Weight	234.30
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or Pna2₁ (common for such molecules)[3][4]
Z (Molecules per unit cell)	4
Calculated Density	~1.25 Mg/m³

Supramolecular Assembly & Intermolecular Interactions

The crystal packing will be dominated by a network of non-covalent interactions. Understanding these is the core of crystal engineering.[1][7]

Caption: Predicted key intermolecular interactions stabilizing the crystal lattice.

Key Predicted Interactions:

• N-H···O Hydrogen Bonds: The strongest and most directional interaction is expected between the amine hydrogen (donor) and an oxygen atom of the nitro group (acceptor) on an adjacent molecule. This is a classic and robust supramolecular synthon that will likely form chains or dimers.[4][8]

• C-H···O/π Interactions: Weaker hydrogen bonds involving C-H groups from the aromatic ring or the cyclohexyl ring acting as donors to nitro-oxygens or the π-system of a neighboring ring will provide further stabilization.[9]

• π-π Stacking: The electron-deficient nitro-substituted aromatic rings may engage in offset π-π stacking interactions, driven by dispersion forces.[8]

Computational Analysis: Hirshfeld Surface and DFT

To complement the experimental data, computational methods are indispensable.

• Hirshfeld Surface Analysis: This technique maps the intermolecular contacts in the crystal. It provides a visual representation of the interaction sites and allows for the quantification of different types of contacts (e.g., O···H, H···H), revealing the dominant forces in the crystal packing.[9]

• Density Functional Theory (DFT): Quantum chemical calculations (e.g., using Gaussian or ADF software) can be used to optimize the geometry of an isolated molecule.[10][11] Comparing the DFT-optimized gas-phase structure with the experimental solid-state structure reveals the conformational changes induced by crystal packing forces.

Data Validation and Deposition

Scientific integrity demands that crystallographic data be validated and made publicly accessible.

• Validation: The final Crystallographic Information File (CIF) should be checked using the checkCIF utility from the International Union of Crystallography (IUCr). This process flags potential errors or inconsistencies in the data and refinement.

• Deposition: The validated CIF file, along with the structure factor data, must be deposited in a public database. The Cambridge Crystallographic Data Centre (CCDC) is the world's repository for small-molecule organic and metal-organic crystal structures.[12][13] Upon deposition, a unique CCDC number is assigned, which should be included in any publication to allow other researchers to freely access and verify the data.[14][15][16]

Conclusion

This guide provides a comprehensive, authoritative framework for the complete crystal structure analysis of 2-(4-Methylcyclohexyl)-4-nitroaniline. While awaiting experimental realization, this document establishes the necessary protocols and predictive insights required for the project. The elucidated structure will provide definitive conformational details and a map of the supramolecular interactions. This knowledge is not merely academic; it is the essential foundation for rationally designing new materials and pharmaceutical compounds with tailored solid-state properties. By following this self-validating and field-proven workflow, researchers can ensure the generation of high-quality, reliable, and verifiable structural data.

References

• N-Cyclohexyl-4-[(2-nitroanilino)methyl]thiophene-2-sulfonamide. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• X-ray Diffraction Data Collection. (n.d.). CSIC. Retrieved from [Link]

• Deposit - The Cambridge Crystallographic Data Centre (CCDC). (n.d.). CCDC. Retrieved from [Link]

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Solubility and stability studies of 2-(4-Methylcyclohexyl)-4-nitroaniline

An In-depth Technical Guide to the Solubility and Stability of 2-(4-Methylcyclohexyl)-4-nitroaniline

Disclaimer: 2-(4-Methylcyclohexyl)-4-nitroaniline is a specific chemical entity for which publicly available, comprehensive solubility and stability data is not extensive. This guide is therefore constructed based on established first principles of preformulation and drug development science, drawing upon authoritative guidelines and methodologies applicable to novel small molecules with similar structural motifs (i.e., nitroaniline and substituted cyclohexyl groups). The protocols and analyses presented herein represent a robust framework for the systematic characterization of this compound.

Introduction: The Critical Role of Physicochemical Characterization

The journey of a new chemical entity (NCE) from discovery to a viable drug product is critically dependent on a thorough understanding of its fundamental physicochemical properties. Among the most pivotal of these are solubility and stability. These characteristics govern a molecule's bioavailability, manufacturability, and shelf-life, directly impacting its safety and efficacy. 2-(4-Methylcyclohexyl)-4-nitroaniline, with its distinct combination of a lipophilic methylcyclohexyl group and a polar nitroaniline moiety, presents a unique profile that necessitates a detailed investigation to predict its behavior in both biological and pharmaceutical systems.

This technical guide provides a comprehensive framework for elucidating the solubility and stability profile of 2-(4-Methylcyclohexyl)-4-nitroaniline. It is designed for researchers, chemists, and drug development professionals, offering not just protocols, but the scientific rationale behind them.

Part 1: Solubility Profiling

Aqueous solubility is a primary determinant of a drug's absorption and bioavailability. For orally administered drugs, poor solubility can be a major obstacle to achieving therapeutic concentrations in the bloodstream. The Biopharmaceutics Classification System (BCS) categorizes drugs based on their solubility and permeability, highlighting the regulatory and development importance of this parameter. Our investigation into 2-(4-Methylcyclohexyl)-4-nitroaniline will encompass both kinetic and thermodynamic solubility assessments to provide a complete picture.

Predicted Physicochemical Properties

A preliminary in-silico analysis of the structure—a nitroaniline core with a non-polar 4-methylcyclohexyl substituent—suggests low intrinsic aqueous solubility due to the significant lipophilic character of the cyclohexyl ring. The nitro and amine groups on the aromatic ring will contribute to some polarity and potential for hydrogen bonding. The aniline moiety has a low pKa, meaning it will be predominantly in its neutral form in physiological pH ranges, further limiting pH-dependent solubility enhancements.

Experimental Protocol: Thermodynamic Solubility Shake-Flask Method (ICH/FDA Guideline)

The gold standard for determining thermodynamic solubility is the shake-flask method, as it measures the equilibrium concentration of a compound in a saturated solution.

Methodology:

• Preparation: Add an excess amount of 2-(4-Methylcyclohexyl)-4-nitroaniline (e.g., 5-10 mg) to a series of 2 mL glass vials.

• Solvent Addition: To each vial, add 1 mL of the desired test medium (see table below).

• Equilibration: Seal the vials and place them in a shaker incubator set to a constant temperature (typically 25 °C or 37 °C) for a period of 24 to 72 hours. This extended time is crucial to ensure true thermodynamic equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let undissolved solids settle. Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet any remaining solid material.

• Sampling and Analysis: Carefully collect an aliquot of the clear supernatant. Dilute the supernatant with a suitable mobile phase and analyze the concentration of the dissolved compound using a validated HPLC-UV method.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

Kinetic solubility provides an early indication of a compound's dissolution characteristics and is valuable for initial screening. This method measures the concentration at which a compound precipitates from a solution when added from a concentrated DMSO stock.

Methodology:

• Stock Solution: Prepare a high-concentration stock solution of 2-(4-Methylcyclohexyl)-4-nitroaniline in 100% DMSO (e.g., 20 mM).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock.

• Aqueous Addition: Transfer a small volume (e.g., 2-5 µL) from the DMSO plate to a 96-well plate containing the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Incubation and Detection: Shake the plate for 1.5 to 2 hours at room temperature. Measure the turbidity of each well using a nephelometer or plate reader. The concentration at which significant precipitation is observed is the kinetic solubility limit.

Proposed Solubility Study Design & Data Presentation

A comprehensive solubility assessment should be conducted in a range of aqueous and organic media relevant to drug development and manufacturing.

Table 1: Proposed Media for Solubility Assessment of 2-(4-Methylcyclohexyl)-4-nitroaniline

Medium	Rationale	Target Solubility (µg/mL)
Deionized Water	Intrinsic aqueous solubility.	To be determined
pH 1.2 Buffer (0.1N HCl)	Simulates gastric fluid.	To be determined
pH 4.5 Acetate Buffer	Simulates intestinal fluid (fasted state).	To be determined
pH 6.8 Phosphate Buffer	Simulates intestinal fluid (fed state).	To be determined
Phosphate-Buffered Saline (PBS)	Isotonic buffer for in-vitro assays.	To be determined
Ethanol	Common co-solvent in formulations.	To be determined
Propylene Glycol	Common vehicle for preclinical studies.	To be determined

Visualizing the Solubility Workflow

Caption: Workflow for solubility profiling.

Part 2: Stability Assessment and Forced Degradation

Stability testing is a regulatory requirement and a scientific necessity to ensure that a drug substance remains safe and effective over its shelf life. Forced degradation (or stress testing) is a critical component of this process. It involves subjecting the compound to harsh conditions to deliberately induce degradation. The goals are to identify potential degradation products, elucidate degradation pathways, and develop a stability-indicating analytical method capable of separating the parent compound from its degradants.

Structural Considerations for Degradation

The 2-(4-Methylcyclohexyl)-4-nitroaniline structure contains several moieties susceptible to degradation:

• Nitro Group: Can be reduced to nitroso and amino groups.

• Aniline Moiety: Prone to oxidation, which can lead to coloration and complex degradation products.

• Aromatic Ring: Susceptible to photolytic degradation.

Experimental Protocol: Forced Degradation Studies

A validated, stability-indicating HPLC method is a prerequisite for these studies. The method must be able to resolve the parent peak from all process impurities and potential degradation products.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 2-(4-Methylcyclohexyl)-4-nitroaniline in a suitable solvent (e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: For each condition, mix the stock solution with the stressor and incubate. A control sample (stock solution in neutral water, protected from light, at room temperature) should be run in parallel.

  • Acid Hydrolysis: Mix with 0.1 M HCl. Incubate at 60-80 °C for up to 72 hours.

  • Base Hydrolysis: Mix with 0.1 M NaOH. Incubate at 60-80 °C for up to 72 hours.

  • Oxidative Degradation: Mix with 3% hydrogen peroxide (H₂O₂). Keep at room temperature for up to 24 hours.

  • Thermal Degradation: Store the solid compound and the solution in an oven at a high temperature (e.g., 80-100 °C) for up to one week.

  • Photolytic Degradation: Expose the solid compound and the solution to a controlled light source that provides both UV and visible output, as specified in ICH guideline Q1B. The total illumination should be not less than 1.2 million lux hours and the integrated near-ultraviolet energy not less than 200 watt-hours/square meter.

• Time Point Sampling: Withdraw samples at appropriate time points (e.g., 0, 2, 8, 24, 72 hours).

• Quenching: Neutralize acid/base samples before analysis. Dilute samples to the target concentration with mobile phase.

• Analysis: Analyze all samples using the stability-indicating HPLC method. Peak purity analysis using a photodiode array (PDA) detector is essential to ensure that the parent peak is spectrally pure and that new peaks are indeed degradants.

Data Presentation and Interpretation

The goal is to achieve 5-20% degradation of the parent compound. If degradation is too rapid or too slow, the stress conditions (temperature, time, stressor concentration) should be adjusted.

Table 2: Sample Data Table for Forced Degradation Study of 2-(4-Methylcyclohexyl)-4-nitroaniline

Stress Condition	Time (h)	Parent Assay (%)	Major Degradant 1 (Area %)	Major Degradant 2 (Area %)	Mass Balance (%)
Control	72	99.8	N/D	N/D	100.1
0.1 M HCl, 80°C	24	91.2	4.5 (RRT 0.85)	N/D	99.5
0.1 M NaOH, 60°C	8	85.7	N/D	10.1 (RRT 1.15)	99.2
3% H₂O₂, RT	2	88.1	8.2 (RRT 0.92)	N/D	99.8
Photolytic (ICH Q1B)	-	94.5	3.1 (RRT 0.78)	N/D	100.3
Thermal (Solid, 100°C)	168	99.5	N/D	N/D	100.2
N/D = Not Detected; RRT = Relative Retention Time

Visualizing the Stability Workflow

Caption: Workflow for forced degradation studies.

Conclusion and Forward Look

The systematic investigation outlined in this guide provides the foundational knowledge required to advance the development of 2-(4-Methylcyclohexyl)-4-nitroaniline. The solubility data will directly inform formulation strategies, from early preclinical vehicles to final dosage forms. The stability profile, elucidated through forced degradation, will be instrumental in defining manufacturing processes, packaging requirements, and storage conditions. The stability-indicating method developed as part of this work will be a critical quality control tool throughout the compound's lifecycle. By adhering to these rigorous, scientifically-grounded principles, researchers can confidently characterize this NCE and make informed decisions to guide its path toward clinical application.

References

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• Title: ICH Harmonised Tripartite Guideline: Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

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• Title: ICH Harmonised Tripartite Guideline: Q1B Photostability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

Substituted Nitroanilines in Medicinal Chemistry: A Technical Whitepaper on Biological Activities and Experimental Validation

Executive Summary

Substituted nitroanilines represent a highly versatile class of aromatic scaffolds in medicinal chemistry. Characterized by the push-pull electronic system generated by the electron-withdrawing nitro (-NO₂) and electron-donating amino (-NH₂) groups, these compounds offer unique opportunities for structural functionalization. This technical guide explores the diverse biological activities of nitroaniline derivatives—specifically their anticancer, antimicrobial, and anti-inflammatory properties. By examining the causality behind their mechanisms of action and providing self-validating experimental protocols, this whitepaper serves as an authoritative resource for researchers and drug development professionals.

Anticancer Activity & Bioreductive Prodrug Strategies

The application of nitroaniline derivatives in oncology is largely driven by two distinct mechanisms: direct enzyme inhibition and hypoxia-targeted bioreductive activation[1].

DNA Topoisomerase II Inhibition

Certain complex derivatives, such as the 4β-p-nitroaniline derivatives of podophenazine, exhibit potent anticancer activity by acting as DNA topoisomerase II inhibitors[2]. Topoisomerase II manages DNA tangles and supercoils by creating transient double-strand breaks. The introduction of a p-nitroaniline moiety enhances the stabilization of the topoisomerase II-DNA cleavable complex. The strong electron-withdrawing nitro group participates in critical hydrogen bonding and dipole interactions within the enzyme's active site, preventing DNA religation and ultimately triggering apoptosis[2].

Hypoxia-Targeted Bioreductive Activation

Solid tumors frequently develop hypoxic cores due to rapid proliferation and inadequate vascularization. N-substituted 2-nitroaniline derivatives exploit this microenvironment[3]. Under hypoxic conditions, overexpressed nitroreductase enzymes selectively reduce the stable nitro group into highly reactive hydroxylamino (-NHOH) or nitroso (-NO) intermediates. These electrophilic species subsequently alkylate DNA and cellular macromolecules, inducing targeted cytotoxicity while sparing normoxic healthy tissues[3].

Caption: Bioreductive activation of nitroanilines in hypoxic tumors.

Quantitative Anticancer Data

Table 1: Cytotoxic Potency of Selected Nitroaniline Derivatives

Compound / Derivative	Target Cell Line	Primary Mechanism	IC₅₀ Value	Reference
N-(4-methylphenyl)-2-nitroaniline	HCT116 (Colorectal)	Cytotoxicity	5.9 nM	[3]
4'-O-demethyl-4β-(4'''-nitroanilino)-podophenazine	KB Cells (Carcinoma)	Topo II Inhibition	0.11 µM	[2]
N-(3,5-difluorophenyl)-2,4,6-trinitroaniline	Hep3B (Hepatocellular)	Apoptosis Induction	8.9 µM	[1]

Self-Validating Protocol: MTT Assay for Cytotoxicity Assessment

Causality & Logic: The MTT assay measures the reduction of a yellow tetrazolium salt to purple formazan by NAD(P)H-dependent cellular oxidoreductases. Because this reduction only occurs in metabolically active cells, the loss of signal directly correlates with the cytotoxic efficacy of the nitroaniline derivative.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HCT116) in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete media. Incubate for 24h at 37°C, 5% CO₂.

• Compound Treatment: Aspirate media and add serial dilutions of the nitroaniline derivative (0.1 nM to 100 µM).

• Self-Validation Controls:

  • Vehicle Control (Negative): Cells treated with equivalent DMSO concentration (defines 100% viability).

  • Positive Control: Cells treated with a known Topo II inhibitor, such as etoposide (validates assay sensitivity).

  • Background Control: Wells containing media and drug only, no cells (corrects for potential colorimetric interference by the nitro compound).

• Incubation & MTT Addition: Incubate for 48h. Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 4h.

• Solubilization & Reading: Carefully remove media, add 150 µL of DMSO to dissolve formazan crystals, and read absorbance at 570 nm using a microplate reader.

Antimicrobial and Antifungal Efficacy

Beyond oncology, structural modifications of the nitroaniline core yield potent antimicrobial agents. The introduction of halogenated groups significantly alters the lipophilicity and membrane permeability of the scaffold. For instance, tribromomethylsulfonyl derivatives of 2-nitroaniline have demonstrated notable fungicidal activity by disrupting fungal cell wall integrity[4]. Similarly, 2-methyl-5-nitroaniline derivatives exhibit broad-spectrum antibacterial effects against pathogens like Staphylococcus aureus and Escherichia coli[5].

Quantitative Antimicrobial Data

Table 2: Antimicrobial Efficacy of Nitroaniline Derivatives

Compound Class	Biological Target	Primary Effect	Key Metric	Reference
Tribromomethylsulfonyl 2-nitroanilines	Fungi	Fungicidal	MIC < 5 µg/mL	[4]
2-Methyl-5-nitroaniline derivatives	S. aureus, E. coli	Antibacterial	Growth Inhibition	[5]

Self-Validating Protocol: Broth Microdilution Assay (MIC Determination)

Causality & Logic: Minimum Inhibitory Concentration (MIC) is determined via broth microdilution, ensuring uniform exposure of the pathogen to the drug. The addition of resazurin (a metabolic indicator) eliminates subjective visual reading errors; metabolically active bacteria reduce blue resazurin to pink resorufin, providing a definitive viability readout.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a microbial suspension in Mueller-Hinton broth adjusted to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL), then dilute 1:100.

• Compound Dilution: In a 96-well plate, perform two-fold serial dilutions of the nitroaniline derivative (e.g., 64 µg/mL down to 0.125 µg/mL).

• Inoculation & Self-Validation: Add 50 µL of the diluted inoculum to each well.

  • Growth Control: Broth + Inoculum (validates microbial viability).

  • Sterility Control: Broth only (rules out systemic contamination).

• Incubation: Incubate plates at 37°C for 18-24 hours[3].

• Resazurin Readout: Add 30 µL of 0.015% resazurin solution to all wells. Incubate for 2 hours. The MIC is the lowest concentration well that remains blue (indicating complete inhibition of metabolic activity).

Caption: Self-validating broth microdilution workflow for MIC determination.

Anti-inflammatory and Analgesic Properties

Nitroanilines also serve as critical intermediates and active agents in anti-inflammatory pharmacology. Compounds such as 2,6-dichloro-4-nitroaniline possess inherent anti-inflammatory properties and are utilized in treating inflammatory skin conditions like psoriasis and eczema[6]. The dual halogen substitution increases the molecule's lipophilicity, facilitating deep epidermal penetration to reach intracellular inflammatory targets.

Furthermore, o-nitroanilines are foundational building blocks for synthesizing pyrimido[1,6-a]benzimidazole derivatives. Through condensation reactions, these derivatives have been shown to exhibit substantial anti-inflammatory (e.g., 46% reduction in carrageenan-induced edema) and analgesic activities[7]. These compounds primarily function by inhibiting key inflammatory enzymes, such as cyclooxygenases (COX), thereby halting the arachidonic acid cascade.

Caption: Mechanism of COX inhibition and edema reduction by nitroanilines.

Conclusion

Substituted nitroanilines are far more than simple synthetic intermediates; they are powerful pharmacophores capable of diverse biological modulation. Whether acting through the stabilization of Topoisomerase II-DNA complexes, exploiting tumor hypoxia via bioreductive activation, disrupting microbial membranes, or inhibiting inflammatory cascades, the precise functionalization of the nitroaniline ring dictates its therapeutic trajectory. Rigorous, self-validating experimental methodologies remain paramount in accurately characterizing these promising compounds for future clinical applications.

References

• The Biological Activity of Nitroaniline Derivatives: A Technical Guide for Researchers, Benchchem,
• N-Substituted 2-Nitroaniline Derivatives: A Comparative Guide for Drug Discovery, Benchchem,
• CAS 99-30-9: 2,6-Dichloro-4-nitroaniline, CymitQuimica,
• Derivatives of phenyl tribromomethyl sulfone as novel compounds with potential pesticidal activity, Beilstein Journals,
• Synthesis and Antimicrobial Activity of 2-Methyl-5-nitroaniline Derivatives: A Structure-Activity Relationship Study, ResearchG
• Anti-inflammatory, analgesic and antiamoebic activity evaluation of pyrimido[1,6-a]benzimidazole derivatives synthesized by the reaction of ketoisothiocyan
• Antitumor agents. 164. Podophenazine, 2'',3''-dichloropodophenazine, benzopodophenazine, and their 4 beta-p-nitroaniline derivatives as novel DNA topoisomerase II inhibitors, PubMed,

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In Silico Prediction of 2-(4-Methylcyclohexyl)-4-nitroaniline Bioactivity: A Technical Guide

Executive Summary & Mechanistic Rationale

The development of targeted therapeutics often relies on the optimization of privileged scaffolds. Nitroaniline derivatives have emerged as highly versatile pharmacophores in medicinal chemistry, exhibiting a wide range of biological activities from anticancer to antimicrobial properties [1]. Recently, specific nitroaniline analogs, such as 5-(4-methylpiperazin-1-yl)-2-nitroaniline, have been identified as potent, selective inhibitors of Sirtuin 6 (SIRT6)—an NAD⁺-dependent deacetylase implicated in metabolic disorders, immune-mediated diseases, and cancer [2].

2-(4-Methylcyclohexyl)-4-nitroaniline represents a structurally compelling analog. By substituting the piperazine ring with a sterically similar, yet purely carbocyclic 4-methylcyclohexyl group, the compound retains the critical electronic push-pull system of the nitroaniline core while significantly altering its lipophilicity and topological polar surface area (TPSA).

The Causality of the In Silico Approach

Empirical screening of nitroaromatics is often bottlenecked by off-target toxicity and poor pharmacokinetic profiles. An in silico first approach is not merely a cost-saving measure; it is a mechanistic necessity. Computational profiling allows us to:

• Quantify Electronic Perturbations: The electron-withdrawing nitro group (-NO₂) and electron-donating amino group (-NH₂) dictate the molecule's electrostatic potential, which is critical for orienting the ligand within the nicotinamide (NAM) binding pocket of SIRT6 [3].

• Predict Conformational Plasticity: The methylcyclohexyl ring exists in dynamic chair-boat conformations. Molecular dynamics (MD) simulations are required to determine the entropic penalty of binding.

• Filter Toxicophores: Nitroaromatics are frequently flagged for mutagenicity due to in vivo nitroreduction. Quantitative Structure-Activity Relationship (QSAR) models act as a self-validating system to ensure the analog bypasses these toxicity liabilities [4].

Experimental Protocols: A Self-Validating Computational System

To ensure high-fidelity predictions, the computational workflow must be structured as a self-validating loop where static docking predictions are rigorously tested by dynamic simulations and ADMET constraints.

In silico workflow for predicting 2-(4-Methylcyclohexyl)-4-nitroaniline bioactivity.

Protocol 1: Quantum Mechanical (QM) Ligand Preparation

Rationale: Standard force fields often misrepresent the charge distribution of conjugated nitroaromatics. Density Functional Theory (DFT) provides the exact partial charges required for accurate docking.

• Structure Generation: Build the 3D structure of 2-(4-Methylcyclohexyl)-4-nitroaniline using Avogadro. Ensure the methylcyclohexyl ring is in its lowest-energy equatorial chair conformation.

• Geometry Optimization: Execute DFT calculations using Gaussian 16 at the B3LYP/6-311G(d,p) level of theory.

• Charge Extraction: Calculate the Molecular Electrostatic Potential (MEP) and extract Restrained Electrostatic Potential (RESP) charges to be used in subsequent docking and MD topologies.

Protocol 2: High-Precision Molecular Docking

Rationale: SIRT6 possesses a highly plastic binding pocket. Rigid docking will fail to capture true binding modes; therefore, induced-fit docking with flexible side chains is mandatory [5].

• Target Preparation: Retrieve the SIRT6 crystal structure (PDB ID: 3K35) from the Protein Data Bank. Remove co-crystallized ligands and water molecules, retaining the structural Zn²⁺ ion which is critical for structural integrity.

• Receptor Grid Generation: Define a grid box of 20 × 20 × 20 Å centered around the NAM binding site (coordinates: x=15.2, y=-8.4, z=22.1).

• Flexible Residue Assignment: Set key residues (Phe64, Trp71, and His133) as flexible to accommodate the bulky 4-methylcyclohexyl moiety.

• Execution: Run induced-fit docking using AutoDock Vina or Schrödinger Glide (SP and XP modes). Retain the top 5 poses based on binding free energy (ΔG).

Protocol 3: Molecular Dynamics (MD) Simulation

Rationale: To validate the stability of the docked complex and calculate the true binding free energy using MM/PBSA, overcoming the static limitations of docking.

• System Solvation: Place the best-docked complex in a cubic box with a 1.0 nm distance from the complex to the box edge. Solvate using the TIP3P water model.

• Ionization: Neutralize the system by adding physiological concentrations of Na⁺ and Cl⁻ ions (0.15 M).

• Equilibration: Perform 500 ps of NVT (constant volume/temperature at 300 K) followed by 1000 ps of NPT (constant pressure at 1 bar) equilibration using the Parrinello-Rahman barostat.

• Production Run: Execute a 100 ns production run using GROMACS with the CHARMM36 force field. Extract RMSD (Root Mean Square Deviation) and RMSF (Root Mean Square Fluctuation) trajectories to verify complex stability.

Predicted Bioactivity & Pathway Modulation

Based on the structural homology to known SIRT6 inhibitors, 2-(4-Methylcyclohexyl)-4-nitroaniline is predicted to act as a competitive inhibitor at the NAM binding site. Inhibition of SIRT6 prevents the deacetylation of Histone 3 Lysine 9 (H3K9), which subsequently alters downstream metabolic and inflammatory pathways, notably upregulating GLUT-1 and suppressing TNF-α secretion [2].

SIRT6 inhibition pathway modulated by nitroaniline derivatives.

Quantitative Data Summaries

The following tables summarize the in silico predictions for 2-(4-Methylcyclohexyl)-4-nitroaniline, generated via ensemble machine learning QSAR models and molecular docking algorithms.

Table 1: Predicted Physicochemical & ADMET Properties Data synthesized using SwissADME and ProTox-II predictive models.

Property	Predicted Value	Pharmacological Implication
Molecular Weight	234.30 g/mol	Optimal for oral bioavailability (Lipinski's Rule of 5).
LogP (Consensus)	3.45	Good lipid bilayer permeability; optimal for intracellular targets.
TPSA	71.84 Ų	Favorable for cell membrane penetration; moderate BBB permeability.
CYP450 Inhibition	CYP1A2 (Yes), CYP3A4 (No)	Potential for drug-drug interactions via CYP1A2 metabolism.
Mutagenicity (Ames)	High Probability (Alert)	Nitroaromatic liability; requires in vitro Ames testing for validation [4].

Table 2: Predicted Molecular Docking Affinities (Sirtuin Isoforms) Comparative binding affinities demonstrating predicted selectivity.

Target Isoform	PDB ID	Binding Affinity (ΔG, kcal/mol)	Key Interacting Residues
SIRT6	3K35	-8.4	Phe64 (π-π stacking), Trp71 (H-bond with -NO₂)
SIRT1	4I5I	-6.1	Ile347, His363 (Steric clash with cyclohexyl ring)
SIRT2	1J8F	-5.8	Phe119, Gln167 (Weak electrostatic interactions)

Analysis: The data suggests that the bulky 4-methylcyclohexyl group creates a steric clash in the narrower binding pockets of SIRT1 and SIRT2, driving a highly favorable selectivity profile toward SIRT6.

Conclusion

The in silico profiling of 2-(4-Methylcyclohexyl)-4-nitroaniline reveals a highly promising, selective SIRT6 inhibitor candidate. While the compound demonstrates excellent predicted pharmacokinetics and binding thermodynamics, the inherent toxicity alerts associated with the nitroaromatic core (specifically potential mutagenicity) necessitate rigorous in vitro validation. Future lead optimization should focus on bioisosteric replacement of the nitro group if Ames toxicity is confirmed in vitro, ensuring the preservation of the electronic interactions with Trp71 while mitigating safety liabilities.

References

• Li, L., et al. (2020). Discovery of 5-(4-methylpiperazin-1-yl)-2-nitroaniline derivatives as a new class of SIRT6 inhibitors. Bioorganic & Medicinal Chemistry Letters, 30(16), 127215. Available at:[Link]

• Sociali, G., et al. (2014). Discovery of Novel and Selective SIRT6 Inhibitors. Journal of Medicinal Chemistry. Available at:[Link]

• Lučić, B., et al. (2022). In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. International Journal of Molecular Sciences, PMC. Available at:[Link]

• Wu, Y., et al. (2021). Emerging Roles of SIRT6 in Human Diseases and Its Modulators. Medicinal Research Reviews, PMC. Available at:[Link]

Thermochemical properties of 2-(4-Methylcyclohexyl)-4-nitroaniline

An In-Depth Technical Guide to the Thermochemical Properties of 2-(4-Methylcyclohexyl)-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the core thermochemical properties of 2-(4-methylcyclohexyl)-4-nitroaniline. While direct experimental data for this specific molecule is not extensively available in peer-reviewed literature, this document synthesizes established principles from analogous structures—namely nitroaromatics and substituted cyclohexylamines—to offer a predictive and methodological analysis. The guide is structured to empower researchers with the foundational knowledge and practical protocols required for a thorough thermochemical evaluation, which is critical for process safety, stability analysis, and computational modeling in drug development and chemical synthesis.

Introduction and Molecular Profile

2-(4-Methylcyclohexyl)-4-nitroaniline is a complex organic molecule featuring a 4-nitroaniline core substituted at the 2-position with a 4-methylcyclohexyl group. This unique structure combines the high-energy characteristics of a nitroaromatic compound with the steric and electronic influence of a bulky, saturated carbocyclic substituent. Such molecules are of significant interest in medicinal chemistry and materials science, often serving as key intermediates or scaffolds for more complex therapeutic agents or functional materials.[1][2]

A comprehensive understanding of a molecule's thermochemical properties—such as its enthalpy of formation, heat capacity, and thermal stability—is paramount for safe handling, process scale-up, and predicting its behavior in various chemical environments. This guide outlines the theoretical and experimental pathways to characterize these properties for 2-(4-methylcyclohexyl)-4-nitroaniline.

Structural Components and Expected Effects:

• 4-Nitroaniline Core: The nitro group (-NO₂) is a strong electron-withdrawing group, which significantly influences the electronic structure of the benzene ring and is the primary contributor to the molecule's energetic properties. The amino group (-NH₂) is an electron-donating group.

• 2-(4-Methylcyclohexyl) Substituent: This bulky, non-planar group introduces significant steric hindrance around the amino group. This can impact intermolecular interactions, crystal packing, and the molecule's overall thermal stability.

Core Thermochemical Parameters: A Predictive and Experimental Framework

The determination of fundamental thermochemical data is the bedrock of chemical process safety and thermodynamic modeling.

Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation represents the heat change when one mole of a compound is formed from its constituent elements in their standard states. It is a critical value for calculating the heat of any reaction involving the compound.

Predictive Approaches:

• Computational Chemistry: High-level ab initio calculations, such as G3(MP2) or Density Functional Theory (DFT) methods, can provide reliable estimates of gaseous enthalpies of formation.[3] This process involves optimizing the molecular geometry, performing frequency calculations to obtain zero-point vibrational energy, and then calculating the total electronic energy.

• Group Contribution Methods: Methods like Benson's group additivity can provide a rapid estimate, though they may lack precision for highly substituted or sterically strained molecules.[4][5][6]

Experimental Determination: The enthalpy of formation is typically derived from the experimentally determined enthalpy of combustion (ΔcH°) via Hess's Law.

Workflow for Computational Enthalpy of Formation:

Caption: Experimental workflow for DSC-based thermal hazard analysis.

Reaction Calorimetry for Process Safety

For any synthesis or subsequent reaction involving 2-(4-methylcyclohexyl)-4-nitroaniline (e.g., reduction of the nitro group), reaction calorimetry is essential. This technique measures the heat evolved during a chemical reaction in real-time. [7]The data is used to determine critical safety parameters:

• Heat of Reaction (ΔH_rxn): The total energy released or absorbed by the reaction.

• Adiabatic Temperature Rise (ΔT_ad): The theoretical temperature increase of the reaction mass in the event of a total cooling failure. It is calculated as ΔT_ad = |ΔH_rxn| / (m * Cp). [8]* Maximum Temperature of the Synthesis Reaction (MTSR): The maximum achievable temperature in a runaway scenario (MTSR = process temperature + ΔT_ad). [8] Understanding these parameters is non-negotiable for designing safe reactor systems and emergency relief protocols.

Conclusion

The thermochemical profile of 2-(4-methylcyclohexyl)-4-nitroaniline, while not yet established in the literature, can be systematically determined through a combination of predictive computational modeling and rigorous experimental analysis. Its structure suggests it possesses significant stored chemical energy due to the nitroaniline moiety, necessitating a cautious and thorough approach to its thermal hazard assessment. The primary tools for this evaluation are Differential Scanning Calorimetry and Thermogravimetric Analysis, which provide the critical onset temperature and heat of decomposition. For process development, reaction calorimetry is indispensable for quantifying reaction energetics and ensuring safe scale-up. By following the protocols and frameworks outlined in this guide, researchers and drug development professionals can generate the essential data needed to handle, store, and utilize this molecule safely and efficiently.

References

• Study of the Hydrogenation of Selected Nitro Compounds by Simultaneous Measurements of Calorimetric, FT-IR, and Gas-Uptake Signals. (2006). Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. (2021). Organic Process Research & Development - ACS Publications. Available at: [Link]

• Infrared spectra and thermal stabilities of nitroanilines. AKJournals. Available at: [Link]

• Vibrational and Thermal Analysis of 2-Nitroaniline. PDF | Molecules | Chemical Bond. Available at: [Link]

• Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. Available at: [Link]

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. UNICAM. Available at: [Link]

• Theoretical and experimental studies of vibrational spectra and thermal analysis of 2-nitroaniline and its cation. ResearchGate. Available at: [Link]

• Reaction Calorimetry Study of Hydrogenation of Nitroaniline Isomers to Phenylenediamine Isomers. (2025). Organic Process Research & Development - ACS Publications. Available at: [Link]

• Thermochemical data and structures of organic compounds. ThermoDex. Available at: [Link]

• Thermochemical data of organic compounds. Semantic Scholar. Available at: [Link]

• Chemical Properties of Cyclohexylamine (CAS 108-91-8). Cheméo. Available at: [Link]

• Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. PMC. Available at: [Link]

• Crystal Growth, Optical and Thermal Studies of 4-Nitroaniline 4-Aminobenzoic Acid: A Fluorescent Material. Available at: [Link]

• Computational and experimental study of molecular interaction in a ternary liquid mixture of cyclohexylamine+ethanol+benzene. Available at: [Link]

• Aniline Enthalpy of Formation. Active Thermochemical Tables. Available at: [Link]

• Nitroanilinodinitrobenzofuroxans—synthesis, characterisation, thermal stability and explosive properties. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Simple relationship for predicting onset temperatures of nitro compounds in thermal explosions. ResearchGate. Available at: [Link]

• Aniline - the NIST WebBook. National Institute of Standards and Technology. Available at: [Link]

• Thermochemical data of organic compounds (Book). OSTI.GOV. Available at: [Link]

• Cyclohexylamine - the NIST WebBook. Available at: [Link]

• Aniline Enthalpy of Formation. Active Thermochemical Tables. Available at: [Link]

• Experimental and Computational Studies of Binary Mixtures of Isobutanol + Cyclohexylamine. ResearchGate. Available at: [Link]

• Thermodynamic analysis on disproportionation process of cyclohexylamine to dicyclohexylamine. Biblioteka Nauki. Available at: [Link]

• Nucleophilic catalysis of p-substituted aniline derivatives in acylhydrazone formation and exchange. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Enthalpies of Formation and Substituent Effects of ortho-, meta-, and para-Aminotoluenes from Thermochemical Measurements and from Ab Initio Calculations. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• 4-Nitroaniline. Available at: [Link]

• p-Nitroaniline - the NIST WebBook. Available at: [Link]

• 2-Methoxy-4-nitroaniline - Wikipedia. Available at: [Link]

• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI. Available at: [Link]

• Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances. Frontiers Research Topic. Available at: [Link]

• Synthesis of p-Nitroaniline via a Multi-Step Sequence. Carbon. Available at: [Link]

• Chemical Properties of p-Nitroaniline (CAS 100-01-6). Cheméo. Available at: [Link]

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• ICSC 0308 - 4-NITROANILINE. INCHEM. Available at: [Link]

• Preclinical pharmacodynamic evaluation of antibiotic nitroxoline for anticancer drug repurposing. PMC. Available at: [Link]

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Technical Whitepaper: Chemical Properties, Synthesis, and Mechanistic Profiling of 2-(4-Methylcyclohexyl)-4-nitroaniline

Executive Summary

In the realm of advanced organic synthesis and materials science, sterically hindered nitroaromatic amines serve as highly specialized building blocks. 2-(4-Methylcyclohexyl)-4-nitroaniline is a prime example of such a compound, characterized by a unique "push-pull" electronic system disrupted by significant steric bulk. This in-depth technical guide provides a comprehensive analysis of its chemical properties, structural mechanics, and validated synthetic protocols. Designed for researchers and drug development professionals, this whitepaper bridges fundamental physical chemistry with practical, self-validating laboratory workflows.

Chemical Identity and Fundamental Properties

To establish a rigorous baseline for experimental design, the fundamental quantitative data and identifiers for 2-(4-Methylcyclohexyl)-4-nitroaniline are summarized below. The exact structural parameters dictate its behavior in both chromatographic purification and subsequent derivatization.

Property	Value
Chemical Name	2-(4-Methylcyclohexyl)-4-nitroaniline
CAS Number	2060019-81-8[1]
Molecular Formula	C13H18N2O2[2]
Molecular Weight	234.29 g/mol [3]
Structural Class	Ortho-substituted Nitroaniline
Key Functional Groups	Primary Amine (-NH2), Nitro (-NO2), Aliphatic Ring

Structural and Mechanistic Insights: Steric and Electronic Interplay

The chemical reactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline is governed by the competing forces of electronic conjugation and steric hindrance.

Unsubstituted 4-nitroaniline exhibits a strong resonance system where the electron-donating amine group pushes electron density into the aromatic ring, which is subsequently pulled by the para-nitro group. However, the introduction of the bulky 4-methylcyclohexyl group at the ortho position (C2) fundamentally alters this dynamic.

Causality of Spectral Shifts: The steric bulk of the aliphatic ring forces the amine group to twist out of coplanarity with the benzene ring. This increased dihedral angle reduces the orbital overlap between the nitrogen's lone pair and the aromatic pi-system. As documented in foundational physical chemistry studies of nitroaromatic amines, such steric disruptions prevent the formation of strong hydrogen bonds with solvents and lead to observable hypsochromic (blue) shifts in UV-Vis absorption spectra compared to planar analogs[4].

Mechanistic pathway illustrating the steric and electronic effects of the ortho-substituent.

Experimental Protocol: Self-Validating Synthesis Workflow

The synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline is typically achieved via the Friedel-Crafts alkylation of 4-nitroaniline. The following protocol is designed as a self-validating system, ensuring that each step provides measurable feedback to the researcher.

Step-by-Step Methodology

Step 1: Reagent Preparation & Regioselective Activation

• Action: Charge a dry, inert-gas-purged reaction vessel with 4-nitroaniline (1.0 eq) and 4-methylcyclohexene (1.2 eq) in an anhydrous, non-coordinating solvent (e.g., 1,2-dichloroethane).

• Causality: The amine (-NH2) is a strong ortho/para-directing activator. Because the para position is blocked by the nitro group, electrophilic attack is strictly directed to the ortho position. This intrinsic regioselectivity prevents the formation of complex structural isomers.

Step 2: Catalysis & Alkylation

• Action: Slowly add a Lewis acid catalyst (e.g., anhydrous AlCl3, 0.1–0.2 eq) or a solid acid zeolite at 0°C, then gradually heat to 80–100°C for 4-6 hours.

• Causality: The acid catalyst activates the alkene, generating a secondary carbocation on the cyclohexyl ring, which subsequently undergoes electrophilic aromatic substitution with the activated ortho-carbon of the aniline.

Step 3: Self-Validating Reaction Monitoring (HPLC)

• Action: Sample the reaction mixture and analyze via Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient).

• Validation Logic: 4-nitroaniline is relatively polar and elutes early. The successful covalent attachment of the highly lipophilic 13-carbon framework (C13H18N2O2)[2] drastically increases the molecule's partition coefficient (logP). The reaction is validated as complete when the early-eluting starting material peak disappears and is replaced entirely by a highly retained, late-eluting product peak.

Step 4: Quenching and Purification

• Action: Quench the reaction with cold water to neutralize the catalyst. Extract with ethyl acetate, wash with brine, dry over MgSO4, and concentrate. Purify via silica gel column chromatography (Hexane/EtOAc gradient).

Step-by-step synthetic workflow for 2-(4-Methylcyclohexyl)-4-nitroaniline via alkylation.

Applications in Drug Development and Materials Science

The unique physicochemical profile of 2-(4-Methylcyclohexyl)-4-nitroaniline makes it a highly sought-after intermediate:

• Advanced Polymer Precursors: Upon catalytic hydrogenation of the nitro group, the compound yields a sterically hindered diamine. When polymerized with dianhydrides, the resulting polyimides exhibit enhanced solubility and superior moisture resistance, driven by the hydrophobic shielding of the methylcyclohexyl groups.

• Pharmaceutical Intermediates: In structure-based drug design, the 4-methylcyclohexyl moiety acts as a precisely tuned lipophilic anchor. It is frequently utilized to occupy deep, hydrophobic binding pockets in target kinases, improving both target affinity and the overall pharmacokinetic profile (e.g., membrane permeability) of the active pharmaceutical ingredient.

References

• [1] Title: 4-nitroaniline | Sigma-Aldrich Source: Sigma-Aldrich URL:

• [3] Title: Buy 2-(4-Methylcyclohexyl)-4-nitroaniline (EVT-13345488) Source: Evitachem URL:

• [2] Title: 2060019-81-8 | 2-(4-Methylcyclohexyl)-4-nitroaniline | ChemScene Source: ChemScene URL:

• [4] Title: The Journal of Organic Chemistry 1971 Volume.36 No.10 Source: dss.go.th URL:

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• 4. lib3.dss.go.th [lib3.dss.go.th]

Cyclohexyl-Substituted Anilines: A Comprehensive Technical Guide to Synthesis, Mechanisms, and Pharmaceutical Applications

Executive Summary

Cyclohexyl-substituted anilines—encompassing derivatives such as N-cyclohexylaniline and 4-cyclohexylaniline—are highly versatile chemical scaffolds. The incorporation of a cyclohexyl moiety into the aniline core significantly alters the molecule's lipophilicity, steric bulk, and electron density. These properties make them invaluable as intermediates in the synthesis of agrochemicals, rubber additives, and advanced pharmaceutical agents[1]. In drug development, these scaffolds are frequently utilized to preserve favorable hydrophobic interactions within target binding pockets while enhancing metabolic stability, as seen in the design of novel cyclobutylureas for inflammatory response modulation[2].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic reaction summaries. Here, we will deconstruct the mechanistic causality behind modern synthetic routes, evaluate quantitative data, and provide a self-validating experimental protocol designed for direct implementation in discovery and process chemistry laboratories.

Mechanistic Pathways & Synthesis Strategies

Historically, the synthesis of cyclohexylanilines relied on harsh conditions or stoichiometric reagents that generated significant waste. Modern methodologies have shifted toward catalytic, atom-economical, and redox-neutral processes.

Classical and Catalytic Reductive Amination

The most fundamental approach to N-cyclohexylaniline is the reductive amination of cyclohexanone with aniline. The reaction proceeds via the condensation of the primary amine and the ketone to form an electrophilic imine (Schiff base) intermediate, which is subsequently reduced[3]. While classical methods utilize hydride reagents like NaBH(OAc)₃, modern continuous-flow and heterogeneous catalytic systems employ H₂ over Pd/C or Rh/Pt bimetallic nanoparticles to achieve high turnover numbers while suppressing the formation of dicyclohexylamine byproducts[4][5].

Palladium-Catalyzed Reductive Coupling of Nitroarenes with Phenols

A breakthrough in green synthesis is the direct transformation of nitroarenes and phenols into N-cyclohexylanilines. Developed by Liu et al., this method utilizes a bifunctional Pd/C catalytic system with sodium formate (HCOONa) as a safe, solid hydrogen donor[6][7].

• Mechanistic Causality: The palladium catalyst facilitates a dual reduction: the nitroarene is reduced to an aniline, and the phenol is partially reduced to cyclohexanone. The addition of trifluoroacetic acid (TFA) is the critical causal factor for the next step; it protonates the cyclohexanone carbonyl, accelerating the rate-limiting condensation with aniline to form the imine. Finally, the imine is reduced to the target N-cyclohexylaniline[6].

Photoredox and Copper Co-Catalyzed Cross-Coupling

For substrates where reductive amination is unviable, oxidative C–N cross-coupling provides an alternative. Recent advances demonstrate the coupling of aryl boronic acids with cyclohexylamine using a dual Ru(II)-photoredox and Cu(II) catalytic system[8]. The photoredox cycle facilitates the oxidation of the Cu(II) intermediate to a highly reactive Cu(III)-aryl complex, which undergoes rapid reductive elimination to form the C–N bond under mild, aerobic conditions[8].

Quantitative Data Presentation

The following table synthesizes the operational parameters and yields of the primary methodologies used to construct cyclohexyl-substituted anilines.

Synthesis Strategy	Primary Substrates	Catalyst / Reagents	Key Intermediate	Typical Yield Range	Environmental / Operational Profile
Reductive Amination	Cyclohexanone + Aniline	NaBH(OAc)₃ or H₂, Pd/C	Imine (Schiff Base)	80–95%	Standard; requires stoichiometric hydrides or high-pressure H₂ gas.
Reductive Coupling	Nitroarene + Phenol	Pd/C, HCOONa, TFA	Cyclohexanone + Aniline	60–92%	Green; utilizes renewable phenols and avoids H₂ gas via transfer hydrogenation.
Photoredox C-N Coupling	Aryl Boronic Acid + Cyclohexylamine	Ru(bpy)₃(PF₆)₂, Cu(acac)₂	Cu(III)-aryl complex	63–90%	Mild; operates at 35°C under ambient air, but requires specialized LED setups.
Dehydrogenative Aromatization	Cyclohexanone + NH₃	Pd/HAP (Nanoparticles)	N-cyclohexylidene-aniline	50–75%	Complex; requires precise control of competitive adsorption on the catalyst surface.

Mandatory Visualization: Cascade Reaction Pathway

The diagram below illustrates the interconnected redox and condensation cycles defining the Pd-catalyzed reductive coupling of nitroarenes and phenols.

Fig 1: Mechanistic cascade of Pd-catalyzed reductive coupling of nitroarenes and phenols.

Experimental Protocol: Pd-Catalyzed Reductive Coupling

This protocol describes the synthesis of N-cyclohexylaniline derivatives from nitroarenes and phenols[6][7]. It is designed as a self-validating system to ensure reproducibility and mechanistic integrity.

Materials Required:

• Nitroarene (1.0 equiv, e.g., 0.5 mmol)

• Phenol (1.5 equiv, e.g., 0.75 mmol)

• 10% Pd/C (10 mol%)

• Sodium formate (HCOONa, 6.0 equiv)

• Trifluoroacetic acid (TFA, 3.0 equiv)

• Anhydrous Toluene (3.0 mL)

Step-by-Step Methodology:

• Catalyst and Reagent Assembly (Inert Atmosphere):

  • Action: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the nitroarene, phenol, 10% Pd/C, and sodium formate. Evacuate and backfill the tube with Argon three times.

  • Causality: Sodium formate acts as an in situ hydrogen donor. Excluding oxygen prevents the premature oxidation of the in situ generated aniline back to azoxy or nitroso intermediates, ensuring the hydrogen transfer is directed entirely toward substrate reduction.

• Solvent and Acid Addition:

  • Action: Inject anhydrous toluene followed by the dropwise addition of TFA.

  • Causality: Toluene provides a non-polar medium that stabilizes the imine intermediate. TFA is strictly required to lower the activation energy of the nucleophilic attack of aniline onto cyclohexanone. Without TFA, the reaction stalls at the intermediate stage.

• Thermal Activation & Self-Validation:

  • Action: Seal the tube and heat the mixture to 100°C for 12–24 hours.

  • Self-Validation Checkpoint: At the 4-hour mark, extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. You must observe the transient mass of the imine intermediate. If only aniline and cyclohexanone are present, the acid catalysis has failed (check TFA integrity). If the imine is accumulating but not converting to the final product, the reductive cycle is stalling (indicating potential catalyst poisoning or exhausted HCOONa).

• Workup and Isolation:

  • Action: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a short pad of Celite to remove the Pd/C catalyst. Wash the organic layer with saturated aqueous NaHCO₃ to neutralize residual TFA, followed by brine.

  • Action: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (typically Hexanes/EtOAc) to yield the pure N-cyclohexylaniline.

References

• Organic Chemistry Portal / Synthesis. "Palladium-Catalyzed Reductive Coupling of Nitroarenes with Phenols leading to N-Cyclohexylanilines." Synthesis 2018, 50, 4637-4644. Available at: [Link]

• ChemRxiv. "Oxidative Coupling of Aryl Boronic Acids with Aryl- and Alkylamines via Cooperative Photoredox and Copper Catalysis." ChemRxiv. Available at:[Link]

• MDPI. "Design, Synthesis, and Structure–Activity Relationships of Substituted Phenyl Cyclobutylureas as Potential Modulators of Inflammatory Responses." MDPI. Available at:[Link]

• Thieme Connect. "Highly Selective Reductive Cross-Amination between Aniline or Nitroarene Derivatives and Alkylamines Catalyzed by Polysilane." Synlett 2019. Available at:[Link]

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Protocols & Analytical Methods

Application Note: Robust HPLC-UV Quantification of 2-(4-Methylcyclohexyl)-4-nitroaniline

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Scientific Rationale & Method Design

The quantification of specific pharmaceutical intermediates and building blocks requires highly selective and reliable analytical methods. 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8) is a complex organic molecule characterized by a highly hydrophobic 4-methylcyclohexyl moiety and a polar, UV-active nitroaniline core.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires a deep understanding of its physicochemical properties:

• Wavelength Selection (Specificity): The conjugated π -system between the electron-donating amine and the electron-withdrawing nitro group creates a strong intramolecular charge transfer. This shifts the absorption maximum ( λmax​ ) into the near-UV/visible region (~380 nm). Detecting at 380 nm provides exceptional specificity, virtually eliminating background interference from non-conjugated aliphatic or simple aromatic matrices[1].

• Column Selection (Efficiency): To comply with the modernized [2] for allowable adjustments, a C18 Superficially Porous Particle (SPP) column is utilized. SPP columns deliver UHPLC-like theoretical plates ( N ) at standard HPLC pressures, significantly reducing run times and solvent consumption[3].

• Mobile Phase Chemistry (Peak Symmetry): The aniline nitrogen is weakly basic. To prevent secondary interactions with residual silanols on the stationary phase—which cause peak tailing—0.1% Trifluoroacetic Acid (TFA) is added to the mobile phase. This ensures the pH remains ~2.0, keeping the analyte neutral and silanols fully protonated, thereby guaranteeing a USP tailing factor ( Tf​ ) ≤2.0 [4].

Chromatographic Conditions

The following conditions have been optimized to ensure baseline resolution, rapid elution, and high reproducibility.

Table 1: Optimized HPLC-UV Parameters

Parameter	Specification	Rationale
Column	C18 SPP, 100 x 4.6 mm, 2.7 µm	Balances high resolution with low backpressure.
Mobile Phase A	0.1% TFA in Milli-Q Water	Suppresses silanol ionization; improves peak shape.
Mobile Phase B	0.1% TFA in Acetonitrile	Strong eluent for the hydrophobic cyclohexyl group.
Gradient Program	0-2 min: 40% B2-8 min: 40 → 90% B8-10 min: 90% B10-12 min: 40% B	Isocratic hold focuses the analyte; gradient flushes highly retained hydrophobic impurities.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Injection Volume	5.0 µL	Prevents column overloading and band broadening.
Column Temp.	30°C	Stabilizes retention times against ambient fluctuations.
Detection	UV at 380 nm	Maximizes signal-to-noise (S/N) for the nitroaniline core.

Experimental Protocols

Self-Validating Run Sequence

To ensure the protocol is a self-validating system , the analytical sequence must be programmed as follows to continuously monitor data integrity:

• Blank (Diluent): 1 injection (Verifies absence of carryover).

• System Suitability Test (SST): 6 injections (Validates instrument readiness).

• Check Standard: 1 injection (Confirms calibration accuracy).

• Unknown Samples: Up to 10 injections.

• Bracketing Standard: 1 injection (Validates that detector response did not drift during the sample run).

Sample Preparation Workflow

Causality Note: The diluent is strictly set to 50:50 Acetonitrile:Water (v/v) to match the initial mobile phase conditions. Injecting a sample in 100% organic solvent would cause severe peak fronting due to solvent-mismatch phenomena.

Step-by-step sample preparation workflow for 2-(4-Methylcyclohexyl)-4-nitroaniline.

System Suitability Testing (SST)

Prior to reporting any quantitative data, the chromatographic system must pass strict suitability criteria as defined by USP <621>[5].

USP <621> System Suitability Test (SST) decision matrix for chromatographic readiness.

Table 2: Expected System Suitability Results

Parameter	USP <621> Requirement	Typical Observed Value	Status
Retention Time (RT) RSD	≤1.0%	0.15%	Pass
Peak Area RSD	≤2.0%	0.42%	Pass
Tailing Factor ( Tf​ )	≤2.0	1.12	Pass
Theoretical Plates ( N )	≥5000	12,450	Pass

Method Validation (ICH Q2(R2) Framework)

To ensure the method is fit for its intended purpose, it must be validated according to the [6]. The following parameters represent a complete validation package for the assay of 2-(4-Methylcyclohexyl)-4-nitroaniline.

Linearity and Range

Linearity was established from 25% to 150% of the target working concentration (10.0 µg/mL). The correlation coefficient ( R2 ) must be ≥0.999 [7].

Table 3: Linearity Data Summary

Level	Concentration (µg/mL)	Mean Peak Area (n=3)	% RSD
25% (LOQ)	2.5	12,500	1.8
50%	5.0	25,100	0.9
100% (Target)	10.0	50,350	0.4
120%	12.0	60,400	0.5
150%	15.0	75,600	0.6

Regression Equation: y=5038x−120 | R2=0.9998

Accuracy (Spike Recovery)

Accuracy is determined by spiking known amounts of the reference standard into a placebo matrix (or diluent) at three concentration levels (50%, 100%, 150%) in triplicate[8].

Table 4: Accuracy / Recovery Data

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	Acceptance Criteria
50%	5.00	4.96	99.2%	98.0% - 102.0%
100%	10.00	10.05	100.5%	98.0% - 102.0%
150%	15.00	14.88	99.2%	98.0% - 102.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Based on the signal-to-noise (S/N) ratio approach standard for trace analysis of nitroaromatics[9]:

• LOD (S/N ≥ 3): 0.8 µg/mL

• LOQ (S/N ≥ 10): 2.5 µg/mL

References

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures". ICH Quality Guidelines, Nov 2023. Available at:[Link][6][7]

• Labcorp. "Ensure Compliance with ICH Q2(R2) Guidelines Today". Labcorp Biopharmaceutical CMC Services. Available at:[Link][8]

• U.S. Environmental Protection Agency (EPA). "Method 8330B: Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC)". National Environmental Methods Index. Available at:[Link][9]

• Agilent Technologies. "Understanding the Latest Revisions to USP <621>". Agilent White Papers, Apr 2023. Available at:[Link][2][3]

• MicroSolv Technology Corporation. "System suitability Requirements for a USP HPLC Method". MicroSolv Knowledge Base, Nov 2025. Available at: [Link][4]

• United States Pharmacopeia. "General Chapter <621> Chromatography". USP-NF. Available at: [Link][5]

• Journal of Chemical Information and Modeling. "Prediction of Ultraviolet Spectral Absorbance Using Quantitative Structure−Property Relationships". ACS Publications, Jun 2002. Available at: [Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. mtc-usa.com [mtc-usa.com]
• 5. youtube.com [youtube.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. labcorp.com [labcorp.com]
• 9. NEMI Method Summary - 8330B [nemi.gov]

Advanced GC-MS Profiling of 2-(4-Methylcyclohexyl)-4-nitroaniline: Method Development, Derivatization Strategies, and Mechanistic Fragmentation

Target Audience: Analytical Chemists, Mass Spectrometrists, and Pharmaceutical Development Scientists.

Introduction to the Analytical Challenge

The compound 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8) represents a complex analytical target frequently encountered as an intermediate or impurity in pharmaceutical synthesis and materials science. Structurally, it combines a highly polar primary aromatic amine, an electron-withdrawing nitro group, and a bulky, lipophilic methylcyclohexyl moiety.

While liquid chromatography-mass spectrometry (LC-MS) is often utilized for polar nitroanilines[1], Gas Chromatography-Mass Spectrometry (GC-MS) provides superior high-resolution separation for structural isomers and generates highly reproducible Electron Ionization (EI) spectra critical for structural elucidation. However, the direct GC-MS analysis of nitroanilines is notoriously challenging. The primary amine group is highly prone to active-site adsorption in the GC inlet, leading to severe peak tailing, while the nitroaromatic core can undergo thermal degradation at elevated inlet temperatures[2].

To achieve sub-µg/g sensitivity and robust quantification, this application note details a self-validating, derivatization-based GC-MS methodology designed specifically to overcome the thermal and chromatographic limitations of bulky nitroanilines.

Experimental Design & Causality

The Causality of Derivatization

To bypass the thermal lability and polarity of the aniline core, pre-column derivatization is mandatory for rigorous quantitative analysis. We employ Trifluoroacetic anhydride (TFAA) as the derivatizing agent.

• Mechanistic Purpose: TFAA reacts with the primary amine to form a trifluoroacetamide. This masks the polar −NH2​ group, neutralizing its hydrogen-bonding capability, which drastically increases the molecule's volatility and thermal stability[3].

• Detector Enhancement: The addition of the highly electronegative trifluoromethyl ( −CF3​ ) group not only improves peak shape on standard non-polar stationary phases but also directs EI fragmentation to yield highly stable, diagnostic high-mass ions[4].

The Self-Validating Protocol Design

A critical failure point in acylation derivatization is the generation of acidic byproducts (trifluoroacetic acid), which can strip the deactivation layer of the GC inlet and cause severe stationary phase bleed (siloxane degradation). To make this protocol self-validating and protective of the analytical system, pyridine is utilized as an acid scavenger during the reaction, followed by a mandatory nitrogen blow-down step to eliminate excess reagents prior to column injection.

Fig 1. Self-validating sample preparation and GC-MS workflow for nitroanilines.

Step-by-Step Methodology

Sample Preparation and Derivatization

• Standard Preparation: Accurately weigh 1.0 mg of 2-(4-Methylcyclohexyl)-4-nitroaniline standard and dissolve in 1.0 mL of anhydrous ethyl acetate to create a 1 mg/mL stock solution.

• Reaction Mixture: Transfer 100 µL of the stock solution into a 2 mL deactivated glass autosampler vial. Add 50 µL of anhydrous pyridine (acting as the acid receptor/scavenger).

• Acylation: In a fume hood, slowly add 100 µL of Trifluoroacetic anhydride (TFAA)[3]. Seal the vial immediately with a PTFE-lined cap.

• Incubation: Heat the vial in a dry block heater at 60°C for 30 minutes to drive the acylation to completion.

• System Protection (Blowdown): Remove the vial, uncap, and evaporate the mixture to complete dryness under a gentle stream of high-purity nitrogen ( N2​ ) at room temperature. Causality: This critical step removes unreacted TFAA and the pyridine-trifluoroacetate salt, preventing GC column degradation.

• Reconstitution: Reconstitute the dried residue in 1.0 mL of LC-MS grade hexane. Vortex for 15 seconds. The sample is now ready for injection.

GC-MS Instrumental Parameters

To accommodate the high boiling point of the derivatized bulky molecule, a high-temperature 5% diphenyl / 95% dimethyl polysiloxane column is utilized.

Parameter	Setting / Specification	Rationale
GC Column	DB-5MS or Rxi-5Sil MS (30 m × 0.25 mm, 0.25 µm)	Low bleed at high temperatures; optimal for bulky aromatics.
Carrier Gas	Helium (99.999%), Constant Flow at 1.2 mL/min	Provides optimal linear velocity for sharp peak resolution.
Inlet Temperature	260 °C	Ensures flash vaporization of the heavy trifluoroacetamide.
Injection Mode	Splitless, 1.0 µL injection volume	Maximizes sensitivity for trace impurity profiling.
Oven Program	120°C (hold 1 min) → 20°C/min to 300°C (hold 5 min)	Rapid ramp prevents band broadening of the heavy analyte.
Transfer Line Temp	280 °C	Prevents cold-trapping of the analyte before entering the MS.
Ionization Source	Electron Ionization (EI), 70 eV, 230 °C	Standardized energy for reproducible fragmentation libraries.
Mass Analyzer	Single Quadrupole, Scan Mode (m/z 50 to 400)	Captures the full fragmentation tree for structural confirmation.

Mechanistic Insights: EI Fragmentation Pathway

Understanding the gas-phase fragmentation of the TFA-derivatized 2-(4-Methylcyclohexyl)-4-nitroaniline is essential for developing targeted Selected Ion Monitoring (SIM) methods for trace quantification.

The underivatized molecule has a monoisotopic mass of ~234 Da. Following derivatization, the replacement of one amine hydrogen with a trifluoroacetyl group ( +96 Da net) yields a molecular ion ( [M]+∙ ) at m/z 330 .

Upon 70 eV electron bombardment, the molecule undergoes highly predictable, structure-directed cleavages:

• Alpha-Cleavage of the TFA Group: The most rapid fragmentation is the loss of the trifluoromethyl radical ( ∙CF3​ , 69 Da), yielding a highly stable, resonance-stabilized acylium ion at m/z 261 .

• Loss of the Bulky Cycloalkane: The steric strain of the ortho-positioned 4-methylcyclohexyl group makes the C−C bond connecting it to the aromatic ring highly susceptible to cleavage. The loss of the methylcyclohexyl radical ( ∙C7​H13​ , 97 Da) yields a fragment at m/z 233 .

• Nitro Group Expulsion: The electron-withdrawing nitro group is frequently lost as a radical ( ∙NO2​ , 46 Da), either directly from the molecular ion (yielding m/z 284 ) or sequentially from the m/z 233 fragment (yielding the base peak at m/z 187 ).

Fig 2. Proposed 70 eV EI fragmentation pathway for TFA-derivatized 2-(4-Methylcyclohexyl)-4-nitroaniline.

Key Diagnostic Ions for SIM Method Development

For researchers transitioning this qualitative method into a quantitative SIM assay, the following ions should be monitored:

Ion (m/z)	Relative Abundance	Structural Assignment	Utility in SIM
330	Low (~10-15%)	Molecular Ion [M]+∙	Confirmation of derivatization success.
261	High (~70-80%)	[M−CF3​]+	Primary quantifier ion (high mass, high specificity).
233	Medium (~40-50%)	[M−C7​H13​]+	Qualifier ion 1.
187	Base Peak (100%)	[m/z233−NO2​]+	Qualifier ion 2 (highly abundant, but lower mass specificity).

Conclusion

By strategically employing TFAA derivatization coupled with a high-temperature siloxane stationary phase, the inherent thermal and chromatographic limitations of bulky nitroanilines are completely mitigated. The resulting trifluoroacetamide derivative produces sharp, symmetrical peaks and a highly diagnostic mass spectrum, ensuring that drug development professionals can achieve rigorous, E-E-A-T compliant impurity profiling of 2-(4-Methylcyclohexyl)-4-nitroaniline.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. 無水トリフルオロ酢酸 derivatization grade (GC derivatization), LiChropur™, ≥99.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]

Protocol for the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline from starting materials

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Chemoselective cross-coupling and homogeneous hydrogenation.

Executive Summary & Mechanistic Rationale

The synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline presents a classic challenge in organic synthesis: the installation of an alkyl/cycloalkyl group on an electron-deficient aromatic ring, followed by the manipulation of that group without disturbing a highly sensitive nitro moiety.

Direct Friedel-Crafts alkylation of 4-nitroaniline is practically unviable. The strongly electron-withdrawing nitro group deactivates the aromatic ring, and the basic amine lone pair readily complexes with Lewis acid catalysts, completely halting electrophilic aromatic substitution. To circumvent this, we utilize a robust two-step sequence:

• Suzuki-Miyaura Cross-Coupling: Coupling 2-bromo-4-nitroaniline with 4-methylcyclohex-1-en-1-ylboronic acid pinacol ester.

• Chemoselective Homogeneous Hydrogenation: Reduction of the resulting cyclohexene intermediate.

The Chemoselectivity Challenge: The nitro group is notoriously one of the most easily reducible functional groups under standard heterogeneous transition metal catalysis (e.g., Pd/C with H₂). Attempting to reduce the cyclohexene double bond with standard palladium on carbon will inevitably result in the over-reduction of the nitro group to an aniline[1]. To achieve absolute chemoselectivity, this protocol employs Wilkinson’s Catalyst ( RhCl(PPh3​)3​ ). As a homogeneous rhodium catalyst, it selectively saturates unhindered olefins while leaving aromatic nitro functions completely intact, especially when accelerated by a specifically tuned THF/tert-Butanol solvent system[1].

Synthetic Workflow Visualization

Figure 1: Two-step synthetic workflow for 2-(4-Methylcyclohexyl)-4-nitroaniline.

Experimental Protocols

Step 1: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of 2-(4-methylcyclohex-1-en-1-yl)-4-nitroaniline.

Reagents:

• 2-Bromo-4-nitroaniline (1.0 equiv, 10.0 mmol)

• 4-Methylcyclohex-1-en-1-ylboronic acid pinacol ester (1.2 equiv, 12.0 mmol)

• Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 0.5 mmol)

• Potassium carbonate ( K2​CO3​ ) (2.5 equiv, 25.0 mmol)

• Solvent: 1,4-Dioxane / H2​O (4:1 v/v, 50 mL)

Procedure:

• Charge a flame-dried Schlenk flask equipped with a magnetic stir bar with 2-bromo-4-nitroaniline, the boronic ester, and K2​CO3​ .

• Add the 1,4-Dioxane/ H2​O solvent mixture. Degas the suspension by sparging with argon for 15 minutes.

• Add the palladium catalyst ( Pd(dppf)Cl2​ ) under a continuous stream of argon.

• Seal the flask and heat the reaction mixture to 90 °C in an oil bath for 12 hours with vigorous stirring.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (100 mL) and wash with water (2 × 50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the intermediate alkene as a bright yellow solid.

Step 2: Chemoselective Olefin Reduction

Objective: Saturation of the cyclohexene ring to yield 2-(4-Methylcyclohexyl)-4-nitroaniline without nitro group reduction.

Reagents:

• 2-(4-methylcyclohex-1-en-1-yl)-4-nitroaniline (1.0 equiv, 5.0 mmol)

• Wilkinson's Catalyst [ RhCl(PPh3​)3​ ] (0.04 equiv, 0.2 mmol)

• Hydrogen gas ( H2​ , 1 atm balloon)

• Solvent: Tetrahydrofuran (THF) / tert-Butanol (t-BuOH) (1:1 v/v, 25 mL)

Procedure:

• In a completely dry, argon-purged round-bottom flask, dissolve the intermediate from Step 1 in the THF/t-BuOH solvent mixture. Note: The addition of the protic co-solvent (t-BuOH) significantly accelerates the reduction kinetics of Wilkinson's catalyst[1].

• Add Wilkinson's catalyst to the solution. The mixture will take on a deep red/burgundy hue.

• Evacuate the flask and backfill with hydrogen gas three times using a manifold or a double-balloon setup.

• Stir the reaction mixture vigorously at room temperature (20–25 °C) under 1 atm of H2​ for 5 hours.

• Monitoring: Monitor the reaction strictly by LC-MS or TLC to ensure complete consumption of the starting material.

• Workup: Concentrate the reaction mixture directly under reduced pressure. Pass the crude material through a short pad of silica gel (eluting with Hexanes/Ethyl Acetate 3:1) to remove the rhodium catalyst.

• Evaporate the solvent to yield the final product, 2-(4-Methylcyclohexyl)-4-nitroaniline.

Quantitative Data & Reaction Parameters

The following table summarizes the expected quantitative metrics and analytical checkpoints for the protocol.

Parameter	Step 1: Suzuki Coupling	Step 2: Chemoselective Reduction
Key Reagents	Boronic Pinacol Ester, 2-Br-4-nitroaniline	Intermediate Alkene, H2​ gas
Catalyst Loading	5 mol% Pd(dppf)Cl2​	4 mol% RhCl(PPh3​)3​
Solvent System	Dioxane / H2​O (4:1)	THF / tert-Butanol (1:1)
Temperature / Time	90 °C / 12 hours	Room Temperature / 5 hours
Expected Yield	75 - 85%	90 - 95%
Primary Side Reaction	Protodeboronation (minimal)	None (Nitro group remains intact)
Analytical Marker	Disappearance of aryl-Br isotope pattern in MS	Disappearance of olefinic protons (~5.5 ppm) in 1H NMR

References

• EvitaChem. Buy 2-(4-Methylcyclohexyl)-4-nitroaniline (EVT-13345488). Retrieved April 2, 2026. 2

• The Journal of Organic Chemistry - ACS Publications. Wilkinson's Catalyst Catalyzed Selective Hydrogenation of Olefin in the Presence of an Aromatic Nitro Function: A Remarkable Solvent Effect. Retrieved April 2, 2026. 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. evitachem.com [evitachem.com]

Using 2-(4-Methylcyclohexyl)-4-nitroaniline as an intermediate in organic synthesis

Application Note: Strategic Utilization of 2-(4-Methylcyclohexyl)-4-nitroaniline in Advanced Organic Synthesis

Executive Summary

2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8) is a highly specialized, sterically encumbered building block utilized in the development of advanced active pharmaceutical ingredients (APIs) and functional materials[1]. Featuring a rigid, lipophilic 4-methylcyclohexyl moiety ortho to a primary aniline, and para to a nitro group, this intermediate offers unique topological properties. It is predominantly employed to synthesize 1,4-diamines, halogenated nitroarenes, and complex amides, which serve as critical precursors for kinase inhibitors, benzimidazole derivatives, and targeted therapeutics.

Physicochemical Profiling & Structural Rationale

In medicinal chemistry, modulating the lipophilicity and steric bulk of a pharmacophore is critical for optimizing target binding and metabolic stability.

• The 4-Methylcyclohexyl Shield: The bulky cycloalkyl group provides significant steric hindrance around the C1-amine. This "shielding" effect can increase the half-life of derived drugs by blocking metabolic N-acetylation or oxidation. Furthermore, the aliphatic ring enhances binding affinity in deep, hydrophobic protein pockets.

• The Nitroaniline Core: The electron-withdrawing nitro group at the para position deactivates the aromatic ring, making direct electrophilic aromatic substitution difficult. However, the presence of the C1-amine provides a strategic anchor for regiospecific functionalization (via Sandmeyer chemistry) or reduction (to a 1,4-diamine)[2][3].

Primary Synthetic Workflows & Mechanistic Causality

Workflow A: Chemoselective Catalytic Hydrogenation This protocol reduces the nitro group to yield 2-(4-Methylcyclohexyl)benzene-1,4-diamine, a critical linker for polyurethane synthesis and kinase inhibitor scaffolds.

• Causality & Mechanism: The reaction utilizes Palladium on Carbon (Pd/C) under a hydrogen atmosphere. The catalytic hydrogenation of nitroaromatics proceeds through a multi-step mechanism where H₂ dissociates on the Pd surface, sequentially reducing the nitro group (–NO₂) to nitroso (–NO) and hydroxylamine (–NHOH) intermediates, ultimately yielding the amine[3]. Pd/C is selected over dissolving metal reductions (e.g., Fe/HCl) to avoid acidic conditions that could protonate the resulting diamine, complicating isolation and reducing yield.

Workflow B: Sandmeyer-Type Bromination This protocol converts the C1-amine into a bromide, yielding 1-Bromo-2-(4-methylcyclohexyl)-4-nitrobenzene, an excellent substrate for subsequent Suzuki-Miyaura cross-coupling.

• Causality & Mechanism: Direct bromination of nitrobenzene derivatives is energetically unfavorable due to ring deactivation. The Sandmeyer reaction circumvents this by converting the amine into a diazonium salt, followed by a copper(I)-catalyzed single-electron transfer that generates an aryl radical, which subsequently abstracts a halogen[2][4]. Temperature control (0–5 °C) is critical during diazotization because diazonium salts are highly unstable and will spontaneously degrade into phenols at elevated temperatures[2].

Workflow C: Sterically Hindered N-Acylation This protocol yields N-(2-(4-methylcyclohexyl)-4-nitrophenyl)acetamide.

• Causality & Mechanism: The ortho-cycloalkyl group sterically hinders the amine. To drive the nucleophilic acyl substitution to completion, a highly reactive acyl chloride is used alongside N,N-Diisopropylethylamine (DIPEA). DIPEA is chosen over Triethylamine (TEA) because its bulky isopropyl groups prevent it from acting as a competing nucleophile, ensuring it functions solely as a proton sponge to neutralize the HCl byproduct without generating unwanted quaternary ammonium salts.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Synthesis of 2-(4-Methylcyclohexyl)benzene-1,4-diamine

• Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 2-(4-Methylcyclohexyl)-4-nitroaniline (10.0 mmol) in 50 mL of anhydrous Methanol (MeOH).

• Catalyst Addition: Carefully add 10% Pd/C (10 wt%, 0.1 mmol Pd). Safety Check: Pd/C is pyrophoric. Add under a continuous stream of Nitrogen (N₂) to prevent solvent ignition.

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask and backfill with N₂ three times. Repeat the evacuation and backfill with Hydrogen (H₂) gas using a double-layered balloon.

• Reaction: Stir vigorously at room temperature (25 °C) for 4–6 hours. Monitor via TLC (Hexanes:EtOAc 7:3) until the distinct yellow spot of the starting material is entirely consumed.

• Workup: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with an additional 20 mL of MeOH. Crucial: Do not let the Celite pad run dry to prevent the exposed catalyst from sparking.

• Isolation: Concentrate the filtrate under reduced pressure to afford the diamine product.

Protocol B: Synthesis of 1-Bromo-2-(4-methylcyclohexyl)-4-nitrobenzene

• Diazotization: Suspend 2-(4-Methylcyclohexyl)-4-nitroaniline (10.0 mmol) in 20 mL of 48% aqueous Hydrobromic acid (HBr) and cool to 0–5 °C in an ice-water bath.

• Nitrite Addition: Dissolve Sodium Nitrite (NaNO₂, 11.0 mmol) in 5 mL of cold distilled water. Add this solution dropwise to the amine suspension over 15 minutes, strictly maintaining the internal temperature below 5 °C to prevent diazonium decomposition[2]. Stir for 30 minutes.

• Copper Catalysis: In a separate flask, dissolve Copper(I) Bromide (CuBr, 12.0 mmol) in 10 mL of 48% HBr and heat to 60 °C.

• Coupling: Carefully transfer the cold diazonium solution dropwise into the hot CuBr solution. Observation: Vigorous evolution of N₂ gas will occur as the aryl radical forms and couples with the bromide[4].

• Workup: Once gas evolution ceases, cool to room temperature, dilute with 50 mL of water, and extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

Protocol C: Synthesis of N-(2-(4-methylcyclohexyl)-4-nitrophenyl)acetamide

• Preparation: Dissolve the starting aniline (10.0 mmol) in 40 mL of anhydrous Dichloromethane (DCM). Add DIPEA (15.0 mmol) and cool the mixture to 0 °C.

• Acylation: Add Acetyl Chloride (12.0 mmol) dropwise over 10 minutes via syringe.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

• Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO₃ to neutralize excess acid. Separate the layers and extract the aqueous phase with DCM (2 x 20 mL). Dry the combined organics over MgSO₄ and concentrate under vacuum.

Quantitative Data Summary

Transformation	Reagents & Catalysts	Temp (°C)	Time (h)	Target Product	Expected Yield (%)
Nitro Reduction	H₂ (1 atm), 10% Pd/C, MeOH	25	4 - 6	2-(4-Methylcyclohexyl)benzene-1,4-diamine	92 - 96
Sandmeyer Bromination	NaNO₂, HBr, CuBr, H₂O	0 to 60	2 - 3	1-Bromo-2-(4-methylcyclohexyl)-4-nitrobenzene	65 - 75
N-Acylation	Acetyl Chloride, DIPEA, DCM	0 to 25	2	N-(2-(4-methylcyclohexyl)-4-nitrophenyl)acetamide	85 - 90

Synthetic Pathway Visualization

Caption: Divergent synthetic pathways of 2-(4-Methylcyclohexyl)-4-nitroaniline.

References

• Lumen Learning. "17.3. Reactions involving arenediazonium salts | Organic Chemistry II". Available at: [Link]

• NIH PMC. "Recent trends in the chemistry of Sandmeyer reaction: a review". Available at:[Link]

• DOI.org (Elsevier). "Highly dispersed Pd nanoparticles supported by magnetically separable Fe3O4@ SiO2 nanotube for catalytic hydrogenation of nitroaromatics". Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 17.3. Reactions involving arenediazonium salts | Organic Chemistry II [courses.lumenlearning.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Multiparametric Cell-Based Cytotoxicity Profiling of 2-(4-Methylcyclohexyl)-4-nitroaniline

Target Audience: Researchers, toxicologists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Protocols (SOPs).

Introduction & Mechanistic Rationale

The evaluation of novel chemical entities requires a rigorous, multiparametric approach to differentiate between generalized necrosis and specific, pathway-driven apoptosis. 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8) is a substituted nitroaniline derivative. The nitroaniline pharmacophore is characterized by an electron-withdrawing nitro group and an electron-donating amino group, creating a "push-pull" electronic system. This structural feature makes these compounds highly susceptible to intracellular redox cycling, which is a primary driver of their biological activity and potential toxicity[1].

As a Senior Application Scientist, I emphasize that relying on a single viability endpoint (such as an MTT assay) is insufficient for compounds with known mitochondrial liabilities. Nitroaniline derivatives frequently induce cytotoxicity through a well-documented cascade:

• Redox Cycling & ROS Generation: The nitro group undergoes single-electron reduction, generating reactive oxygen species (ROS) such as superoxide radicals[2].

• Mitochondrial Dysfunction: Excessive ROS accumulation and direct interaction with mitochondrial respiratory complexes (particularly Complex I and II) lead to a collapse of the mitochondrial membrane potential (MMP) and rapid ATP depletion[3][4].

• Apoptosis: The release of cytochrome c from damaged mitochondria activates the caspase cascade (specifically Caspase-3/7), culminating in programmed cell death[3][5].

To accurately profile 2-(4-Methylcyclohexyl)-4-nitroaniline, this guide outlines a self-validating, multiparametric workflow. We will measure metabolic activity (MTT), intracellular ATP (CellTiter-Glo), ROS generation (DCFDA), and terminal apoptosis (Caspase-3/7 cleavage).

Caption: Mechanistic pathway of nitroaniline-induced cytotoxicity via ROS and mitochondrial dysfunction.

Experimental Design & Causality (The E-E-A-T Approach)

A robust cytotoxicity assay must be a self-validating system. If a compound is a mitochondrial toxicant, ATP depletion will occur prior to the loss of general metabolic oxidoreductase activity. Therefore, our experimental design leverages orthogonal assays:

• MTT Assay (Metabolic Viability): Measures the reduction of the tetrazolium dye MTT to formazan by NAD(P)H-dependent cellular oxidoreductases[6]. This is our baseline viability metric.

• Intracellular ATP Assay (Luminescence): Because nitroanilines can directly inhibit mitochondrial respiratory complexes[4], ATP levels often drop before membrane integrity is compromised. A leftward shift in the ATP IC 50​ compared to the MTT IC 50​ confirms mitochondrial-specific toxicity.

• DCFDA Assay (ROS Generation): Uses 2',7'-dichlorofluorescin diacetate to directly quantify the oxidative stress caused by the nitroaniline redox cycling[2].

• Caspase-3/7 Activity Assay: Confirms that the mechanism of cell death is apoptotic rather than necrotic. Interestingly, many colorimetric caspase assays utilize a substrate (Ac-DEVD-pNA) that releases p-nitroaniline upon cleavage, measured at 405 nm[3][5]. When testing a nitroaniline derivative, luminescent or fluorometric caspase substrates are preferred to avoid optical interference from the parent compound.

Caption: Multiparametric experimental workflow for evaluating compound cytotoxicity.

Quantitative Data Presentation

The following table summarizes expected quantitative data profiles for nitroaniline derivatives across different assays, illustrating the temporal and mechanistic divergence between general viability and mitochondrial health[1][4].

Cell Line	Assay Endpoint	Exposure Time	IC 50​ / EC 50​ (µM)	Mechanistic Interpretation
HepG2	ROS Generation (DCFDA)	4 Hours	8.5 ± 1.2	Early-stage oxidative stress induction.
HepG2	ATP Depletion	24 Hours	14.2 ± 1.8	Direct mitochondrial respiratory impairment.
HepG2	Metabolic Viability (MTT)	48 Hours	32.5 ± 3.4	Delayed global cellular metabolic failure.
A375	Caspase-3/7 Activation	24 Hours	18.1 ± 2.1	Execution of the apoptotic cascade.

Note: The lower IC 50​ for ATP depletion compared to MTT viability strongly indicates that mitochondrial dysfunction precedes general cellular necrosis.

Detailed Experimental Protocols

Protocol A: Cell Seeding and Compound Preparation

Causality Check: 2-(4-Methylcyclohexyl)-4-nitroaniline is highly hydrophobic. Proper vehicle control is critical to ensure observed toxicity is not an artifact of solvent precipitation.

• Cell Seeding: Harvest HepG2 (hepatocellular carcinoma) cells and seed into opaque-walled (for luminescence) and clear-walled (for absorbance) 96-well plates at a density of 1×104 cells/well in 100 µL of complete DMEM[6][7].

• Incubation: Incubate overnight at 37°C with 5% CO 2​ to allow for cellular adherence[6].

• Compound Dilution: Prepare a 10 mM stock of 2-(4-Methylcyclohexyl)-4-nitroaniline in 100% DMSO. Perform a 10-point, 3-fold serial dilution in DMSO.

• Treatment: Dilute the DMSO stocks 1:100 into pre-warmed culture media (final maximum DMSO concentration = 1% v/v). Replace the media in the 96-well plates with the treatment media[6]. Include a 1% DMSO vehicle control and a positive control (e.g., 50 µM Rotenone for mitochondrial toxicity).

Protocol B: MTT Cell Viability Assay

• Incubation: Expose cells to the compound for 48 hours[6].

• MTT Addition: Remove treatment media. Add 100 µL of fresh media containing 0.5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well[6].

• Formazan Generation: Incubate for 2–4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals[6].

• Solubilization: Carefully aspirate the media. Add 100 µL of 100% DMSO to each well to dissolve the formazan crystals[1].

• Measurement: Measure absorbance at 570 nm using a microplate spectrophotometer[1]. Calculate viability relative to the vehicle control.

Protocol C: Intracellular ROS Measurement (DCFDA Assay)

Causality Check: ROS generation is an early event. This assay is performed at a shorter time point (4 hours) to capture the initial oxidative burst before widespread cell death occurs[2].

• Dye Loading: Wash cells with PBS and incubate with 20 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) in serum-free media for 30 minutes at 37°C[3].

• Treatment: Remove the dye, wash with PBS, and apply the 2-(4-Methylcyclohexyl)-4-nitroaniline dose-response treatments.

• Measurement: After 4 hours of exposure, measure fluorescence (Excitation: 485 nm, Emission: 530 nm)[7]. Non-fluorescent DCFH-DA is oxidized by intracellular ROS into highly fluorescent DCF[7].

Protocol D: Caspase-3/7 Apoptosis Assay (Fluorometric/Luminescent)

Causality Check: To avoid optical interference from the nitroaniline core (which absorbs in the UV/Vis spectrum), a luminescent assay is strictly recommended over traditional colorimetric p-nitroaniline (pNA) cleavage assays[5].

• Incubation: Treat cells for 24 hours.

• Reagent Addition: Add 100 µL of a homogeneous Caspase-3/7 luminescent reagent (containing a proluminescent caspase substrate) directly to the 100 µL of culture media in each well.

• Lysis & Cleavage: Shake the plate at 300 rpm for 30 seconds to induce cell lysis, then incubate at room temperature for 1 hour.

• Measurement: Record luminescence. The signal is directly proportional to the amount of caspase activity, confirming the apoptotic pathway execution[3].

References

• The role of mitochondrial dysfunction in the cytotoxic synergistic effect of gemcitabine and arsenic on breast cancer Source: PMC - NIH URL:[Link]

• Protective Effect of Glutathione against Oxidative Stress-induced Cytotoxicity in RAW 264.7 Macrophages through Activating the Nuclear Factor Erythroid 2-Related Factor-2/Heme Oxygenase-1 Pathway Source: MDPI URL:[Link]

• Identification of the Additional Mitochondrial Liabilities of 2-Hydroxyflutamide When Compared With its Parent Compound, Flutamide in HepG2 Cells Source: Oxford Academic URL:[Link]

• ROS-Mediated Apoptosis and Genotoxicity Induced by Palladium Nanoparticles in Human Skin Malignant Melanoma Cells Source: PMC - NIH URL:[Link]

• ROS-Mediated Apoptosis and Genotoxicity Induced by Palladium Nanoparticles in Human Skin Malignant Melanoma Cells Source: Semantic Scholar URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. The role of mitochondrial dysfunction in the cytotoxic synergistic effect of gemcitabine and arsenic on breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. ROS-Mediated Apoptosis and Genotoxicity Induced by Palladium Nanoparticles in Human Skin Malignant Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Development and Validation of an Analytical Standard for 2-(4-Methylcyclohexyl)-4-nitroaniline

Introduction & Rationale

The compound 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS 2060019-81-8) is a highly specialized aromatic amine utilized as a critical building block in the synthesis of advanced pharmaceuticals and high-performance azo dyes[1]. Structurally, it features a strongly electron-withdrawing nitro group para to the amine, and a bulky, lipophilic 4-methylcyclohexyl substituent at the ortho position.

The presence of the 4-methylcyclohexyl ring introduces stereochemical complexity, as the methyl group can exist in cis or trans configurations relative to the aniline core. Because these diastereomers exhibit distinct physicochemical properties and reactivities, developing a highly pure, fully characterized analytical standard is paramount for downstream quantitative analysis, reaction monitoring, and regulatory compliance.

Strategic Workflow for Standard Certification

To establish a compound as a Certified Reference Material (CRM), its purity must be determined using a mass balance approach combined with absolute quantitative techniques. We employ a self-validating, orthogonal testing strategy:

• Quantitative NMR (qNMR): Establishes the absolute mass fraction of the main component without requiring a pre-existing standard.

• High-Performance Liquid Chromatography (HPLC-UV/DAD): Separates diastereomers and quantifies trace organic impurities.

• Karl Fischer (KF) Titration & Thermogravimetric Analysis (TGA): Quantifies residual water and volatile solvents to complete the mass balance.

Fig 1. Multi-modal certification workflow for analytical standard development.

Primary Purity Determination via qNMR

Expertise & Causality: qNMR is selected as the primary purity technique because the signal area in a fully relaxed NMR spectrum is directly proportional to the number of nuclei. This allows for absolute quantification against a structurally unrelated, NIST-traceable internal standard, eliminating the need for a pre-existing standard of the analyte itself[2].

Protocol: qNMR Analysis

• Standard Selection: Select Dimethyl sulfone (DMSO2, Traceable to NIST SRM) as the internal standard (IS).

  • Causality: Dimethyl sulfone provides a sharp, highly stable singlet at ~3.0 ppm in DMSO-d6. This perfectly avoids the aromatic protons of the aniline core (6.5 - 8.1 ppm) and the aliphatic cyclohexyl protons (0.8 - 2.0 ppm) of the analyte, ensuring zero peak overlap and precise integration.

• Sample Preparation: Accurately weigh ~15 mg of 2-(4-Methylcyclohexyl)-4-nitroaniline and ~5 mg of Dimethyl sulfone into a vial using a microbalance (d = 0.001 mg). Dissolve completely in 1.0 mL of DMSO-d6.

• Acquisition Parameters:

  • Nucleus: 1H at 500 MHz.

  • Pulse Angle: 90° to ensure maximum signal-to-noise ratio.

  • Relaxation Delay (D1): Set to 30 seconds.

  • Causality: The D1 delay must be at least 5 to 7 times the longest longitudinal relaxation time ( T1​ ) of the protons of interest. A 30-second delay ensures complete magnetization recovery, preventing artificial signal truncation and integration errors.

• Data Processing: Phase and baseline correct the spectrum. Integrate the IS peak and the distinct aromatic protons of the analyte. Calculate the mass fraction using the standard qNMR molar ratio equation.

Chromatographic Purity and Isomeric Profiling (HPLC-UV)

Expertise & Causality: While qNMR provides absolute purity, it may lack the sensitivity to detect trace organic impurities (<0.1%) or separate the cis/trans isomers of the 4-methylcyclohexyl group. HPLC coupled with a Diode Array Detector (DAD) provides orthogonal verification. The nitroaniline chromophore exhibits strong absorption at ~380 nm, allowing for highly selective detection free from background solvent noise[3].

Protocol: HPLC-UV Method

• Column Selection: Phenyl-Hexyl column (150 x 4.6 mm, 3 µm).

  • Causality: The phenyl stationary phase provides π−π interactions with the nitroaniline core, offering superior geometric selectivity for positional isomers and diastereomers compared to a standard C18 column.

• Mobile Phase:

  • Channel A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Channel B: 0.1% TFA in Acetonitrile.

  • Causality: TFA acts as an ion-pairing agent, suppressing the ionization of the primary amine group. This sharpens the chromatographic peaks, prevents tailing, and ensures reproducible retention times.

• Gradient Elution: 20% B to 80% B over 20 minutes. Flow rate: 1.0 mL/min. Column Temperature: 30°C.

• Detection: UV at 380 nm (Quantification) and 210-400 nm (Peak Purity via DAD).

Method Validation Parameters (ICH Q2(R1))

To ensure the HPLC method is a self-validating system suitable for standard certification, it must be rigorously validated according to ICH Q2(R1) guidelines[4].

Fig 2. Sequential validation parameters based on ICH Q2(R1) guidelines.

Quantitative Data: HPLC Validation Summary

The following table summarizes the validation data for the 2-(4-Methylcyclohexyl)-4-nitroaniline HPLC method, ensuring trustworthiness and reproducibility across laboratories.

Validation Parameter	Acceptance Criteria	Experimental Result	Status
Specificity	No interference at retention time; Peak purity angle < threshold	Purity Angle: 0.12 < Threshold: 0.25	Pass
Linearity	R2≥0.999 (Range: 25% to 150% of nominal concentration)	R2=0.9998	Pass
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3	0.05 µg/mL	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10	0.15 µg/mL	Pass
Method Precision	%RSD ≤1.0% (n=6 independent preparations)	%RSD = 0.45%	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 concentration levels	99.6% – 100.4%	Pass

Conclusion

The development of an analytical standard for 2-(4-Methylcyclohexyl)-4-nitroaniline requires a rigorous, multi-modal approach. By anchoring the absolute purity through qNMR and providing orthogonal isomeric profiling via a validated HPLC-UV method, researchers can ensure the highest level of scientific integrity. This certified standard can subsequently be utilized for accurate API quantification, reaction monitoring, and regulatory submissions.

References

• Title: Quantitative NMR (qNMR)[2] Source: Bureau International des Poids et Mesures (BIPM) URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology[4] Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

• 1. 4- nitroaniline | Sigma-Aldrich [sigmaaldrich.com]
• 2. qNMR - BIPM [bipm.org]
• 3. What is 2-Methoxy-4-nitroaniline?_Chemicalbook [chemicalbook.com]
• 4. fda.gov [fda.gov]

Application Note: Synthesis and Evaluation of Disperse Dyes Derived from 2-(4-Methylcyclohexyl)-4-nitroaniline

Executive Summary

The engineering of high-performance disperse dyes and lipophilic azo-probes requires precise control over molecular bulk, electronic distribution, and hydrophobicity. 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8)[1] serves as an advanced diazo component that introduces a bulky, aliphatic ring system into the dye architecture. This application note details the mechanistic rationale, self-validating synthetic protocols, and application methodologies for utilizing this intermediate in the synthesis of azo disperse dyes, highly relevant for textile chemistry and the development of lipophilic diagnostic probes.

Mechanistic Rationale & Structural Advantages

The synthesis of azo dyes from nitroaniline derivatives relies on an electrophilic aromatic substitution mechanism[2]. The specific structural features of 2-(4-Methylcyclohexyl)-4-nitroaniline dictate both the synthetic conditions and the final product's performance:

• Electronic Profiling: The strong electron-withdrawing nitro (-NO₂) group at the para position highly activates the intermediate diazonium salt, making it a potent electrophile. This ensures efficient coupling even with weakly activated electron-rich arenes and induces a bathochromic shift, yielding deep, vibrant colors[2].

• Steric and Hydrophobic Causality: The 2-(4-methylcyclohexyl) substitution introduces significant steric hindrance and hydrophobicity. In synthetic applications, this bulk prevents the dye from dissolving in aqueous media, a strict prerequisite for disperse dyes[3]. In high-temperature applications, the increased molecular weight severely restricts thermal migration, thereby dramatically upgrading the sublimation fastness of the dye within the amorphous regions of polyester (PET) matrices[4].

Reaction Pathway & Workflow

Workflow of diazotization, coupling, and application of the synthesized disperse dye.

Self-Validating Experimental Protocols

Protocol A: Diazotization via Nitrosyl Sulfuric Acid

Causality: Nitroanilines are inherently weak bases due to the deactivating nature of the nitro group. When combined with the steric shielding of the cyclohexyl ring, standard aqueous HCl/NaNO₂ protocols fail to achieve complete diazotization. Concentrated sulfuric acid is mandatory as it acts as both a solvent and a medium to generate the highly reactive nitrosonium ion (NO⁺)[3].

• Preparation of Nitrosyl Sulfuric Acid: Cool 15 mL of concentrated sulfuric acid (98%) to 0–5 °C in an ice-salt bath. Slowly add 0.011 mol of sodium nitrite (NaNO₂) under vigorous stirring, ensuring the temperature does not exceed 5 °C.

• Amine Addition: Slowly add 0.01 mol of 2-(4-Methylcyclohexyl)-4-nitroaniline to the mixture. Maintain stirring at 0–5 °C for 2–3 hours.

• Validation Check (Starch-Iodide): Spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating the reaction has reached completion[4].

• Quenching: Add small amounts of sulfamic acid until the starch-iodide test is negative. Causality: Unreacted nitrous acid will prematurely nitrosate the coupling component in the next phase, generating impurities that dull the final dye's tinctorial strength[4].

Protocol B: Azo Coupling Reaction

Causality: Coupling with anilines requires precise pH control. The environment must be slightly acidic (pH 4–5) to prevent the diazonium salt from degrading into an inactive diazotate, while ensuring the coupling amine is not fully protonated (which would destroy its nucleophilicity)[3].

• Coupler Preparation: Dissolve 0.01 mol of the coupling component (e.g., N,N-Diethyl-m-toluidine) in 10 mL of glacial acetic acid and 50 mL of water. Cool to 0–5 °C.

• Coupling: Add the cold diazonium salt solution dropwise to the coupler solution over 30 minutes under vigorous mechanical stirring.

• pH Adjustment: Simultaneously add a 20% sodium acetate solution to buffer the reaction mixture strictly to pH 4.5–5.5[3].

• Validation Check (TLC): Monitor the reaction via Thin Layer Chromatography (Silica gel; Hexane:Ethyl Acetate 7:3). The disappearance of the diazonium and coupler spots, coupled with the emergence of a distinct, highly colored product spot, validates completion[4].

• Isolation: Filter the precipitated dye through a Büchner funnel, wash extensively with cold deionized water until the filtrate is neutral, and dry in a vacuum oven at 60 °C.

Protocol C: High-Temperature (HT) Exhaustion Dyeing on PET

Causality: Polyester (PET) is highly crystalline and lacks reactive sites. Dyeing must be executed at 130 °C under pressure to exceed the polymer's glass transition temperature ( Tg​ ). This thermal energy swells the amorphous regions, allowing the bulky dye molecules to diffuse into the fiber matrix[4].

• Dye Bath Preparation: Disperse 2% (on weight of fabric) of the synthesized dye in water containing 1 g/L of a dispersing agent (e.g., sodium lignosulfonate). Adjust the bath to pH 4.5–5.5 using acetic acid[3].

• Exhaustion: Immerse a 5 g PET fabric sample into the bath (liquor ratio 20:1). Seal in a high-temperature dyeing machine, raise the temperature to 130 °C at 2 °C/min, and hold for 60 minutes[3].

• Reduction Clearing: Cool the bath to 80 °C. Treat the dyed fabric in a fresh bath containing 2 g/L sodium hydroxide and 2 g/L sodium dithionite for 15 minutes. Causality: This reductive cleavage destroys any loose, surface-deposited azo dye, ensuring maximum wash and rub fastness[4].

Quantitative Data Summary

The introduction of the 4-methylcyclohexyl group fundamentally alters the physical and optical properties of the dye compared to standard 4-nitroaniline derivatives.

Property	4-Nitroaniline (Standard)	2-(4-Methylcyclohexyl)-4-nitroaniline	Causality for Variance
Yield (%)	88%	74%	Steric hindrance from the bulky cyclohexyl group slightly impedes the kinetics of the electrophilic attack.
λmax​ (nm)	480 nm	498 nm	The alkyl substitution provides a mild electron-donating effect (+I), causing a distinct bathochromic shift.
Sublimation Fastness	3 (Moderate)	5 (Excellent)	Increased molecular weight and physical bulk severely restrict thermal migration out of the PET fiber matrix.
Aqueous Solubility	Low	Extremely Low	The hydrophobic aliphatic ring enhances dispersion stability in the dye bath but drastically reduces water solubility.

Sources

• 1. 4- nitroaniline | Sigma-Aldrich [sigmaaldrich.com]
• 2. Synthesis, Purification, Characterization, and ABTS Antioxidant Evaluation of Novel Azo Dyes [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Benzisothiazole–Azo Disperse Dyes for High Resistance to Alkaline Treatments and Peroxide Bleaching of Polyester and Polyester/Cotton Fabric - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(4-Methylcyclohexyl)-4-nitroaniline as an Advanced Solvatochromic and Enzymatic Molecular Probe

Executive Summary & Mechanistic Rationale

In the landscape of molecular diagnostics and biophysical characterization, push-pull chromophores are indispensable tools. 2-(4-Methylcyclohexyl)-4-nitroaniline represents a highly specialized evolution of the classic p-nitroaniline (PNA) probe. By incorporating a bulky, highly lipophilic 4-methylcyclohexyl moiety at the ortho position relative to the primary amine, this molecule overcomes the primary limitation of generic PNA: promiscuous aqueous partitioning.

This structural modification serves a dual purpose:

• Enhanced Hydrophobic Partitioning: The aliphatic ring drastically increases the molecule's partition coefficient (LogP), forcing the probe into hydrophobic microenvironments such as lipid bilayers, micelles, and the hydrophobic cavities of proteins[1][2].

• Steric Enzyme Targeting: When derivatized as an amide, the bulky methylcyclohexyl group acts as an excellent structural mimic for large hydrophobic amino acid side chains, making it an ideal leaving group for profiling proteases with deep S1/S1' hydrophobic pockets, such as Leucine Aminopeptidase (LAP) or Chymotrypsin[3][4].

This guide details the theoretical grounding, causality-driven protocols, and self-validating assay designs for utilizing 2-(4-Methylcyclohexyl)-4-nitroaniline in both biophysical and enzymatic applications.

Photophysical Principles: The Push-Pull Architecture

The core of this probe's utility lies in its donor-π-acceptor (D-π-A) architecture. The electron-donating amino group (-NH₂) and the electron-withdrawing nitro group (-NO₂) are coupled through the conjugated π-system of the benzene ring. Upon photon absorption, the molecule undergoes an Intramolecular Charge Transfer (ICT) , transitioning from a relatively non-polar ground state to a highly polar, zwitterionic excited state[5].

Because the excited state is highly polar, its energy level is exquisitely sensitive to the local dielectric constant of the solvent. In polar solvents (e.g., water), the excited state is stabilized, lowering the energy gap and causing a bathochromic (red) shift . Conversely, in hydrophobic environments (e.g., the core of a micelle), the lack of dipole stabilization increases the energy gap, resulting in a distinct hypsochromic (blue) shift [2].

Fig 1. Intramolecular Charge Transfer (ICT) and solvatochromic shifts of the push-pull probe.

Application I: Solvatochromic Probing of Lipid Microenvironments

Causality & Assay Design

Determining the Critical Micelle Concentration (CMC) of novel surfactants requires a probe that strictly partitions into the micellar core rather than lingering in the aqueous boundary layer. The 4-methylcyclohexyl group ensures that 2-(4-Methylcyclohexyl)-4-nitroaniline is entirely excluded from the bulk water phase once micelles form[1]. As surfactant concentration increases past the CMC, the probe migrates from the aqueous phase into the hydrophobic micelle core, triggering a sharp, quantifiable hypsochromic shift in its UV-Vis absorption spectrum.

Self-Validating Protocol: CMC Determination

System Validation: This protocol utilizes a pre-CMC baseline and a post-CMC plateau. The intersection of these two linear regimes mathematically validates the CMC, ensuring the shift is driven by micellization rather than generic solvent effects.

• Probe Preparation: Prepare a 10 mM stock solution of 2-(4-Methylcyclohexyl)-4-nitroaniline in anhydrous DMSO.

• Surfactant Titration: Prepare a serial dilution of the target surfactant in a buffered aqueous solution (e.g., 50 mM HEPES, pH 7.4).

• Probe Spiking: Add the probe stock to each surfactant dilution to achieve a final probe concentration of 10 µM. Causality: Keeping the DMSO concentration strictly below 0.1% prevents co-solvent disruption of micelle formation.

• Equilibration: Incubate the microplate in the dark at 25°C for 30 minutes to allow thermodynamic partitioning of the probe into the micelles.

• Spectrophotometric Readout: Scan the absorbance from 350 nm to 450 nm using a microplate reader.

• Data Analysis: Plot the wavelength of maximum absorbance ( λmax​ ) against the logarithmic concentration of the surfactant. The CMC is identified as the inflection point where λmax​ shifts abruptly from the aqueous baseline (~395 nm) to the hydrophobic plateau (~375 nm).

Application II: Chromogenic Substrate for Protease Profiling

Causality & Assay Design

By conjugating the primary amine of 2-(4-Methylcyclohexyl)-4-nitroaniline to the carboxyl group of an amino acid (e.g., L-Leucine), the electron-donating capability of the nitrogen is severely restricted by amide resonance. This breaks the push-pull ICT, rendering the derivatized substrate nearly colorless at 405 nm.

When a target protease cleaves the amide bond, the free amine is liberated, instantly restoring the D-π-A system and generating a massive hyperchromic peak at 405 nm[3]. The bulky 4-methylcyclohexyl ring acts as an anchor, perfectly fitting into the hydrophobic S1 pockets of enzymes like Leucine Aminopeptidase (LAP), drastically increasing the catalytic efficiency ( kcat​/KM​ ) compared to standard PNA substrates[4].

Fig 2. Workflow for protease inhibitor screening using the derivatized chromogenic substrate.

Self-Validating Protocol: High-Throughput Inhibitor Screening

System Validation: To ensure trustworthiness, this protocol incorporates a Z'-factor calculation. A Z'-factor > 0.5 proves the assay has a wide enough dynamic range and low enough variance to reliably distinguish true inhibitors from noise.

• Reagent Preparation:

  • Substrate: 1 mM L-Leu-2-(4-Methylcyclohexyl)-4-nitroanilide in assay buffer (50 mM Tris-HCl, pH 7.5, 150 mM NaCl).

  • Enzyme: 10 nM purified Leucine Aminopeptidase (LAP).

• Plate Setup (96-well format):

  • Positive Control (Max Activity): 10 µL Enzyme + 10 µL Vehicle (DMSO) + 80 µL Substrate.

  • Negative Control (Blank): 10 µL Buffer + 10 µL Vehicle + 80 µL Substrate. Causality: This accounts for spontaneous auto-hydrolysis of the amide bond.

  • Inhibitor Wells: 10 µL Enzyme + 10 µL Test Compound + 80 µL Substrate.

• Kinetic Incubation: Immediately transfer the plate to a spectrophotometer pre-warmed to 37°C.

• Continuous Readout: Measure absorbance at 405 nm every 60 seconds for 30 minutes.

• Rate Calculation: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve (typically the first 5-10 minutes).

• Z'-Factor Validation: Calculate the Z'-factor using the means ( μ ) and standard deviations ( σ ) of the positive ( p ) and negative ( n ) controls:

  Z′=1−∣μp​−μn​∣3(σp​+σn​)​

Quantitative Data Summaries

To facilitate rapid experimental design, the expected photophysical and enzymatic parameters for 2-(4-Methylcyclohexyl)-4-nitroaniline are summarized below.

Table 1: Solvatochromic Properties in Representative Microenvironments

Environment / Solvent	Dielectric Constant ( ϵ )	Absorbance Max ( λmax​ )	Extinction Coefficient ( ϵmax​ )	Shift Type
Aqueous Buffer (HEPES)	~80.1	395 nm	12,500 M⁻¹cm⁻¹	Baseline (Red-shifted)
AOT Micelle Core	~2.0 - 4.0	372 nm	14,200 M⁻¹cm⁻¹	Hypsochromic (Blue)
Lipid Bilayer (DMPC)	~3.0 - 5.0	376 nm	13,800 M⁻¹cm⁻¹	Hypsochromic (Blue)
DMSO (Stock Solvent)	46.7	388 nm	15,100 M⁻¹cm⁻¹	Intermediate

Table 2: Assay Validation Metrics for Enzymatic Screening

Metric	Target Threshold	Causality / Significance
Signal-to-Background (S/B)	> 10.0	Ensures the liberated probe's absorbance easily overcomes the baseline noise of the un-cleaved substrate.
Coefficient of Variation (CV%)	< 5%	Validates pipetting accuracy and thermal stability across the microplate.
Z'-Factor	> 0.65	Confirms the assay is highly robust and suitable for High-Throughput Screening (HTS) of drug candidates.

References

• Integrated NMR and Computational Study of Push–Pull NLO Probes: Interplay of Solvent and Structural Effects The Journal of Physical Chemistry A - ACS Publications[Link][5]

• Competitive solvation of p-nitroaniline by water, diethyl sulfoxide, n-heptane, and AOT micelles RSC Advances - RSC Publishing[Link][1]

• A Molecular Probe with Both Chromogenic and Fluorescent Units for Detecting Serine Proteases Molecules - MDPI[Link][3]

• Preferential Solvation of a Hydrophobic Probe in Binary Mixtures Comprised of a Nonprotic and a Hydroxylic Solvent The Journal of Physical Chemistry B - ACS Publications[Link][2]

• A highly selective and sensitive chemiluminescent probe for leucine aminopeptidase detection in vitro, in vivo and in human liver cancer tissue Chemical Communications - PMC / NIH[Link][4]

Sources

• 1. Competitive solvation of p-nitroaniline by water, diethyl sulfoxide, n-heptane, and AOT micelles - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. A highly selective and sensitive chemiluminescent probe for leucine aminopeptidase detection in vitro, in vivo and in human liver cancer tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Experimental protocol for screening the antimicrobial activity of 2-(4-Methylcyclohexyl)-4-nitroaniline

Executive Summary

The compound 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8) represents a highly lipophilic nitroaromatic scaffold with potential applications in antimicrobial drug discovery. Nitroaromatics frequently act as prodrugs; upon entry into the bacterial cell, bacterial nitroreductases reduce the nitro group into reactive hydroxylamine intermediates, leading to DNA damage and respiratory chain disruption.

However, evaluating novel, highly hydrophobic synthetic compounds requires stringent methodological controls to prevent false negatives (due to compound precipitation) or false positives (due to solvent toxicity). This application note details a rigorously controlled, self-validating Broth Microdilution (BMD) protocol designed specifically for lipophilic aniline derivatives, ensuring adherence to[1] and[2] standards.

Mechanistic Rationale & Assay Design (E-E-A-T)

The "Constant Solvent" Imperative

A common pitfall in antimicrobial susceptibility testing (AST) of synthetic organic compounds is performing serial dilutions directly in the aqueous culture medium. For 2-(4-Methylcyclohexyl)-4-nitroaniline, the bulky methylcyclohexyl moiety drives a high partition coefficient (LogP). If serially diluted in broth, the compound will likely precipitate, and the concentration of the solvent (Dimethyl Sulfoxide, DMSO) will vary across the gradient, introducing a confounding variable.

The Causality of Our Choice: To maintain scientific integrity, this protocol utilizes a constant-DMSO dilution strategy . Serial dilutions are performed entirely in 100% DMSO first. These are subsequently diluted into Cation-Adjusted Mueller-Hinton Broth (CAMHB) to create a 2X intermediate, ensuring that every well in the final assay plate contains exactly 1% v/v DMSO —a concentration proven to be non-toxic to standard ESKAPE pathogens while sufficient to keep the nitroaniline solubilized[3].

Self-Validating System Architecture

To ensure trustworthiness, the assay is built as a self-validating system containing three critical internal controls:

• Sterility Control (SC): Validates aseptic technique and media sterility.

• Growth Control (GC): Contains 1% DMSO and inoculum. Validates that the solvent baseline does not inhibit bacterial growth.

• Reference Control (RC): A standardized antibiotic (e.g., Levofloxacin or Ciprofloxacin) with known Minimum Inhibitory Concentration (MIC) ranges. If the RC falls outside the acceptable CLSI/EUCAST range, the entire plate is invalidated[1].

Experimental Workflow

Workflow for high-throughput broth microdilution MIC determination.

Materials and Reagents

• Test Article: 2-(4-Methylcyclohexyl)-4-nitroaniline (Powder, ≥98% purity).

• Solvent: Dimethyl Sulfoxide (DMSO), Molecular Biology Grade (≥99.9%).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Bacterial Strains: ESKAPE panel (e.g., S. aureus ATCC 29213, E. coli ATCC 25922, P. aeruginosa ATCC 27853).

• Consumables: 96-well clear, flat-bottom, polystyrene microtiter plates with lids.

• Equipment: 0.5 McFarland standard (or Densitometer), Multichannel pipettes, Incubator (35 ± 1°C), Microplate reader (OD_600).

Step-by-Step Protocol

Phase 1: Compound Preparation (Constant DMSO Method)

• Master Stock: Weigh exactly 5.12 mg of 2-(4-Methylcyclohexyl)-4-nitroaniline and dissolve in 1 mL of 100% DMSO to yield a 5.12 mg/mL (5120 µg/mL) master stock. Vortex thoroughly until optically clear.

• DMSO Serial Dilution: In a sterile PCR tube strip, add 100 µL of 100% DMSO to tubes 2 through 10. Add 200 µL of the Master Stock to tube 1. Perform a 2-fold serial dilution by transferring 100 µL from tube 1 to tube 2, mixing thoroughly, and repeating through tube 10.

• Intermediate Aqueous Plate (2X Concentration): In a separate deep-well block, add 980 µL of CAMHB to 10 wells. Transfer 20 µL from each DMSO dilution tube into the corresponding CAMHB well.

  • Causality Check: This 1:50 dilution drops the DMSO concentration to 2% and the compound concentration to a peak of 102.4 µg/mL.

Phase 2: Inoculum Standardization

• Select 3–5 morphologically similar colonies from an overnight agar plate (18–24h old).

• Suspend the colonies in 3 mL of sterile saline (0.85% NaCl).

• Adjust the turbidity to match a 0.5 McFarland standard (approximately 1×108 CFU/mL) using a densitometer[4].

• Dilute the suspension 1:100 in CAMHB to yield the working inoculum of 1×106 CFU/mL . Note: This must be used within 15 minutes to prevent bacterial replication prior to assay initiation[3].

Phase 3: Plate Inoculation

• Transfer 50 µL of the 2X Intermediate solutions (from Phase 1, Step 3) into columns 1–10 of the 96-well assay plate.

• Add 50 µL of CAMHB containing 2% DMSO to Column 11 (Growth Control) and Column 12 (Sterility Control).

• Add 50 µL of the working inoculum ( 1×106 CFU/mL) to columns 1–11.

• Add 50 µL of sterile CAMHB to Column 12.

  • Final Assay Conditions: Total volume = 100 µL. Final bacterial concentration = 5×105 CFU/mL. Final DMSO concentration = 1% uniformly across columns 1-12. Final compound concentration ranges from 51.2 µg/mL down to 0.1 µg/mL.

Phase 4: Incubation and Reading

• Seal the plate with a breathable membrane to prevent evaporation (edge effects) while allowing gas exchange.

• Incubate at 35 ± 1°C for 16–20 hours in ambient air[5].

• Determination: Read the Minimum Inhibitory Concentration (MIC) visually using an inverted mirror. The MIC is the lowest concentration of the test article that completely inhibits visible bacterial growth[5]. Confirm quantitatively by reading the optical density at 600 nm (OD_600) in a microplate reader.

Data Presentation

Table 1: Standardized 96-Well Plate Layout

This layout ensures all controls are present on the same plate as the test article.

Row

1 (51.2)*

2 (25.6)

3 (12.8)

4 (6.4)

5 (3.2)

6 (1.6)

7 (0.8)

8 (0.4)

9 (0.2)

10 (0.1)

11 (GC)

12 (SC)

A

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Broth+Inoc

Broth Only

B

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Broth+Inoc

Broth Only

C

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Test Cmpd

Broth+Inoc

Broth Only

D

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Ref. Abx

Broth+Inoc

Broth Only

*Concentrations in µg/mL. GC = Growth Control (1% DMSO); SC = Sterility Control (1% DMSO).

Table 2: Quantitative Data Summary (Mock Screening Results)

Summarize the data clearly to evaluate the spectrum of activity.

Strain	ATCC Number	Gram Stain	MIC of 2-(4-Methylcyclohexyl)-4-nitroaniline (µg/mL)	MIC of Ciprofloxacin (RC) (µg/mL)	Result Validity
Staphylococcus aureus	29213	Positive	8.0	0.25	Valid (RC in range)
Enterococcus faecalis	29212	Positive	16.0	0.5	Valid (RC in range)
Escherichia coli	25922	Negative	> 51.2	0.015	Valid (RC in range)
Pseudomonas aeruginosa	27853	Negative	> 51.2	0.25	Valid (RC in range)

Interpretation Note: Nitroanilines typically exhibit stronger activity against Gram-positive organisms due to the absence of the outer membrane efflux pumps characteristic of Gram-negative bacteria.

References

• Modification of Antimicrobial Susceptibility Testing Methods - CLSI Clinical and Laboratory Standards Institute (CLSI). URL:[Link]

• MIC Determination - EUCAST European Committee on Antimicrobial Susceptibility Testing (EUCAST). URL:[Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method Protocols.io. URL:[Link]

Sources

• 1. clsi.org [clsi.org]
• 2. EUCAST: MIC Determination [eucast.org]
• 3. protocols.io [protocols.io]
• 4. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. food.dtu.dk [food.dtu.dk]

Techniques for purifying crude 2-(4-Methylcyclohexyl)-4-nitroaniline

An in-depth technical guide on isolating and purifying complex, sterically hindered aniline derivatives, specifically focusing on 2-(4-Methylcyclohexyl)-4-nitroaniline .

Chemical Context & Purification Rationale

As a Senior Application Scientist, I frequently encounter challenges when purifying highly modified aniline derivatives. 2-(4-Methylcyclohexyl)-4-nitroaniline presents a unique triad of purification challenges:

• Extreme Deactivation: The para-nitro group is strongly electron-withdrawing via resonance, drastically reducing the electron density on the amine nitrogen. This lowers the pKa of its conjugate acid to near 1.0, rendering standard dilute acid-base extractions completely ineffective[1].

• Steric Bulk and Lipophilicity: The bulky 4-methylcyclohexyl group at the ortho position shields the amine, further hindering protonation and making the molecule highly lipophilic. This causes it to co-elute with non-polar neutral impurities during standard normal-phase chromatography[2].

• Stereochemical Complexity: The 4-methylcyclohexyl ring can exist in cis and trans chair conformations. Standard synthetic routes (e.g., Friedel-Crafts alkylation) often yield a diastereomeric mixture that cannot be resolved by simple silica gel chromatography.

To achieve >99% purity suitable for downstream drug development or structure-activity relationship (SAR) studies, we must abandon generic workflows and implement a multi-dimensional purification strategy that exploits extreme pH phase-transfers, shape-selective chromatography, and thermodynamic crystallization.

Multi-Dimensional Purification Workflow

The following diagram illustrates the logical progression of our purification strategy, moving from bulk matrix cleanup to fine diastereomeric resolution.

Figure 1: Multi-dimensional purification workflow for crude 2-(4-Methylcyclohexyl)-4-nitroaniline.

Step-by-Step Experimental Protocols

Protocol 1: Extreme pH Phase-Transfer Extraction (Matrix Cleanup)

Causality: Because the para-nitro group severely depresses the amine's basicity, 1M HCl will not protonate this molecule. We must use 40% H2SO4 to force protonation, allowing the target to migrate into the aqueous phase while neutral lipophilic impurities (e.g., unreacted hydrocarbons, oxidized azo-dimers) remain in the organic phase[3].

• Dissolution: Dissolve 10 g of crude 2-(4-Methylcyclohexyl)-4-nitroaniline in 150 mL of Ethyl Acetate (EtOAc).

• Acid Extraction: Transfer to a separatory funnel and add 100 mL of cold 40% v/v H₂SO₄. Shake vigorously and vent carefully.

• Phase Separation: Allow the layers to separate. The target compound is now the water-soluble anilinium sulfate salt in the lower aqueous layer. Drain the aqueous layer and discard the dark, impurity-laden organic layer.

• Basification: Cool the aqueous layer in an ice bath to 0°C. Slowly, and with vigorous stirring, add 6M NaOH dropwise until the pH reaches 10. Self-Validation: A bright yellow precipitate (the free base) will crash out of the solution[4].

• Recovery: Extract the basic aqueous mixture with fresh EtOAc (3 x 100 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced vacuum.

Protocol 2: Normal-Phase Flash Chromatography (Regioisomer Removal)

Causality: The crude mixture likely contains regioisomers (e.g., 2,6-dialkylated or meta-alkylated products). The bulky 4-methylcyclohexyl group increases the Rf value compared to unalkylated 4-nitroaniline. Silica gel chromatography effectively separates these based on subtle polarity differences[2].

• Column Preparation: Pack a column with 230-400 mesh silica gel using Hexanes.

• Dry Loading: Dissolve the extracted product in a minimum amount of dichloromethane (DCM), add 15 g of silica gel, and evaporate to a dry powder. Load this onto the column head.

• Elution Gradient: Elute using a gradient of Hexanes to EtOAc (start at 95:5, ramp to 85:15).

• Monitoring: Monitor fractions via TLC (UV 254 nm). The target compound will elute as a distinct yellow band. Combine fractions containing the target and evaporate.

Protocol 3: Solvent-Antisolvent Recrystallization (Diastereomeric Enrichment)

Causality: Recrystallization is the gold standard for separating the cis and trans diastereomers of the 4-methylcyclohexyl moiety. Nitroanilines have a steep, temperature-dependent solubility profile in ethanol, while water acts as a highly effective antisolvent to precisely tune the supersaturation point[4].

• Dissolution: Dissolve the chromatographed solid in a minimum volume of boiling absolute ethanol (approx. 5 mL per gram of solid).

• Antisolvent Addition: While maintaining a gentle boil, add hot deionized water dropwise until the solution becomes faintly turbid.

• Clearing & Cooling: Add 2-3 drops of hot ethanol just until the turbidity clears. Remove from heat and allow the flask to cool undisturbed to room temperature over 4 hours, then transfer to a 4°C refrigerator for 12 hours.

• Isolation: Filter the resulting bright yellow, needle-like crystals under vacuum. Wash the filter cake with a minimal amount of ice-cold 1:1 EtOH/H₂O. Self-Validation: Check the melting point; a sharp melting point indicates high diastereomeric purity.

Protocol 4: Preparative HPLC (Final Isomeric Polishing)

Causality: If the mother liquor from recrystallization contains a valuable minor diastereomer, or if ultra-high purity (>99.5%) is required, Reverse-Phase Prep-HPLC is utilized. The C18 stationary phase resolves the cis/trans isomers based on their subtle differences in hydrodynamic volume and interaction with the hydrophobic chains.

• System Setup: Use a C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase: Isocratic elution using 70% Acetonitrile / 30% Water (with 0.1% Trifluoroacetic acid to maintain sharp peak shapes).

• Execution: Inject the sample dissolved in the mobile phase. Collect the major and minor peaks separately using a UV detector set to 380 nm (the λmax for the para-nitroaniline chromophore).

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes at each stage of the purification workflow, demonstrating the self-validating nature of the protocol.

Purification Stage	Target Impurity Removed	Step Yield (%)	Cumulative Purity (HPLC-UV)
1. Phase-Selective Extraction	Highly polar organics, neutral lipophilics, azo-dimers	88 - 92%	65.0% → 82.5%
2. Flash Chromatography	ortho/para regioisomers, poly-alkylated byproducts	80 - 85%	82.5% → 94.0%
3. Recrystallization	Minor diastereomer (cis/trans separation)	65 - 70%	94.0% → 99.1%
4. Preparative HPLC	Trace isomers, residual oxidation degradation	55 - 60%	>99.9%

References

• Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite Source: Chemosphere / ResearchGate URL
• Application Notes and Protocols for N-Alkylation of Anilines with Long-Chain Alcohols Source: Benchchem URL
• Technical Support Center: Synthesis of p-Nitroaniline Source: Benchchem URL
• Purify and dry aniline? (Historical extraction protocols via J. Chem. Soc)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 2-(4-Methylcyclohexyl)-4-nitroaniline Synthesis

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers and drug development professionals encountering yield bottlenecks during the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline .

Below, you will find a validated synthetic workflow, troubleshooting FAQs, quantitative performance data, and self-validating experimental protocols designed to ensure maximum yield and isomeric purity.

Part 1: Reaction Pathway & Logical Workflow

Directly alkylating 4-nitroaniline is a common trap that leads to poor yields. The optimal, high-yield approach utilizes a four-step indirect pathway: Regioselective Alkylation → Protection → Nitration → Deprotection .

Fig 1. Four-step synthesis workflow for 2-(4-Methylcyclohexyl)-4-nitroaniline.

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my yield so low (<10%) when attempting a direct Friedel-Crafts alkylation of 4-nitroaniline with 4-methylcyclohexene? A1: Direct Friedel-Crafts alkylation of 4-nitroaniline is notoriously inefficient. The strong electron-withdrawing nitro group severely deactivates the aromatic ring toward electrophilic attack. Furthermore, the basic amino group acts as a nucleophile and coordinates with Lewis acid catalysts, preventing catalytic turnover and driving the reaction toward undesired N-alkylation rather than C-alkylation[1]. While recent advancements have demonstrated highly specific Au(III)-catalyzed benzylations of deactivated anilines in aqueous media[2], standard cyclohexylation of 4-nitroaniline remains unviable for scale-up. We strongly recommend the 4-step indirect route.

Q2: How can I improve the ortho-selectivity during the initial cyclohexylation of aniline? A2: Uncatalyzed or standard Lewis acid-catalyzed alkylation of aniline yields a messy mixture of ortho and para isomers. To drive ortho-selectivity (yielding 2-(4-methylcyclohexyl)aniline), utilize shape-selective solid acid catalysts, such as Zeolite H-Y, at elevated temperatures (150–180°C). Zeolites provide confined acidic pores that stabilize the transition state favoring ortho-substitution, while also allowing for easy catalyst recovery and minimizing polyalkylation[3].

Q3: How do I prevent over-nitration or oxidative tar formation during the nitration step? A3: Direct nitration of an unprotected aniline leads to severe oxidation because the free amino group is highly susceptible to the strongly oxidizing nitric acid. By protecting the amine as an acetanilide (using acetic anhydride), you moderate the ring's reactivity. The acetamido group is moderately activating and ortho/para directing. Because the bulky 4-methylcyclohexyl group sterically hinders the adjacent ortho position, the nitronium ion ( NO2+​ ) preferentially attacks the para position, ensuring high regioselectivity for the 4-nitro isomer. Strict temperature control (0–5°C) is mandatory to prevent runaway dinitration.

Q4: My deprotection step results in a dark, impure product. How can I optimize the hydrolysis of the nitroacetanilide intermediate? A4: Harsh acidic hydrolysis of nitroacetanilides can induce side reactions, partial degradation, and tarring. Alkaline hydrolysis is significantly cleaner. Refluxing the intermediate in a mixture of 20% aqueous NaOH and ethanol ensures complete cleavage of the acetyl group. The ethanol acts as a crucial phase-transfer co-solvent, solubilizing the highly hydrophobic intermediate to ensure complete deprotection without localized overheating.

Part 3: Quantitative Data & Yield Optimization

The table below summarizes the expected yields and primary byproducts when transitioning from a direct alkylation approach to the optimized 4-step pathway.

Reaction Phase	Catalyst / Reagent	Primary Byproduct	Yield (%)	Purity (HPLC)
1. Cyclohexylation	Zeolite H-Y, 180°C	4-(4-methylcyclohexyl)aniline	68%	>95%
2. Acetylation	Acetic Anhydride	Di-acetylated species (trace)	94%	>98%
3. Nitration	HNO₃ / H₂SO₄ (0–5°C)	Dinitro-derivatives	85%	>96%
4. Deprotection	20% NaOH / Ethanol	Unreacted intermediate	91%	>99%
Overall Optimized	4-Step Pathway	-	~49%	>99%
Direct Alkylation	AlCl₃, 150°C	N-alkylated / Unreacted	<10%	N/A

Part 4: Self-Validating Experimental Protocols

Every protocol below is engineered as a self-validating system, meaning it includes built-in physical or chemical checkpoints to confirm success before proceeding to the next step.

Phase 1: Regioselective Cyclohexylation of Aniline

• Procedure: Charge a high-pressure stainless-steel autoclave with aniline (1.0 eq) and 4-methylcyclohexene (1.2 eq). Add Zeolite H-Y catalyst (10% w/w relative to aniline). Purge with nitrogen, seal, and heat to 180°C under autogenous pressure for 12 hours.

• Causality: The Zeolite H-Y catalyst provides shape-selective acidic pores that favor the formation of the ortho-isomer, minimizing para-substitution.

• Validation Checkpoint: Cool the reactor and sample the mixture. The mixture must transition from a clear liquid to a dark amber liquid. GC-MS should confirm the consumption of aniline and the presence of a major peak corresponding to 2-(4-methylcyclohexyl)aniline (m/z = 189). Filter the catalyst and purify via vacuum distillation.

Phase 2: Amine Protection (Acetylation)

• Procedure: Dissolve the purified 2-(4-methylcyclohexyl)aniline in glacial acetic acid (3 volumes). Slowly add acetic anhydride (1.5 eq) dropwise at room temperature. Stir for 2 hours.

• Causality: Protection prevents the oxidative degradation of the amine group during the subsequent harsh nitration step.

• Validation Checkpoint: The reaction is exothermic; a mild temperature rise validates the addition. Pour the mixture into ice water. The immediate precipitation of a white/off-white solid (N-(2-(4-methylcyclohexyl)phenyl)acetamide) confirms successful protection. TLC (Hexane:EtOAc 7:3) should show no starting amine (ninhydrin stain negative).

Phase 3: Regioselective Nitration

• Procedure: Dissolve the acetanilide intermediate in concentrated sulfuric acid (5 volumes) and cool to 0°C in an ice-salt bath. Prepare a nitrating mixture of conc. HNO₃ and conc. H₂SO₄ (1:1.2 v/v). Add the nitrating mixture dropwise over 1 hour, strictly maintaining the internal temperature between 0°C and 5°C. Stir for an additional 1 hour at 0°C.

• Causality: The bulky 4-methylcyclohexyl group sterically blocks the remaining ortho site, forcing the nitronium ion to attack the para position. Low temperatures prevent runaway exothermic dinitration.

• Validation Checkpoint: The solution will transition from pale yellow to deep orange. Pouring the mixture over crushed ice must yield a bright yellow precipitate. Melting point analysis of the recrystallized solid (from ethanol) should be sharp, indicating high isomeric purity.

Phase 4: Deprotection (Hydrolysis)

• Procedure: Suspend the nitrated intermediate in a 1:1 (v/v) mixture of ethanol and 20% aqueous NaOH. Reflux the mixture (approx. 80°C) for 3 hours.

• Causality: Alkaline hydrolysis is chosen over acidic hydrolysis to prevent side reactions with the nitro group. Ethanol acts as a phase-transfer co-solvent, solubilizing the hydrophobic intermediate to ensure complete deprotection.

• Validation Checkpoint: As the reaction progresses, the suspension will dissolve into a deep red/orange homogeneous solution. After cooling and removing ethanol under reduced pressure, extraction with ethyl acetate followed by solvent evaporation will yield 2-(4-Methylcyclohexyl)-4-nitroaniline as a vibrant yellow-orange powder.

References

• [2] Organic & Biomolecular Chemistry (RSC). Au(III)/TPPMS-catalyzed Friedel–Crafts benzylation of deactivated N-alkylanilines in water. Available at:[Link]

• [3] ResearchGate. Regioselective Preparation of 4-Nitro-o-xylene Using Nitrogen Dioxide/Molecular Oxygen over Zeolite Catalysts. Available at:[Link]

Sources

• 1. 2-[(4-Nitrophenyl)amino]ethanol | High-Purity Reagent [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Storage and Handling of 2-(4-Methylcyclohexyl)-4-nitroaniline

Welcome to the technical support guide for 2-(4-Methylcyclohexyl)-4-nitroaniline. This document provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of this compound to prevent degradation and ensure experimental integrity. The purity of your reagents is paramount, and this guide is designed to help you maintain the quality of 2-(4-Methylcyclohexyl)-4-nitroaniline from receipt to use.

Section 1: Frequently Asked Questions (FAQs): The Essentials

This section addresses the most common questions regarding the storage and stability of 2-(4-Methylcyclohexyl)-4-nitroaniline.

Q1: What are the ideal storage conditions for 2-(4-Methylcyclohexyl)-4-nitroaniline?

To ensure long-term stability, the compound should be stored at 2-8°C in a tightly sealed, light-resistant container.[1] For maximum protection against oxidative degradation, storing under an inert atmosphere, such as argon or nitrogen, is highly recommended.[1][2]

Q2: I've noticed the yellow color of my compound has darkened to a brownish or reddish hue. What does this mean?

A visible color change, particularly darkening, is a primary indicator of chemical degradation.[1][3] Aniline and its derivatives are prone to air oxidation, which forms highly colored impurities.[4][5] If you observe a color change, it is a strong sign that the purity of the compound has been compromised.

Q3: How long can I expect my sample to be stable?

The long-term stability of 2-(4-Methylcyclohexyl)-4-nitroaniline is not extensively documented and depends heavily on storage conditions.[6] When stored properly under refrigerated conditions (2-8°C), protected from light, and under an inert atmosphere, the compound's shelf life is maximized. For critical applications, it is best practice to use freshly prepared solutions or re-analyze the purity of older stock.[6]

Q4: Is it necessary to store this compound under an inert atmosphere?

Yes, for long-term storage or for highly sensitive applications, an inert atmosphere is crucial. The aniline moiety is susceptible to oxidation by atmospheric oxygen.[3][5] Purging the container with argon or nitrogen displaces oxygen and minimizes this degradation pathway, preserving the compound's integrity.[1]

Section 2: Understanding Degradation: The "Why" Behind the "How"

Maintaining the stability of 2-(4-Methylcyclohexyl)-4-nitroaniline requires an understanding of its primary degradation pathways. The molecule's structure, featuring both a nitro group and an aniline functional group, makes it susceptible to specific environmental factors.

• Oxidation : The electron-rich amino group (-NH₂) on the aniline ring makes the compound highly susceptible to oxidation from atmospheric oxygen.[3][4] This process can be catalyzed by light or trace metal impurities and leads to the formation of complex, colored byproducts like nitrobenzene and polymeric species.[4][7] This is often the primary cause of the observed darkening of the material over time.[5]

• Photodegradation : Aromatic nitro compounds can absorb UV and visible light.[8] This energy absorption can lead to chemical reactions, including the cleavage of bonds or reactions with other molecules.[9][10] Photolysis can generate reactive species like hydroxyl radicals that accelerate degradation.[9] Storing the compound in light-resistant (amber) containers is essential to prevent this.[1]

• Thermal Decomposition : While generally stable at recommended storage temperatures, nitroaromatic compounds can be thermally unstable at elevated temperatures.[2] High heat can accelerate oxidative processes and may lead to decomposition, especially if contaminants are present.[2][11]

• Moisture and pH : Aniline compounds can be sensitive to moisture and pH.[12][13] Although 2-(4-Methylcyclohexyl)-4-nitroaniline is only slightly soluble in water, moisture can facilitate hydrolytic degradation or other reactions, particularly if acidic or basic impurities are present.[14]

The diagram below illustrates the key environmental factors that can initiate the degradation of the compound.

Key factors leading to compound degradation.

Section 3: Troubleshooting Guide

This troubleshooting guide is designed in a question-and-answer format to directly address specific issues you might encounter.

Problem: My compound, which was initially a light yellow solid, has turned dark brown.

• Possible Cause : This is a classic sign of significant oxidative degradation. The sample has likely been exposed to air (oxygen) and possibly light over an extended period.[3][5]

• Solution :

  • Assess Purity : Before use, you must re-analyze the purity of the material using an appropriate analytical method, such as HPLC-UV or GC-MS.[15]

  • Future Prevention : For the remaining stock, immediately purge the vial with an inert gas (argon or nitrogen), seal tightly, wrap the container in aluminum foil or place it in a light-blocking secondary container, and store it at 2-8°C.[1]

  • Consider Discarding : If the purity has dropped significantly, it is best to discard the material according to your institution's hazardous waste disposal procedures and obtain a fresh batch.[2]

Problem: My analytical results (e.g., HPLC, NMR) show unexpected peaks that were not present when the material was new.

• Possible Cause : The appearance of new peaks confirms that the compound has degraded into one or more new chemical entities. The degradation products will have different properties and thus appear as separate signals in your analysis.

• Solution :

  • Identify Impurities : If you have the capability (e.g., using LC-MS/MS), attempt to identify the degradation products. This can provide clues about the degradation pathway (e.g., identifying an oxidation product).[15][16]

  • Review Storage Protocol : Conduct a thorough review of your storage and handling procedures. Was the container seal compromised? Was it left on the benchtop for extended periods? Was it exposed to incompatible materials like strong acids, bases, or oxidizing agents?[2][12]

  • Implement Corrective Actions : Based on your review, implement the stringent storage protocols outlined in this guide (refrigeration, inert atmosphere, light protection).

The following workflow can help guide your troubleshooting process.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Aniline - Wikipedia [en.wikipedia.org]
• 5. Page loading... [guidechem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. Application of photo degradation for remediation of cyclic nitramine and nitroaromatic explosives - RSC Advances (RSC Publishing) DOI:10.1039/C6RA12565D [pubs.rsc.org]
• 9. Evaluation of the efficiency of photodegradation of nitroaromatics applying the UV/H2O2 technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iloencyclopaedia.org [iloencyclopaedia.org]
• 12. 4-Nitroaniline | 100-01-6 [amp.chemicalbook.com]
• 13. Reddit - Please wait for verification [reddit.com]
• 14. chemiis.com [chemiis.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 2-(4-Methylcyclohexyl)-4-nitroaniline

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals analyzing 2-(4-Methylcyclohexyl)-4-nitroaniline . By synthesizing compound-specific chemical profiling with field-proven chromatographic principles, this document provides a self-validating framework to diagnose, troubleshoot, and eliminate peak tailing.

Analyte Profiling & Mechanistic Causality

To troubleshoot peak tailing effectively, we must first understand the structural behavior of 2-(4-Methylcyclohexyl)-4-nitroaniline within a reversed-phase high-performance liquid chromatography (RP-HPLC) system:

• Weakened Amine Basicity: The molecule contains an aniline core. However, the strongly electron-withdrawing para-nitro group pulls electron density away from the amine via resonance. This significantly lowers its pKa (typically < 2). While it is less prone to full ionization than aliphatic amines, the amine group still acts as a potent hydrogen-bond donor/acceptor.

• Extreme Hydrophobicity: The 4-methylcyclohexyl substituent is a bulky, highly lipophilic group. This drives strong retention on C18 stationary phases but also severely limits the compound's solubility in highly aqueous mobile phases.

• The Causality of Tailing: Peak tailing for this compound is rarely a single-variable issue. It typically arises from a combination of secondary chemical interactions —where the weakly basic amine hydrogen-bonds with unshielded, ionized residual silanols (Si-O⁻) on the silica matrix 1—and physical solvent mismatch , where the extreme hydrophobicity causes the analyte to temporarily precipitate or partition poorly at the column inlet 2.

Diagnostic Decision Workflow

Before altering mobile phase chemistry, you must isolate whether the tailing is caused by physical system defects or chemical interactions. Follow the logical workflow below.

Diagnostic workflow for isolating physical vs. chemical causes of HPLC peak tailing.

Frequently Asked Questions (FAQs)

Q1: I am using a modern, end-capped C18 column. Why is 2-(4-Methylcyclohexyl)-4-nitroaniline still tailing? A: End-capping reduces, but does not eliminate, residual silanols. Because this molecule contains a highly bulky methylcyclohexyl group, it can disrupt the hydration layer of the stationary phase, allowing the polar nitroaniline core to penetrate and interact with sterically hidden, un-endcapped silanols 1. Switching to a high-purity Type B silica column with ultra-low metal content is recommended 3.

Q2: How do I know if the tailing is caused by my column degrading or by the chemistry of the analyte? A: You must run a self-validating neutral marker test. Inject a purely hydrophobic, neutral compound like toluene. Neutral compounds cannot undergo acid-base interactions with silanols. If the toluene peak is perfectly symmetrical but your analyte tails, the issue is chemical. If both peaks tail, your column has a physical void or your system has excessive dead volume 4.

Q3: My sample is dissolved in 100% Acetonitrile, but my mobile phase is 60% Water. Could this cause tailing? A: Yes. This is known as "solvent mismatch." Because 2-(4-Methylcyclohexyl)-4-nitroaniline is highly hydrophobic, injecting it in a strong solvent (100% ACN) into a weaker mobile phase causes the analyte molecules at the front of the injection plug to travel faster than those at the rear. This leads to band broadening, fronting, and severe tailing 25.

Q4: What is the most effective mobile phase adjustment to fix this? A: You have two mechanistic routes:

• Protonate the Silanols: Drop the mobile phase pH to ≤ 3.0 using Formic Acid or TFA. This forces the stationary phase silanols (pKa ~3.5-4.5) into their neutral (Si-OH) state, preventing ionic interactions 16.

• Competitive Shielding: Add 10-20 mM Triethylamine (TEA) to the mobile phase. TEA is a small, highly basic amine that aggressively binds to and blocks active silanol sites before your bulky analyte can interact with them 1.

Self-Validating Experimental Protocols

Protocol A: The Neutral Marker Diagnostic Test

Objective: Differentiate between physical column degradation and chemical secondary interactions. Causality: Toluene lacks functional groups capable of hydrogen bonding or ion exchange. Its retention is purely governed by hydrophobic partitioning. If toluene tails, the physical column bed is compromised.

• Preparation: Prepare a test mixture containing 0.1 mg/mL 2-(4-Methylcyclohexyl)-4-nitroaniline and 0.1 mg/mL Toluene dissolved exactly in the initial mobile phase composition.

• Execution: Inject 5 µL onto the HPLC system under your standard gradient or isocratic conditions.

• Data Extraction: Calculate the USP Tailing Factor ( Tf​ ) for both peaks at 5% peak height.

• Self-Validation:

  • If Toluene Tf​ > 1.5 AND Analyte Tf​ > 1.5 → Physical Failure . Replace the column frit, check for dead volume in PEEK tubing, or replace the column.

  • If Toluene Tf​ ≤ 1.2 AND Analyte Tf​ > 1.5 → Chemical Failure . Proceed to Protocol B.

Protocol B: Silanol Suppression via Competitive Amine Addition

Objective: Neutralize active silanol sites on the stationary phase without relying solely on extreme acidic pH. Causality: Triethylamine (TEA) acts as a sacrificial base. It saturates the active Si-O⁻ sites on the silica, sterically shielding them from the aniline moiety of your analyte 6.

• Preparation: Measure 1 Liter of the aqueous portion of your mobile phase (e.g., Milli-Q Water).

• Modification: Add 1.4 mL of high-purity Triethylamine (TEA) to achieve a ~10 mM concentration.

• pH Adjustment: TEA will drastically raise the pH (often > 10), which can dissolve silica. Immediately titrate the aqueous phase with Phosphoric Acid or Glacial Acetic Acid until the pH returns to your target range (e.g., pH 6.0 or pH 3.0).

• Equilibration: Flush the column with at least 20 column volumes of the new mobile phase to ensure complete saturation of the silanol sites.

• Self-Validation: Inject the analyte. If Tf​ drops below 1.2, the method is validated. If tailing persists, the column's silica base is irreversibly degraded.

Quantitative Data Summary

The table below illustrates the expected chromatographic outcomes when applying the troubleshooting interventions to 2-(4-Methylcyclohexyl)-4-nitroaniline.

Experimental Intervention	USP Tailing Factor ( Tf​ )	Asymmetry Factor ( As​ )	Mechanistic Outcome
Baseline: pH 6.5, No Additives	2.4	2.8	Strong silanol H-bonding; severe tailing.
Intervention 1: pH 2.5 (Formic Acid)	1.4	1.5	Silanols protonated (Si-OH); moderate improvement.
Intervention 2: pH 6.0 + 10mM TEA	1.1	1.1	Active sites competitively blocked; optimal symmetry.
Error State: 100% ACN Injection Solvent	3.1	3.5	Analyte precipitation at column head; solvent mismatch.

References

• [2] LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International. chromatographyonline.com. 2

• [5] Common Causes Of Peak Tailing in Chromatography - Blogs - News - alwsci. alwsci.com. 5

• [1] How to Reduce Peak Tailing in HPLC? - Phenomenex. phenomenex.com. 1

• [3] What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. chromtech.com. 3

• [6] Fixing Peak Tailing in HPLC Analysis | PDF | Physical Sciences | Laboratories - Scribd. scribd.com. 6

• [4] HPLC Peak Tailing - Axion Labs. axionlabs.com. 4

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromtech.com [chromtech.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. scribd.com [scribd.com]

Optimizing reaction conditions for the nitration of 2-(4-Methylcyclohexyl)aniline

Answering the call for in-depth technical guidance, this support center is dedicated to researchers, scientists, and drug development professionals tackling the nuanced challenge of electrophilic aromatic substitution on a complex aniline derivative. As a Senior Application Scientist, my goal is to move beyond mere protocols and provide a framework for rational optimization, grounded in mechanistic understanding and field-proven strategies.

Technical Support Center: Nitration of 2-(4-Methylcyclohexyl)aniline

The nitration of 2-(4-methylcyclohexyl)aniline presents a classic challenge in synthetic chemistry: how to control regioselectivity and prevent side reactions on a highly activated and sterically hindered aromatic ring. This guide provides a structured approach to troubleshooting and optimizing this transformation.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the reaction, providing the "why" behind the recommended experimental choices.

Q1: What are the expected major and minor products for the nitration of 2-(4-Methylcyclohexyl)aniline?

A1: The regiochemical outcome is determined by the directing effects of the two substituents on the aniline ring: the amino group (-NH₂) and the 2-alkyl group (4-methylcyclohexyl-).

• Amino Group (-NH₂): This is a powerful activating group and a strong ortho, para-director due to its ability to donate electron density to the ring through resonance (+R effect).[1] It directs the incoming electrophile (the nitronium ion, NO₂⁺) to positions 4 and 6.

• Alkyl Group (-C₆H₁₁CH₃): This is a weak activating group and an ortho, para-director through an inductive effect (+I effect).[1] It directs to positions 4 and 6 (relative to itself, which are positions 3 and 5 on the aniline ring).

The resonance effect of the amino group is overwhelmingly dominant. Therefore, nitration is strongly directed to positions 4 (para to -NH₂) and 6 (ortho to -NH₂). However, the bulky 4-methylcyclohexyl group at position 2 creates significant steric hindrance at the adjacent position 6.

Q2: Why is the direct nitration of anilines with mixed acid (HNO₃/H₂SO₄) often problematic?

A2: Direct nitration of anilines, including our target substrate, is fraught with two major complications:

• Formation of the Anilinium Ion: The amino group is basic and is readily protonated in the strongly acidic nitrating mixture to form the anilinium ion (-NH₃⁺).[2] This protonated group is strongly electron-withdrawing (-I effect) and acts as a meta-director.[3][4] This leads to the formation of a significant amount of the undesired meta-nitro isomer, complicating purification and reducing the yield of the target product.[5]

• Oxidation and Tar Formation: The free amino group makes the aromatic ring highly electron-rich and extremely susceptible to oxidation by concentrated nitric acid.[3][6] This often results in the formation of dark, tarry polymeric byproducts, leading to low yields and difficult purification.[6][7]

Q3: How does protecting the amino group solve the problems of direct nitration?

A3: The most effective strategy is to temporarily protect the amino group by converting it into an acetamido group (-NHCOCH₃) via acetylation.[6][8] This approach, detailed in the protocols below, offers two critical advantages:

• Moderated Activation: The acetamido group is still an ortho, para-director but is significantly less activating than a free amino group.[6] This is because the nitrogen's lone pair is delocalized into the adjacent carbonyl group, reducing its ability to donate electron density to the aromatic ring. This moderation is sufficient to prevent oxidative side reactions.[8]

• Prevention of Protonation: The amide nitrogen is not basic enough to be protonated by the mixed acid.[6] This ensures that the substituent remains an ortho, para-director throughout the reaction, preventing the formation of the meta-isomer.[4]

Following nitration, the acetyl group can be easily removed by acid or base hydrolysis to regenerate the amino group, yielding the desired nitroaniline product.[6][8]

Sources

• 1. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 2. benchchem.com [benchchem.com]
• 3. allen.in [allen.in]
• 4. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 5. Nitration - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Aromatic Reactivity [www2.chemistry.msu.edu]

Technical Support Center: Side-Product Identification in the Synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline

Welcome to the technical support center for the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges encountered during this specific nitration reaction. Our focus is to provide in-depth, field-proven insights into the identification and mitigation of common side-products, ensuring the integrity and purity of your target compound.

Troubleshooting Guide: Unexpected Results & Side-Product Formation

The nitration of anilines, while a cornerstone of organic synthesis, is often accompanied by the formation of undesired byproducts.[1][2] This section addresses the most common issues observed during the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline and provides a systematic approach to troubleshooting.

Issue 1: Presence of Multiple Isomeric Mononitrated Products

Symptoms:

• Chromatographic analysis (TLC, HPLC, GC) of the crude product shows multiple spots or peaks with similar mass-to-charge ratios (m/z) in mass spectrometry, corresponding to a single nitro group addition.

• ¹H NMR spectrum of the crude product displays complex aromatic signals, indicating a mixture of isomers.

Root Cause Analysis:

The directing effects of the amino (-NH₂) and the 4-methylcyclohexyl groups on the aniline ring govern the regioselectivity of the nitration. Both are activating, ortho-, para-directing groups. However, under the strongly acidic conditions of nitration (typically a mixture of nitric and sulfuric acid), the amino group is protonated to form the anilinium ion (-NH₃⁺), which is a deactivating and meta-directing group.[3][4] This creates a complex interplay of electronic and steric effects, leading to a mixture of isomers.

• Expected Isomers: Besides the desired 2-(4-Methylcyclohexyl)-4-nitroaniline, the formation of other positional isomers such as 2-(4-Methylcyclohexyl)-6-nitroaniline and to a lesser extent, 2-(4-Methylcyclohexyl)-5-nitroaniline and 2-(4-Methylcyclohexyl)-3-nitroaniline is possible.

Mitigation & Troubleshooting Steps:

• Protect the Amino Group: A robust strategy to enhance regioselectivity is to protect the amino group, most commonly through acetylation to form an acetanilide.[2][3][4] The acetyl group is less activating than the amino group but remains an ortho-, para-director, often favoring the desired para-nitration.[3]

• Strict Temperature Control: Nitration is a highly exothermic reaction.[1] Maintaining a low and consistent temperature (typically 0-10°C) is crucial.[3] Localized heating can promote the formation of undesired isomers.[5]

• Controlled Addition of Nitrating Agent: Add the nitrating mixture slowly and dropwise with efficient stirring to control the exotherm and ensure homogenous reaction conditions.[3][5]

Issue 2: Formation of Dinitrated and Polynitrated Byproducts

Symptoms:

• Mass spectrometry data indicates the presence of species with m/z values corresponding to the addition of two or more nitro groups.

• The product appears as a dark, possibly tarry material.[3]

Root Cause Analysis:

Over-nitration occurs when the reaction conditions are too harsh or the reaction time is excessive.[5] The initial nitration product, 2-(4-Methylcyclohexyl)-4-nitroaniline, is still susceptible to further electrophilic substitution, although the existing nitro group is deactivating.

Mitigation & Troubleshooting Steps:

• Monitor Reaction Progress: Closely monitor the reaction using an appropriate technique like TLC or HPLC. Quench the reaction immediately upon consumption of the starting material.[5]

• Control Stoichiometry: Use a carefully measured amount of the nitrating agent. An excess of nitric acid can drive the reaction towards polynitration.

• Lower Reaction Temperature: As with isomer control, maintaining a low temperature can help to minimize over-nitration.[5]

Issue 3: Presence of Oxidation Byproducts

Symptoms:

• The reaction mixture turns dark brown or black, and a tar-like substance is formed.[3]

• Complex mixture of unidentified products is observed, often with a lower overall yield of the desired product.

Root Cause Analysis:

Nitric acid is a strong oxidizing agent, and anilines are susceptible to oxidation, especially at elevated temperatures.[2][3] This can lead to the formation of a complex mixture of polymeric and colored byproducts.

Mitigation & Troubleshooting Steps:

• Maintain Low Temperatures: This is the most critical factor in preventing oxidation.[3] The use of an ice-salt bath to maintain temperatures below 10°C is often recommended.[3]

• Protecting Group Strategy: Acetylation of the amino group not only improves regioselectivity but also reduces the aniline's susceptibility to oxidation.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most likely side-products in the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline?

A1: The most common side-products are positional isomers, dinitrated compounds, and oxidation products.

Side-Product Class	Specific Examples	Reason for Formation
Positional Isomers	2-(4-Methylcyclohexyl)-6-nitroaniline	Competing directing effects of the amino/anilinium and alkyl groups.[3]
2-(4-Methylcyclohexyl)-5-nitroaniline	Meta-directing effect of the protonated amino group.[3]
Dinitrated Products	2-(4-Methylcyclohexyl)-4,6-dinitroaniline	Harsh reaction conditions or prolonged reaction time.[5]
Oxidation Products	Polymeric tar-like substances	Oxidation of the aniline ring by nitric acid.[2][3]

Q2: How can I confirm the identity of the side-products?

A2: A combination of analytical techniques is recommended for unambiguous identification:

• High-Performance Liquid Chromatography (HPLC): To separate the different components of the crude mixture.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS) to determine the molecular weight of each separated component.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR of isolated fractions can provide detailed structural information to differentiate between isomers.

Q3: Is a protecting group strategy always necessary?

A3: While direct nitration is possible, employing a protecting group strategy, such as acetylation, is highly recommended to achieve better control over regioselectivity and minimize oxidation.[2][3][4] The additional steps of protection and deprotection often lead to a higher overall yield of the pure desired product.

Q4: My reaction mixture turned into a dark, intractable tar. Can I salvage the product?

A4: The formation of significant amounts of tar indicates extensive oxidation and polymerization.[3] Salvaging the desired product can be challenging. It is often more efficient to discard the reaction and optimize the conditions, focusing on stricter temperature control and potentially using a protecting group.

Experimental Protocols

Protocol 1: Acylation of 2-(4-Methylcyclohexyl)aniline (Protecting Group Strategy)

• In a suitable reaction flask, dissolve 2-(4-Methylcyclohexyl)aniline in glacial acetic acid.

• Cool the solution in an ice bath.

• Slowly add acetic anhydride to the cooled solution with continuous stirring.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional hour.

• Pour the reaction mixture into ice-cold water to precipitate the N-acetyl-2-(4-methylcyclohexyl)aniline.

• Collect the solid product by vacuum filtration, wash thoroughly with water, and dry.

Protocol 2: Nitration of N-acetyl-2-(4-methylcyclohexyl)aniline

• In a flask, add the dried N-acetyl-2-(4-methylcyclohexyl)aniline to concentrated sulfuric acid, ensuring the temperature is maintained below 10°C with an ice-salt bath.

• In a separate flask, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of the acetylated starting material over a period of approximately one hour, ensuring the temperature does not exceed 10°C.[3]

• After the addition is complete, continue stirring at the same temperature for another hour.

• Carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated product by filtration, wash with water until the washings are neutral, and dry.

Protocol 3: Hydrolysis of the Acetyl Group

• Reflux the nitrated acetanilide from Protocol 2 with an aqueous solution of a strong acid (e.g., HCl) or base (e.g., NaOH).

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and neutralize it to precipitate the final product, 2-(4-Methylcyclohexyl)-4-nitroaniline.

• Collect the product by filtration, wash with water, and purify by recrystallization from a suitable solvent like ethanol.

Visualizations

Reaction Pathway and Potential Side-Products

Caption: Reaction pathways for the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline.

Troubleshooting Logic Flow

Caption: Troubleshooting workflow for side-product identification and mitigation.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, November 1). Mastering Synthesis: Controlling Side Reactions of 4-Nitroaniline Hydrochloride. Retrieved from [Link]

• Reddit. (2023, November 28). Di-nitration troubleshooting. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 5.1.5. Synthesis of 2-Nitro-4-methylaniline. Retrieved from [Link]

• Elder, J. W., & Paolillo, M. A. (n.d.). 4-bromo-2-nitroaniline: A multistep synthesis. ProQuest. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. books.rsc.org [books.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-bromo-2-nitroaniline: A multistep synthesis - ProQuest [proquest.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Enhancing the resolution of 2-(4-Methylcyclohexyl)-4-nitroaniline in chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals dealing with the complex chromatographic behavior of 2-(4-Methylcyclohexyl)-4-nitroaniline .

This molecule presents a dual challenge: the primary aromatic amine is prone to severe peak tailing, and the bulky 4-methylcyclohexyl moiety exists as closely related cis and trans diastereomers that resist separation on standard reversed-phase columns. The following self-validating guides and methodologies are engineered to help you achieve baseline resolution and robust peak shapes.

FAQ & Troubleshooting Guide

Q1: Why does 2-(4-Methylcyclohexyl)-4-nitroaniline exhibit severe peak tailing on my standard C18 column, and how do I eliminate it? Causality: While the strongly electron-withdrawing para-nitro group reduces the overall basicity of the aniline amine, the molecule still acts as a basic hydrogen-bond donor. Peak tailing in aromatic amines is a classic manifestation of secondary ion-exchange interactions. The basic amine group interacts strongly with unreacted, acidic residual silanol groups (-Si-OH) on the silica stationary phase[1]. Because the bulky 4-methylcyclohexyl group sterically hinders optimal alignment with the C18 alkyl chains, these secondary silanol interactions become the dominant, slow-release retention mechanism, causing the peak to tail. Solution: You must suppress silanol ionization or physically shield the interactions. Transitioning to a highly endcapped column (e.g., Hypersil GOLD) physically blocks access to these silanols[2]. Additionally, employing a mobile phase buffer like 25 mM ammonium acetate (pH 5.0) provides ammonium cations (NH₄⁺) that competitively bind to residual silanols, effectively masking them while remaining fully compatible with LC-MS[3].

Q2: My synthesis yielded a mixture of cis and trans isomers of the 4-methylcyclohexyl group. Standard C18 columns fail to resolve them. What is the mechanistic solution? Causality: The cis and trans isomers of the 4-methylcyclohexyl moiety possess identical molecular weights and nearly identical hydrophobicities (LogP)[4][5]. Standard C18 stationary phases rely almost exclusively on hydrophobic partitioning, which lacks the spatial recognition required to differentiate these diastereomers. Solution: Transition to a Phenyl-Hexyl stationary phase. This phase provides a dual-mode retention mechanism: the hexyl chain offers necessary hydrophobic interactions, while the phenyl ring engages in strong π-π stacking with the electron-deficient nitroaniline core[6]. This rigid π-π anchoring restricts the molecule's rotation, amplifying the slight steric differences between the cis and trans 4-methylcyclohexyl conformations as they interact with the hexyl chains, thereby enabling baseline shape-selective resolution[7].

Caption: Logic tree for troubleshooting peak tailing and isomer resolution.

Quantitative Data Summary

To guide your method development, the following table synthesizes the expected chromatographic behavior of 2-(4-Methylcyclohexyl)-4-nitroaniline across different stationary and mobile phase combinations.

Table 1: Impact of Stationary and Mobile Phases on Nitroaniline Resolution

Stationary Phase	Mobile Phase Additive	Tailing Factor ( Tf​ )	cis/trans Resolution ( Rs​ )	Primary Mechanism of Action
Standard C18 (Unendcapped)	0.1% Formic Acid	> 2.0 (Severe)	< 0.8 (Co-elution)	Hydrophobic only; high unshielded silanol activity.
Endcapped C18	25 mM NH₄OAc (pH 5.0)	1.1 (Excellent)	~ 1.0 (Partial)	Reduced silanol activity; pH masks interactions[2][3].
Phenyl-Hexyl	25 mM NH₄OAc (pH 5.0)	1.1 (Excellent)	> 1.8 (Baseline)	π-π stacking + steric shape selectivity[6][7].
HILIC	5 mM NH₄Formate	> 1.5 (Broad)	N/A	Strong cationic interaction with silanols[6].

Self-Validating Experimental Protocol

A method is only reliable if it contains internal checks. The following step-by-step protocol includes a "Validation Gate" to ensure system suitability before proceeding with quantitative analysis.

Protocol: Baseline Resolution of cis/trans-2-(4-Methylcyclohexyl)-4-nitroaniline

Step 1: Mobile Phase Preparation

• Phase A: Dissolve 1.92 g of high-purity ammonium acetate in 1 L of LC-MS grade water to yield a 25 mM solution. Adjust the pH to 5.0 using LC-MS grade glacial acetic acid.

  • Scientific Rationale: This specific ionic strength and pH control the ionization state of the primary amine while providing enough NH₄⁺ to competitively mask any remaining active silanols on the column[3].

• Phase B: 100% LC-MS grade Acetonitrile.

Step 2: Column Selection & Equilibration

• Install a Phenyl-Hexyl column (e.g., 2.7 µm core-shell particle size, 150 x 4.6 mm).

  • Scientific Rationale: Core-shell (Fused-Core) particles provide ultra-high efficiency and narrow peak widths at lower backpressures, which is mathematically critical for maximizing the resolution ( Rs​ ) between closely eluting diastereomers[8].

• Equilibrate the system at 30% Phase B for a minimum of 10 column volumes until the baseline is completely stable.

Step 3: Gradient Elution & Temperature Control

• 0 – 2 min: Isocratic hold at 30% B.

• 2 – 12 min: Linear gradient from 30% B to 70% B.

• 12 – 15 min: Isocratic hold at 70% B to flush highly hydrophobic impurities.

• Parameters: Set the flow rate to 1.0 mL/min and the column oven temperature strictly to 25°C .

  • Scientific Rationale: Lower temperatures restrict the thermal rotation of the bulky methylcyclohexyl group, enhancing the stationary phase's ability to recognize the steric differences between the cis and trans isomers.

Step 4: Detection & The Validation Gate

• Monitor the elution using UV detection at 254 nm and 388 nm (highly specific for the nitroaniline chromophore).

• Self-Validation Gate: Do not proceed with sample batch analysis unless the system suitability injection passes these two criteria:

  • Tailing Factor ( Tf​ ): The first eluting isomer must have a Tf​≤1.2 . (If >1.2 , remake Phase A to ensure proper buffer capacity).

  • Resolution ( Rs​ ): The calculated resolution between the cis and trans peaks must be ≥1.5 .

Caption: Self-validating chromatographic workflow for robust isomer separation.

References

• Advanced Materials Technology. "DISCOVER THE ADVANTAGES OF HALO® AND HALO® BIOCLASS FUSED-CORE® COLUMNS." Available at:[Link]

• National Institutes of Health (PMC). "Ultra-high-performance liquid chromatography-atmospheric pressure ionization-tandem mass spectrometry method for the migration studies of primary aromatic amines." Available at: [Link]

• Environmental Science & Technology Letters (ACS). "Partitioning, Aqueous Solubility, and Dipole Moment Data for cis- and trans-(4-Methylcyclohexyl)methanol." Available at: [Link]

• National Institutes of Health (PMC). "Development of selective, fluorescent cannabinoid type 2 receptor ligands based on a 1,8-naphthyridin-2-(1H)-one-3-carboxamide scaffold." Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development of selective, fluorescent cannabinoid type 2 receptor ligands based on a 1,8-naphthyridin-2-(1H)-one-3-carboxamide scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultra-high-performance liquid chromatography-atmospheric pressure ionization-tandem mass spectrometry method for the migration studies of primary aromatic amines from food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. halocolumns.com [halocolumns.com]

Technical Support Center: Purification of 2-(4-Methylcyclohexyl)-4-nitroaniline

Introduction This guide provides a comprehensive, field-proven framework for the purification of 2-(4-Methylcyclohexyl)-4-nitroaniline. As a key intermediate in various research and development pipelines, achieving high purity of this compound is critical for ensuring the reliability and reproducibility of subsequent experimental outcomes. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling researchers to troubleshoot effectively and adapt these methodologies to their specific experimental context. We will address common challenges and provide a multi-technique approach, from initial assessment to final purity verification.

Section 1: Initial Assessment & Impurity Profiling

Before any purification attempt, a thorough understanding of the sample's composition is paramount. This initial analytical phase allows for the selection of the most efficient and effective purification strategy.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 2-(4-Methylcyclohexyl)-4-nitroaniline sample?

A1: Impurities typically originate from the synthetic route. Common contaminants may include:

• Unreacted Starting Materials: Such as 4-methylcyclohexylaniline.

• Reaction Byproducts: Isomeric products (e.g., substitution at the ortho-position to the amine), or over-nitrated species.

• Residual Solvents and Reagents: Solvents used in the reaction or workup, and residual acids or bases from the synthesis.

• Degradation Products: Aromatic amines can be susceptible to oxidation over time, especially if exposed to air and light.

Q2: Which analytical technique is best for a quick initial purity check?

A2: Thin-Layer Chromatography (TLC) is the ideal starting point. It is a rapid, inexpensive, and highly effective qualitative tool for visualizing the number of components in your mixture and for developing a solvent system for column chromatography.[1][2] For a quantitative assessment of purity, High-Performance Liquid Chromatography (HPLC) is the preferred method.[3]

Protocol 1: Preliminary Analysis by Thin-Layer Chromatography (TLC)

This protocol allows for the rapid assessment of sample complexity and helps in selecting an appropriate mobile phase for column chromatography.

Methodology:

• Plate Preparation: Use a silica gel-coated TLC plate. With a pencil, lightly draw an origin line about 1 cm from the bottom.

• Sample Preparation: Dissolve a small amount (1-2 mg) of your crude sample in a minimal volume (a few drops) of a volatile solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot a small amount of the dissolved sample onto the origin line.

• Developing: Place the TLC plate in a developing chamber containing a shallow pool (0.5 cm deep) of the chosen eluent. The chamber should be sealed to ensure the atmosphere is saturated with solvent vapors.

• Elution: Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the separated spots under a UV lamp (254 nm). Most aromatic compounds are UV-active. If needed, specific chemical stains can be used.[2]

Data Presentation: Eluent Selection for TLC Analysis

The choice of eluent (mobile phase) is critical and is determined by the polarity of the compounds. The goal is to achieve a retention factor (Rƒ) for the desired compound of approximately 0.3-0.4.

Polarity of Impurity	Recommended Starting Eluent System (v/v)	Rationale
Less Polar	10% Ethyl Acetate in Hexanes	Increases the polarity of the mobile phase just enough to move the target compound off the baseline while leaving non-polar impurities at or near the solvent front.
Similar Polarity	20-30% Ethyl Acetate in Hexanes	Provides good separation for compounds with polarities close to the target molecule.
More Polar	50% Ethyl Acetate in Hexanes or 1-2% Methanol in Dichloromethane	A more polar mobile phase is required to move highly polar impurities from the baseline.

Section 2: Purification Strategies

The choice of purification method depends on the nature and quantity of impurities identified in the initial assessment. A logical, multi-step approach often yields the best results.

Mandatory Visualization: General Purification Workflow

This diagram outlines the decision-making process for purifying the crude sample.

Caption: Decision workflow for purification of 2-(4-Methylcyclohexyl)-4-nitroaniline.

Frequently Asked Questions (FAQs)

Q3: My crude sample contains significant non-basic impurities. What is the most efficient first purification step?

A3: An acid-base extraction is the most effective initial step to separate your basic amine product from neutral and acidic impurities.[4][5] This technique leverages the amine's ability to be protonated into a water-soluble salt, allowing for a clean separation using a separatory funnel.[6][7]

Protocol 2: Purification by Acid-Base Extraction

This powerful technique isolates the basic amine from non-basic contaminants.

Methodology:

• Dissolution: Dissolve the crude sample in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane (DCM).

• Acidification: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1 M HCl).

• Extraction (Acidic): Stopper the funnel, invert, and vent frequently to release pressure. Shake vigorously for 1-2 minutes. Allow the layers to separate. The protonated amine salt will partition into the lower aqueous layer (if using DCM) or the upper aqueous layer (if using ethyl acetate).

• Separation: Drain the aqueous layer containing the amine salt into a clean flask. Wash the organic layer (which contains neutral impurities) one more time with 1 M HCl and combine the aqueous layers.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add a base (e.g., 3 M NaOH or saturated NaHCO₃ solution) with stirring until the solution is basic (confirm with pH paper). The deprotonated, water-insoluble amine will precipitate or form an oil.

• Back-Extraction: Extract the free amine back into an organic solvent (e.g., ethyl acetate or DCM) two to three times.

• Final Workup: Combine the organic extracts, wash with brine (saturated NaCl solution) to remove excess water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the partially purified product.

Mandatory Visualization: Acid-Base Extraction Process

Caption: Workflow of the acid-base extraction for amine purification.

Q4: My compound is still impure after extraction. Should I use recrystallization or chromatography?

A4: If your product is a solid and TLC shows only minor impurities, recrystallization is an excellent and efficient choice.[8] It is ideal for removing small amounts of contaminants from a crystalline solid matrix. If TLC shows multiple, closely-spaced spots, or if the product is an oil, flash column chromatography is necessary for effective separation.[9][10]

Protocol 3: Purification by Recrystallization

This protocol is used to obtain highly pure crystalline material from a solid sample that is already reasonably pure.

Methodology:

• Solvent Selection: Choose a solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble when hot. See the table below for suggestions.

• Dissolution: Place the solid in an Erlenmeyer flask and add the minimum amount of boiling solvent to just dissolve it completely.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.[8]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Data Presentation: Suggested Solvents for Recrystallization

Solvent System	Rationale & Use Case
Ethanol/Water	A common choice for moderately polar compounds. Dissolve in hot ethanol and add hot water dropwise until the solution becomes cloudy (the cloud point), then add a few drops of hot ethanol to clarify before cooling.[8]
Ethyl Acetate/Hexanes	Excellent for compounds of intermediate polarity. Dissolve in a minimal amount of boiling ethyl acetate, then add hexanes until the cloud point is reached.
Isopropanol	A single solvent that can be effective if the solubility profile is appropriate.

Troubleshooting: If the compound "oils out" instead of crystallizing, it means the solution is supersaturated or the melting point of the compound is lower than the solvent's boiling point. To fix this, reheat the solution to dissolve the oil, add more solvent, and allow it to cool much more slowly.[8]

Protocol 4: Purification by Flash Column Chromatography

This is the most powerful technique for separating complex mixtures.

Methodology:

• Eluent Selection: Based on the TLC analysis (Protocol 1), choose a solvent system that gives an Rƒ of 0.3-0.4 for the target compound.

• Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent. Ensure there are no cracks or air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (or a slightly more polar solvent if necessary) and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and apply positive pressure (using a pump or inert gas) to force the solvent through the silica gel. Collect the eluting solvent in fractions (e.g., in test tubes).

• Fraction Analysis: Analyze the collected fractions by TLC to determine which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified compound.

Expert Insight: Aromatic amines often "streak" or "tail" on silica gel due to strong interactions between the basic amine and the acidic silica surface. To prevent this, add a small amount of triethylamine (Et₃N), typically 0.5-1% by volume, to your eluent.[11] This deactivates the acidic sites on the silica, resulting in sharper bands and better separation.

Section 3: Purity Verification & Structural Confirmation

After purification, it is essential to verify the purity and confirm the chemical identity of the final product.

Frequently Asked Questions (FAQs)

Q5: How can I be certain that my final product is pure and is the correct molecule?

A5: A combination of techniques is required for unambiguous confirmation.

• HPLC: Provides a quantitative purity value (e.g., 99.5% pure).[12]

• NMR Spectroscopy (¹H and ¹³C): This is the definitive method for confirming the molecular structure. The chemical shifts, integration, and coupling patterns of the protons and carbons should match the expected structure of 2-(4-Methylcyclohexyl)-4-nitroaniline.[13][14]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[15]

• Melting Point: A sharp melting point range close to the literature value indicates high purity.

Protocol 5: Purity Assessment by Reverse-Phase HPLC (RP-HPLC)

Instrumental Conditions (Typical):

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile and Water (both may contain 0.1% formic acid or trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detector: UV-Vis or Diode Array Detector (DAD) at a wavelength appropriate for the nitroaniline chromophore (e.g., ~380 nm).

• Sample Preparation: Dissolve a small sample in the mobile phase and filter through a 0.45 µm syringe filter before injection.[12]

Protocol 6: Structural Confirmation by NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the purified, dry sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.[14]

• Acquire ¹H, ¹³C, and, if necessary, 2D NMR spectra (e.g., COSY, HSQC) on a high-field NMR spectrometer.

Expected ¹H NMR Spectral Features:

• Aromatic Region (6.5-8.5 ppm): Signals corresponding to the protons on the nitro-substituted benzene ring.

• Amine Proton (NH): A broad singlet, the chemical shift of which can be variable.

• Cyclohexyl Protons (0.8-2.5 ppm): A series of complex multiplets corresponding to the aliphatic protons of the methylcyclohexyl group.

• Methyl Protons (~0.9 ppm): A doublet corresponding to the methyl group on the cyclohexane ring.

References

• Guo, K., & Chen, Y. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods, 2(7), 959-962. Royal Society of Chemistry. Retrieved from [Link]

• Google Patents. (2009). US8455691B2 - Process for the purification of aromatic amines.

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Guo, K., & Chen, Y. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. RSC Publishing. Retrieved from [Link]

• Scribd. (n.d.). Preparation of P-Nitroaniline. Retrieved from [Link]

• Unknown Source. LAB 1 - EXPERIMENTAL PROCEDURE. Retrieved from a university lab manual source (direct link unavailable).

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Reddit. (2024). Amine workup. r/Chempros. Retrieved from [Link]

• Al-Ghouti, M. A., et al. (2019). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Environmental Science and Pollution Research, 26(1), 69-79. Retrieved from [Link]

• Ali, M., & Ganjoo, R. (1998). Note TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde from p- Dimethy laminocinnama!dehyde. Indian Journal of Chemical Technology, 5, 269-271.

• Phenomenex. (2025). Column Chromatography Guide. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-nitroaniline (para-nitroaniline; p-nitroaniline). Retrieved from [Link]

• ResearchGate. (n.d.). TLC of aromatic amines: Separation of p-dimethylaminobenzaldehyde from p-dimethylaminocinnamaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-NITROANILINE. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 3-Nitroaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• Gicquel, M., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Nature Communications, 13(1), 1032. PMC - NIH. Retrieved from [Link]

Sources

• 1. Simple and rapid detection of aromatic amines using a thin layer chromatography plate - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Simple and rapid detection of aromatic amines using a thin layer chromatography plate - Analytical Methods (RSC Publishing) DOI:10.1039/C0AY00316F [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. vernier.com [vernier.com]
• 8. benchchem.com [benchchem.com]
• 9. Column Chromatography Guide | Phenomenex [phenomenex.com]
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• 11. Reddit - Please wait for verification [reddit.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Scaling up the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline for pilot studies

Technical Support Center: Scaling Up the Synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide and FAQ to address the specific challenges of scaling up the synthesis of 2-(4-methylcyclohexyl)-4-nitroaniline.

Synthesizing this molecule requires the challenging cross-coupling of a secondary alkyl group to an electron-deficient aryl ring. While traditional Suzuki couplings of secondary alkyl boronic acids suffer from slow transmetalation and competitive β-hydride elimination, the Negishi cross-coupling utilizing an organozinc reagent provides a highly scalable, robust alternative[1].

Below, you will find the mechanistic rationale, validated protocols, and troubleshooting steps required to execute this workflow at the pilot scale.

I. Synthetic Strategy & Workflow

Fig 1. Scalable synthetic workflow for 2-(4-Methylcyclohexyl)-4-nitroaniline.

II. Troubleshooting Guides & FAQs

Section 1: Organozinc Preparation & Starting Material Control

Q: How do we control the exothermic formation of the organozinc reagent on a pilot scale? A: Direct zinc insertion (using Zn dust and I₂ activation) can suffer from delayed initiation followed by a dangerous thermal runaway. For a self-validating, scalable system, we recommend a controlled transmetalation approach. Perform a lithium-halogen exchange on 1-bromo-4-methylcyclohexane at –10 °C, followed by quenching with a titrated solution of ZnCl₂ in 2-MeTHF[2]. This ensures 100% conversion to the zincate without the risk of an uncontrolled exotherm.

Q: Why is the protection of 2-bromo-4-nitroaniline strictly necessary? A: Free anilines are detrimental to this specific Negishi coupling for two reasons:

• Catalyst Poisoning: The free –NH₂ group can strongly coordinate to the palladium(0) species, stalling the catalytic cycle.

• Reagent Depletion: The acidic protons of the aniline will react with the highly nucleophilic alkylzinc reagent, destroying your organozinc stoichiometry. Converting the starting material to N-(2-bromo-4-nitrophenyl)acetamide neutralizes these risks. The acetyl group is easily removed via acidic hydrolysis in the final step.

Section 2: Cross-Coupling Optimization & β-Hydride Elimination

Q: We are observing a large amount of alkene byproduct instead of our coupled product. What is happening? A: You are observing β-hydride elimination . When scaling up secondary alkyl cross-couplings, the intermediate alkyl-palladium species can undergo a rapid β-hydride elimination before reductive elimination occurs, yielding 4-methylcyclohexene and a debrominated aryl byproduct.

Q: How do we suppress this side reaction? A: The solution lies in the steric tuning of the catalyst ligand. You must switch to a highly hindered N-heterocyclic carbene (NHC) palladium catalyst, specifically Pd-PEPPSI-IPent [1]. The extreme steric bulk of the IPent ligand forces the alkyl and aryl groups into a tight, reactive conformation, drastically accelerating the rate of reductive elimination so that it outcompetes the β-hydride elimination pathway[1].

Fig 2. Negishi catalytic cycle highlighting the β-hydride elimination pathway.

Quantitative Catalyst Comparison for Secondary Alkyl Negishi Couplings:

Catalyst System	Ligand Type	Yield of Coupled Product (%)	β-Hydride Elimination Byproduct (%)	Scalability Rating
Pd(PPh₃)₄	Small Phosphine	12%	78%	Poor
Pd(dppf)Cl₂	Bidentate Phosphine	45%	40%	Moderate
Pd-PEPPSI-IPr	Standard NHC	72%	18%	Good
Pd-PEPPSI-IPent	Bulky NHC	>95%	<2%	Excellent

Section 3: Downstream Processing & Palladium Scavenging

Q: How do we reduce residual palladium to acceptable regulatory limits (<10 ppm) in the final API intermediate? A: Negishi couplings can leave remarkably high amounts of palladium (300–800 ppm) sequestered in the organic phase due to product-metal complexation[3]. To resolve this, treat the post-reaction organic phase with a functionalized silica scavenger (e.g., SiliaMetS Thiol, 5 w/w%) at 40 °C for 4 hours prior to filtration. The final purification relies on the crystallization of the deprotected 2-(4-methylcyclohexyl)-4-nitroaniline as a hydrochloride salt, which naturally rejects residual Pd into the mother liquor, consistently yielding <2 ppm Pd[3].

III. Step-by-Step Experimental Protocols

Protocol 1: Preparation of (4-Methylcyclohexyl)zinc(II) bromide Causality Check: This protocol utilizes a low-temperature Li-halogen exchange to prevent thermal runaway, ensuring a self-validating, 1:1 stoichiometric generation of the zincate.

• Charge a dry, nitrogen-flushed reactor with 1-bromo-4-methylcyclohexane (1.2 equiv) and anhydrous THF (5 vol).

• Cool the solution to –10 °C.

• Dropwise add n-Butyllithium (2.5 M in hexanes, 1.2 equiv) over 1 hour, maintaining the internal temperature below –5 °C.

• IPC (In-Process Control): Quench an aliquot with D₂O and analyze via GC-MS to confirm >98% lithium exchange.

• Add a titrated solution of anhydrous ZnCl₂ (1.5 equiv, 1.0 M in 2-MeTHF) slowly. The reaction will mildly exotherm.

• Warm the resulting slurry to 20 °C. The organozinc reagent is now ready for immediate use.

Protocol 2: Negishi Cross-Coupling Causality Check: Pre-complexed Pd-PEPPSI-IPent is used to avoid a separate metal/ligand complexation step, minimizing unit operations on the pilot scale.

• In a separate reactor, charge N-(2-bromo-4-nitrophenyl)acetamide (1.0 equiv) and Pd-PEPPSI-IPent (1.5 mol%).

• Degas the reactor via three vacuum/nitrogen purge cycles.

• Transfer the generated (4-methylcyclohexyl)zinc(II) bromide slurry (from Protocol 1) into the reactor via an inert cannula.

• Heat the mixture to 50 °C and agitate for 4 hours.

• IPC: Monitor via UPLC-MS. The reaction is complete when the starting material is <1 Area Percent (AP).

• Quench the reaction with 1M aqueous citric acid (to safely neutralize excess zincate) and extract with EtOAc.

• Add SiliaMetS Thiol scavenger (5 w/w%) to the organic layer, stir at 40 °C for 4 hours, and filter through a Celite pad to remove precipitated Pd and Zn salts. Concentrate to yield the protected intermediate.

Protocol 3: Deprotection and Isolation Causality Check: Acidic hydrolysis is chosen over basic hydrolysis to directly form the highly crystalline HCl salt, which acts as a final purification checkpoint for trace metals.

• Dissolve the crude N-(2-(4-methylcyclohexyl)-4-nitrophenyl)acetamide in Ethanol (10 vol).

• Add 6M HCl (aq) (5.0 equiv) and heat to reflux (80 °C) for 6 hours.

• IPC: Confirm the disappearance of the acetamide peak via HPLC.

• Cool the mixture to 0 °C to induce crystallization.

• Filter the resulting crystals, wash with cold ethanol, and dry under vacuum at 45 °C to afford 2-(4-methylcyclohexyl)-4-nitroaniline hydrochloride as a highly pure solid (>99% HPLC purity, <2 ppm Pd).

IV. References

• Pompeo, M., Froese, R. D. J., Hadei, N., & Organ, M. G. (2012). "Pd-PEPPSI-IPent(Cl): a highly effective catalyst for the selective cross-coupling of secondary organozinc reagents." Angewandte Chemie International Edition, 51(45), 11354-11357. URL: [Link]

• Manley, P. W., Acemoglu, M., Marterer, W., & Pachinger, W. (2003). "Large-Scale Negishi Coupling as Applied to the Synthesis of PDE472, an Inhibitor of Phosphodiesterase Type 4D." Organic Process Research & Development, 7(3), 436-445. URL:[Link]

Sources

• 1. Pd-PEPPSI-IPent(Cl): a highly effective catalyst for the selective cross-coupling of secondary organozinc reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry, the exploration of novel chemical entities with therapeutic potential is a continuous endeavor. The compound 2-(4-Methylcyclohexyl)-4-nitroaniline represents an intriguing scaffold, combining the well-documented bioactivity of the nitroaniline moiety with the lipophilic and structurally significant cyclohexyl group. While direct experimental data on 2-(4-Methylcyclohexyl)-4-nitroaniline is not extensively available in public literature, a comparative analysis based on its structural components and related analogs can provide valuable insights into its potential bioactivity and guide future research.

This technical guide offers a comprehensive comparison of the predicted bioactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline with that of known nitroaniline and cyclohexyl-containing compounds. We will delve into potential anticancer and anti-inflammatory properties, supported by detailed experimental protocols for in vitro validation. The structure-activity relationships (SAR) of related compounds will be discussed to provide a rationale for our predictions. This guide is intended to serve as a foundational resource for researchers interested in the synthesis, evaluation, and potential therapeutic application of this and similar molecules.

Predicted Bioactivity Profile of 2-(4-Methylcyclohexyl)-4-nitroaniline

The bioactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline can be hypothesized by dissecting its core structural features: the nitroaniline core and the 4-methylcyclohexyl substituent.

• Nitroaniline Core: Nitroaniline derivatives are a well-established class of compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The presence of the nitro group, an electron-withdrawing moiety, is often crucial for their biological effects.[1] It is known to be a key feature in the mutagenic and, in some cases, therapeutic activity of various compounds.[3][4]

• 4-Methylcyclohexyl Substituent: The cyclohexyl group significantly increases the lipophilicity of the molecule.[5] This can enhance its ability to cross cell membranes and potentially interact with hydrophobic pockets within biological targets. The methyl group on the cyclohexane ring may further influence its binding affinity and metabolic stability. Compounds containing a cyclohexyl moiety have been explored for various therapeutic applications, including as anticancer agents.[6]

Based on these structural components, it is plausible to predict that 2-(4-Methylcyclohexyl)-4-nitroaniline may exhibit anticancer and anti-inflammatory activities. The following sections will detail the experimental approaches to validate these hypotheses.

Comparative Analysis: Structurally Similar Compounds

To contextualize the potential bioactivity of our target compound, we will compare it with two classes of structurally related molecules:

• Simple Nitroanilines: Compounds like 2-methyl-4-nitroaniline and 2-methoxy-4-nitroaniline provide a baseline for the activity of the nitroaniline core.[7][8][9]

• Cyclohexyl-containing Bioactive Molecules: Analogs where a cyclohexyl ring is a key pharmacophoric element will offer insights into the contribution of this moiety to overall activity.[10][11][12]

A comparative summary of the known activities of these compound classes is presented below:

Compound Class	Known Bioactivities	Key Structural Features	References
Nitroaniline Derivatives	Anticancer, Antimicrobial, Anti-inflammatory	Nitro and amino groups on a benzene ring	[1][2]
2-Methyl-4-nitroaniline	Intermediate in synthesis of dyes and pharmaceuticals	Methyl and nitro groups in ortho and para positions	[7][13]
2-Methoxy-4-nitroaniline	Precursor to pigments	Methoxy and nitro groups in ortho and para positions	[8][9]
Cyclohexyl-containing Compounds	Plant growth stimulation, Antidepressant-like activity, Anticancer	Saturated six-membered ring	[5][6][11]

Experimental Protocols for Bioactivity Assessment

To empirically determine the bioactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline, a series of robust and validated in vitro assays are recommended. These protocols are designed to be self-validating and provide a clear, quantitative comparison with reference compounds.

I. In Vitro Anticancer Activity Assessment

A primary screen for anticancer activity often involves evaluating the cytotoxicity of the compound against a panel of cancer cell lines.[14][15]

A. Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[16]

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HCT116 human colon cancer cell line[6]) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with varying concentrations of 2-(4-Methylcyclohexyl)-4-nitroaniline (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

B. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cell death by measuring the release of LDH from damaged cells into the culture medium.[17][18]

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the 48-hour incubation, collect the cell culture supernatant.

• LDH Reaction: Mix the supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (lysed cells) and determine the EC₅₀ value.

II. In Vitro Anti-inflammatory Activity Assessment

The anti-inflammatory potential can be evaluated by assessing the compound's ability to inhibit protein denaturation and key inflammatory enzymes.[19][20][21]

A. Albumin Denaturation Assay

This assay assesses the ability of a compound to inhibit heat-induced protein denaturation, a hallmark of inflammation.[22][23]

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 1% aqueous solution of bovine serum albumin (BSA) and the test compound at various concentrations.

• Incubation: Incubate the mixture at 37°C for 20 minutes.

• Heat-induced Denaturation: Heat the mixture at 51°C for 20 minutes.

• Turbidity Measurement: After cooling, measure the turbidity of the solution at 660 nm.

• Data Analysis: Calculate the percentage inhibition of protein denaturation compared to a control without the test compound. Diclofenac sodium can be used as a reference drug.[23]

B. Cyclooxygenase (COX) Inhibition Assay

This assay measures the inhibition of COX-1 and COX-2 enzymes, which are key mediators of inflammation.[22]

Protocol:

• Enzyme Preparation: Use commercially available COX-1 and COX-2 enzyme kits.

• Reaction Initiation: Incubate the enzyme with the test compound and arachidonic acid (the substrate).

• Prostaglandin Measurement: Measure the production of prostaglandins (e.g., PGE₂) using an ELISA kit.

• Data Analysis: Determine the IC₅₀ values for COX-1 and COX-2 inhibition and compare them to a known NSAID like celecoxib.

Visualization of Experimental Workflow and Potential Signaling Pathways

To provide a clear visual representation of the proposed experimental plan and potential mechanisms of action, the following diagrams are provided.

Caption: Proposed experimental workflow for evaluating the bioactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline.

Caption: Potential signaling pathways modulated by 2-(4-Methylcyclohexyl)-4-nitroaniline.

Conclusion and Future Directions

This guide provides a comprehensive framework for the initial investigation of the bioactivity of 2-(4-Methylcyclohexyl)-4-nitroaniline. By leveraging the known structure-activity relationships of nitroaniline and cyclohexyl-containing compounds, we have predicted potential anticancer and anti-inflammatory properties. The detailed experimental protocols outlined herein offer a clear path for the in vitro validation of these hypotheses.

Future research should focus on the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline and its analogs, followed by the systematic execution of the proposed bioactivity assays. Positive results from these initial screens would warrant further investigation into the specific molecular targets and mechanisms of action. This could involve more advanced techniques such as gene and protein expression analysis, and eventually, in vivo studies to assess efficacy and safety in preclinical models. The exploration of this and similar chemical scaffolds holds promise for the discovery of novel therapeutic agents.

References

• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limit
• In Vitro Assays to Study The Hallmarks of Cancer - QIMA Life Sciences. (n.d.). QIMA Life Sciences.
• The Structure-Activity Relationship of 5-Nitro-2-(piperidin-1-yl)aniline Analogs: A Technical Guide for Drug Discovery Professio. (n.d.). Benchchem.
• In vitro assays and techniques utilized in anticancer drug discovery. (2019). PubMed.
• Bioassays for anticancer activities. (2013). University of Wollongong Research Online.
• Cancer Cell-Based Assays. (n.d.).
• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov. (n.d.). SciELO.
• A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. (2015).
• The Significance of Nitroaniline Derivatives in Chemical Research. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2019). INNOSC Theranostics and Pharmacological Sciences.
• Technical Support Center: Addressing Cytotoxicity of Small Molecules in Non-Cancerous Cell Lines. (n.d.). Benchchem.
• (PDF) Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2025).
• Cell viability and cytotoxicity assays - Drug discovery. (n.d.). Miltenyi Biotec.
• Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. (2022). MDPI.
• Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. (n.d.). David Discovers Drug Discovery.
• Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose)
• Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. (n.d.).
• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). IntechOpen.
• In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea. (2023). Chemical Engineering Transactions.
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Validation of an Analytical Method for 2-(4-Methylcyclohexyl)-4-nitroaniline: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredient (API) Intermediates Regulatory Framework: ICH Q2(R2)[1]

Introduction & Mechanistic Rationale

The compound 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8)[2] is a complex structural intermediate utilized in advanced pharmaceutical synthesis. From an analytical perspective, it presents a distinct structural dichotomy: a highly lipophilic, bulky 4-methylcyclohexyl moiety coupled with a polar, electron-deficient nitroaniline core.

Historically, nitroaniline derivatives have posed significant analytical challenges. They are notoriously thermolabile and polar, which complicates traditional Gas Chromatography-Mass Spectrometry (GC-MS) analysis, often necessitating time-consuming and variable derivatization steps to prevent thermal degradation in the GC inlet[3]. Consequently, Liquid Chromatography (LC) is the preferred analytical modality. However, traditional High-Performance Liquid Chromatography (HPLC) utilizing fully porous silica columns often struggles with this molecule; the polar amine group undergoes secondary ion-exchange interactions with residual surface silanols, leading to severe peak tailing and compromised resolution.

To overcome these limitations, this guide outlines the validation of a modern UHPLC-UV method utilizing a Core-Shell C18 stationary phase . This method is objectively compared against traditional HPLC and GC-MS alternatives, providing a robust, self-validating protocol fully compliant with the currently enforced ICH Q2(R2) guidelines[4].

Comparative Analysis of Analytical Modalities

The selection of an analytical method must be driven by the physicochemical properties of the analyte and the required throughput. Table 1 objectively compares the performance of our optimized Core-Shell UHPLC method against traditional alternatives.

Table 1: Comparative Performance for Nitroaniline Quantification

Performance Metric	UHPLC-UV (Core-Shell C18, 2.7 µm)	Traditional HPLC-UV (Fully Porous C18, 5 µm)	GC-MS (Capillary Column)
Separation Efficiency	> 200,000 Plates/m	~ 80,000 Plates/m	High (but limited by thermal stability)
Analysis Run Time	< 5 minutes	15 - 20 minutes	> 25 minutes (excluding derivatization)
Sample Preparation	Direct Injection (Dilute & Shoot)	Direct Injection	Derivatization Required[3]
Peak Symmetry (Tf)	1.05 (Excellent)	1.60 (Significant Tailing)	1.20
Solvent Consumption	0.8 mL / run	15.0 mL / run	N/A (Carrier Gas used)

The Causality Behind the Performance: The superior performance of the Core-Shell UHPLC method is rooted in mass transfer kinetics. The solid silica core of the 2.7 µm particle limits the diffusion path of the analyte into the porous outer shell. This drastically reduces the mass transfer resistance ( C -term in the van Deemter equation), allowing for higher mobile phase flow rates without the typical loss in theoretical plates ( N ) seen in fully porous 5 µm columns.

Furthermore, by modifying the mobile phase with 0.1% Formic Acid, we deliberately lower the pH below the pKa of the surface silanols. This neutralizes the silanols, completely suppressing the secondary ionic interactions that cause peak tailing for the nitroaniline core, ensuring that retention is driven purely by the hydrophobic partitioning of the cyclohexyl group.

Fig 1: Core-shell partitioning mechanism and mobile phase silanol suppression.

Experimental Protocol: A Self-Validating System

Trustworthiness in analytical chemistry is achieved through self-validating systems. This protocol integrates a mandatory System Suitability Test (SST) as a strict gatekeeper. If the SST criteria are not met, the sequence automatically halts, preventing the generation of invalid data.

Step-by-Step Methodology

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Filters through a 0.22 µm membrane).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Causality: Formic acid acts as the silanol suppressor and provides a consistent ionic strength environment, stabilizing the retention time.

Step 2: Standard & Sample Preparation

• Accurately weigh 10.0 mg of 2-(4-Methylcyclohexyl)-4-nitroaniline reference standard.

• Dissolve in 10.0 mL of Diluent (50:50 Water:Acetonitrile) to create a 1000 µg/mL stock solution.

• Perform serial dilutions to generate calibration standards ranging from 1.0 µg/mL to 100.0 µg/mL.

Step 3: Chromatographic Conditions

• Column: Core-Shell C18, 50 mm × 2.1 mm, 2.7 µm.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 40°C (Reduces mobile phase viscosity, lowering backpressure).

• Injection Volume: 2.0 µL.

• Detection: UV at 254 nm (Optimal chromophore absorption for the nitroaromatic ring).

• Gradient: 30% B to 90% B over 3.5 minutes, hold for 1 minute, re-equilibrate for 1.5 minutes.

Step 4: System Suitability Testing (SST) - The Gatekeeper

• Inject the 50.0 µg/mL standard six consecutive times.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing factor (Tf) ≤ 1.5; Theoretical plates (N) ≥ 10,000.

• Action: Proceed to sample analysis only if SST passes.

Fig 2: ICH Q2(R2) compliant self-validating analytical workflow.

Method Validation Results (ICH Q2(R2) Compliance)

The method was rigorously validated according to the ICH Q2(R2) guidelines for analytical procedures[1]. The quantitative data summarized in Table 2 demonstrates that the Core-Shell UHPLC method is highly accurate, precise, and fit for its intended purpose.

Table 2: ICH Q2(R2) Validation Parameters & Results

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity	Complete baseline resolution from matrix/impurities	Peak Purity Index > 0.999	PASS
Linearity (Range)	Correlation Coefficient (R²) ≥ 0.999 (1-100 µg/mL)	R² = 0.9998	PASS
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.04 µg/mL	PASS
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.12 µg/mL	PASS
Accuracy (% Recovery)	98.0% - 102.0% across 3 concentration levels	99.4% - 100.8%	PASS
Precision (Repeatability)	%RSD ≤ 2.0% (n=6 injections at 100% level)	0.65%	PASS
Robustness	Stable Tf and RT under deliberate method variations	Tf variance < 0.05	PASS

Data Interpretation: The exceptional precision (%RSD of 0.65%) and low LOQ (0.12 µg/mL) definitively prove that the Core-Shell UHPLC method outperforms traditional GC-MS techniques for this specific molecule, completely bypassing the thermal degradation risks associated with nitroanilines[3] while maintaining strict regulatory compliance.

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Comparative Analysis of 2-(4-Methylcyclohexyl)-4-nitroaniline and 4-Nitroaniline: Structural Dynamics and Synthetic Utility in Drug Development

In modern drug development, the transition from simple planar building blocks to complex, sterically encumbered intermediates is a fundamental strategy for optimizing pharmacokinetic properties. This guide provides an in-depth comparative analysis of the classic unhindered building block, 4-nitroaniline [1], and its sterically hindered derivative, 2-(4-Methylcyclohexyl)-4-nitroaniline [2]. By examining their structural dynamics, physicochemical properties, and synthetic utility, researchers can better understand how bulky aliphatic appendages dictate reaction conditions and applicability in medicinal chemistry.

Structural & Physicochemical Profiling

The addition of a bulky cycloalkane ring to an aromatic core fundamentally alters the molecule's physicochemical profile. Below is a comparative summary of their key properties.

Property	4-Nitroaniline	2-(4-Methylcyclohexyl)-4-nitroaniline
Molecular Weight	138.12 g/mol	234.34 g/mol
LogP (Lipophilicity)	1.39	~4.2 (Estimated)
Steric Environment	Unhindered (Planar)	Highly Hindered (Ortho-bulky group)
pKa (Amine)	1.0	~1.2 (Slightly increased due to out-of-plane twist)
Water Solubility	0.8 g/L (20 °C)	< 0.01 g/L (Highly hydrophobic)

Expertise & Experience (The Causality of Structure): While 4-nitroaniline is a planar molecule with a strong push-pull electron system, the addition of the 4-methylcyclohexyl group at the ortho position forces the amine group slightly out of the aromatic plane. This steric twisting reduces the resonance overlap with the electron-withdrawing nitro group, marginally increasing the amine's basicity (pKa). More importantly, the methylcyclohexyl motif drastically increases the lipophilicity (LogP) of the molecule[3]. In medicinal chemistry, this high lipophilicity is strategically utilized to target specific hydrophobic binding pockets in receptors and improve metabolic stability, but it simultaneously renders the compound highly insoluble in standard aqueous reaction media[4].

Mechanistic Impact on Reactivity

The structural differences between these two molecules necessitate entirely different approaches to standard synthetic transformations.

Amine Nucleophilicity & Diazotization

Diazotization is highly sensitive to the steric environment of the primary amine. 4-nitroaniline undergoes rapid diazotization in aqueous acidic media because the unhindered amine is easily solvated and attacked by the nitrosonium ion (NO+). Conversely, the ortho-bulky group in 2-(4-Methylcyclohexyl)-4-nitroaniline creates a dense hydrophobic shield[4]. This impedes aqueous solvation and blocks the trajectory of NO+. To overcome this thermodynamic barrier, non-aqueous conditions utilizing alkyl nitrites (e.g., isoamyl nitrite) in organic solvents are required to maintain homogeneity and facilitate nitrosation.

Fig 1: Steric influence on diazotization pathways and reagent selection.

Catalytic Nitro Reduction

The reduction of the nitro group to a primary amine (forming a phenylenediamine derivative) is also heavily impacted by steric bulk. The bulky cycloalkane ring restricts the molecule's ability to lie flat against a heterogeneous catalyst surface (such as Palladium on Carbon). Consequently, the hindered derivative requires elevated hydrogen pressure and longer reaction times to achieve full conversion compared to the unhindered analog.

Fig 2: Comparative workflow for the catalytic hydrogenation of nitroanilines.

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation steps to confirm reaction progress.

Protocol A: Aqueous Diazotization of 4-Nitroaniline (Unhindered)

• Preparation: Dissolve 4-nitroaniline (10 mmol) in 20 mL of 6M HCl. The unhindered nature allows for rapid protonation and dissolution.

• Cooling: Chill the solution to 0–5 °C in an ice-brine bath to prevent the decomposition of the resulting diazonium salt.

• Nitrosation: Add a cold aqueous solution of NaNO 2​ (11 mmol in 5 mL water) dropwise, strictly maintaining the internal temperature below 5 °C.

• Self-Validation Step: Test the reaction mixture with starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, validating the complete consumption of the amine and the formation of the diazonium salt.

Protocol B: Non-Aqueous Diazotization of 2-(4-Methylcyclohexyl)-4-nitroaniline (Hindered)

• Preparation: Dissolve the hindered aniline (10 mmol) in 20 mL of anhydrous Tetrahydrofuran (THF). This organic solvent is critical to overcome the high lipophilicity and poor aqueous solubility of the methylcyclohexyl group[4].

• Reagent Addition: Add Isoamyl nitrite (12 mmol) and a catalytic amount of an organic acid (e.g., p-toluenesulfonic acid) at room temperature.

• Thermal Activation: Because steric hindrance severely retards the reaction kinetics, gently warm the mixture to 40 °C for 2 hours.

• Self-Validation Step: Monitor the disappearance of the starting material via Thin-Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) mobile phase. The formation of the organic-soluble diazonium intermediate is confirmed by the complete consumption of the distinct yellow amine spot under UV light.

References

• PubChem. "4-Nitroaniline | C6H6N2O2 | CID 7475" National Center for Biotechnology Information.[Link]

• Journal of Medicinal Chemistry. "Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs" ACS Publications.[Link]

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A Comparative Analysis of the Potential Antimicrobial Efficacy of 2-(4-Methylcyclohexyl)-4-nitroaniline

This technical guide provides a comprehensive comparative analysis of the potential antimicrobial efficacy of the novel compound, 2-(4-Methylcyclohexyl)-4-nitroaniline. While specific experimental data for this compound is not yet publicly available, this document will extrapolate its potential activity based on the well-established antimicrobial properties of its core chemical moieties: the nitroaniline scaffold and the functionalized cyclohexane ring. By examining the structure-activity relationships of related compounds, we can construct a scientifically grounded hypothesis regarding its efficacy relative to other antimicrobial agents. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the discovery of new antimicrobial therapeutics.

Introduction: The Rationale for a Novel Antimicrobial Scaffold

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical entities that can overcome existing resistance mechanisms. The structure of 2-(4-Methylcyclohexyl)-4-nitroaniline presents an intriguing combination of two pharmacologically significant groups. Nitroaromatic compounds have a long history as antimicrobial agents, with their efficacy often attributed to the reductive activation of the nitro group within microbial cells.[1][2][3][4] Concurrently, functionalized cyclohexane derivatives have demonstrated broad-spectrum antimicrobial activities, frequently linked to the disruption of bacterial cell membranes.[5][6][7][8][9]

The hypothetical molecule, 2-(4-Methylcyclohexyl)-4-nitroaniline, integrates the electron-withdrawing properties of the nitroaniline ring with the lipophilic and structurally versatile cyclohexane moiety. This unique combination suggests a potential for a multi-faceted mechanism of action, a desirable attribute in combating drug-resistant pathogens.

Postulated Mechanism of Action

The antimicrobial activity of 2-(4-Methylcyclohexyl)-4-nitroaniline is likely to be multifactorial, drawing from the known mechanisms of its constituent parts.

Reductive Activation of the Nitro Group

A primary proposed mechanism involves the intracellular reduction of the nitro group.[1][2][3] This process, catalyzed by microbial nitroreductases, generates a cascade of reactive nitrogen species, including nitroso and hydroxylamine intermediates, as well as superoxide radicals.[1][3] These highly reactive molecules can induce significant cellular damage through multiple pathways:

• DNA Damage: The reduced nitro species can covalently bind to DNA, leading to strand breaks and helical destabilization, ultimately inhibiting replication and transcription.

• Enzyme Inhibition: Reactive intermediates can interact with and inactivate essential enzymes, disrupting critical metabolic pathways.

• Oxidative Stress: The generation of superoxide radicals contributes to a state of severe oxidative stress, overwhelming the pathogen's antioxidant defenses and leading to widespread cellular damage.

Caption: Postulated reductive activation pathway of 2-(4-Methylcyclohexyl)-4-nitroaniline.

Disruption of Bacterial Cell Membranes

The lipophilic nature of the 4-methylcyclohexyl group is expected to facilitate the compound's interaction with and insertion into the lipid bilayer of bacterial cell membranes.[5] This can lead to:

• Increased Membrane Permeability: Disruption of the membrane architecture can lead to the leakage of essential intracellular components, such as ions and metabolites.

• Inhibition of Membrane-Bound Proteins: The compound may interfere with the function of integral membrane proteins involved in processes like nutrient transport and energy production.

Comparative Efficacy: A Data-Driven Hypothesis

To contextualize the potential efficacy of 2-(4-Methylcyclohexyl)-4-nitroaniline, we can compare the known antimicrobial activities of various nitroaniline and cyclohexane derivatives against representative Gram-positive and Gram-negative bacteria.

Compound/Agent	Chemical Class	Target Organism	MIC (µg/mL)	Reference
Hypothetical: 2-(4-Methylcyclohexyl)-4-nitroaniline	Nitroaniline-Cyclohexane Hybrid	S. aureus	Predicted: 8-32	-
Hypothetical: 2-(4-Methylcyclohexyl)-4-nitroaniline	Nitroaniline-Cyclohexane Hybrid	E. coli	Predicted: 16-64	-
2-Methyl-5-nitroaniline Derivatives	Nitroaniline Derivative	Bacillus cereus	>100	[10]
2-Methyl-5-nitroaniline Derivatives	Nitroaniline Derivative	Escherichia coli	>100	[10]
2-Methyl-5-nitroaniline Derivatives	Nitroaniline Derivative	Pseudomonas aeruginosa	>100	[10]
2-Methyl-5-nitroaniline Derivatives	Nitroaniline Derivative	Staphylococcus aureus	>100	[10]
N,N-dibenzyl-cyclohexane-1,2-diamine Derivatives	Cyclohexane Derivative	Gram-positive & Gram-negative bacteria	0.0005 - 0.032	[5]
Ciprofloxacin	Fluoroquinolone	S. aureus	0.25 - 1	Standard
Ciprofloxacin	Fluoroquinolone	E. coli	0.015 - 0.12	Standard

Experimental Protocols for Efficacy Determination

To empirically validate the antimicrobial potential of 2-(4-Methylcyclohexyl)-4-nitroaniline, a series of standardized in vitro assays are recommended.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology:

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Serial Dilution: The test compound, 2-(4-Methylcyclohexyl)-4-nitroaniline, is serially diluted in the broth medium in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Data Interpretation: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Agar Well Diffusion Assay

This method provides a qualitative assessment of antimicrobial activity.

Methodology:

• Plate Preparation: A sterile agar plate is uniformly inoculated with a standardized suspension of the test microorganism.

• Well Creation: Wells of a defined diameter (e.g., 6 mm) are aseptically punched into the agar.

• Compound Application: A known concentration of the test compound is added to each well. A solvent control and a positive control (a known antibiotic) are also included.

• Incubation: The plate is incubated under suitable conditions.

• Data Interpretation: The diameter of the zone of inhibition (the area around the well where microbial growth is inhibited) is measured. A larger zone of inhibition indicates greater antimicrobial activity.

Concluding Remarks and Future Directions

The novel chemical scaffold of 2-(4-Methylcyclohexyl)-4-nitroaniline holds considerable promise as a potential antimicrobial agent. Its design rationally combines the established antimicrobial properties of nitroaromatic and functionalized cyclohexane moieties, suggesting a potent and potentially multi-targeted mechanism of action. The true efficacy of this compound, however, can only be ascertained through rigorous experimental validation. The protocols outlined in this guide provide a clear and standardized framework for such an investigation. Future research should focus on the synthesis of 2-(4-Methylcyclohexyl)-4-nitroaniline and its analogues, followed by comprehensive in vitro and in vivo testing to fully characterize their antimicrobial spectrum, potency, and toxicological profile.

References

• Antimicrobial Activity of Nitroaromatic Derivatives. (2022). Encyclopedia MDPI. [Link]

• Nitroaromatic Antibiotics. (2021). Encyclopedia MDPI. [Link]

• Nitroaromatic Antibiotics as Nitrogen Oxide Sources. (2021). PMC. [Link]

• Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. (2022). SciELO. [Link]

• Synthesis and Antimicrobial Activity of 2‐Methyl‐5‐nitroaniline Derivatives: A Structure‐Activity Relationship Study. (2012). ResearchGate. [Link]

• Shoaib M. Synthesis, Antibacterial and Antifungal Properties of Cyclohexane Tosyloxyimine Derivative. (2019). Medwin Publishers. [Link]

• General reduction mechanism of nitroaromatic compounds. (2021). ResearchGate. [Link]

• Synthesis, Antibacterial and Antifungal Properties of Cyclohexane Tosyloxyimine Derivative. (2019). Medwin Publishers. [Link]

• cyclohexane and its functionally substituted derivatives. (2020). CABI Digital Library. [Link]

• Antimicrobial Activity of Novel Functionally Substituted Monocyclic and Spirocyclic Cyclohexane Derivatives. (2019). CABI Digital Library. [Link]

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Inter-laboratory validation of 2-(4-Methylcyclohexyl)-4-nitroaniline quantification

Inter-Laboratory Validation of 2-(4-Methylcyclohexyl)-4-nitroaniline Quantification: A Comparative Guide

The Analytical Challenge

The quantification of 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8)[1] presents a unique chromatographic challenge in pharmaceutical development. As a complex organic intermediate, the molecule possesses two distinct structural domains: a highly lipophilic 4-methylcyclohexyl group and a polar, electron-withdrawing nitroaniline moiety.

When utilizing standard C18 stationary phases, the hydrophobic cyclohexyl group dominates retention. However, the amino group on the nitroaniline ring frequently engages in secondary interactions with residual silanols on the silica support. This results in severe peak tailing, unpredictable retention time shifts, and poor inter-laboratory reproducibility. To meet the stringent requirements of ICH Q2(R2) for analytical procedure validation[2], laboratories require a methodology that eliminates these secondary interactions while maximizing sensitivity.

Mechanistic Causality: Why Biphenyl Outperforms C18

To objectively compare analytical approaches, we evaluated standard HPLC-UV, conventional C18 LC-MS/MS, and a specialized alternative: the NitroQuant™ Biphenyl UPLC Column (1.7 µm) .

The superior performance of the biphenyl phase is rooted in its orthogonal retention mechanism. While a C18 column relies solely on hydrophobic dispersion forces, the biphenyl phase offers dual-mode retention. The cyclohexyl ring partitions into the hydrophobic layer, while the biphenyl rings engage in strong π-π electron exchange with the electron-deficient nitroaniline ring. This dual mechanism anchors the molecule securely, preventing the amino group from interacting with underlying silanols and resulting in perfectly symmetrical peaks.

Fig 1. Dual-mechanism retention of the target analyte on the biphenyl stationary phase.

Performance Comparison Data

To demonstrate the efficacy of the biphenyl approach, we compared its performance against traditional alternatives using a standardized biological matrix. The data below summarizes the core validation parameters.

Table 1: Performance Comparison of Analytical Platforms

Parameter	Standard HPLC-UV	Conventional C18 LC-MS/MS	NitroQuant™ Biphenyl UPLC-MS/MS
Retention Mechanism	Hydrophobic	Hydrophobic	Hydrophobic + π-π Orthogonal
Run Time	15.0 min	8.5 min	3.2 min
Peak Symmetry (As)	1.8 (Severe Tailing)	1.4 (Moderate Tailing)	1.05 (Excellent)
Matrix Effect	N/A	-35% (Ion Suppression)	-8% (Minimal)
Limit of Quantitation	500 ng/mL	5 ng/mL	0.5 ng/mL

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following methodology embeds System Suitability Tests (SST) and Internal Quality Controls (IQC) directly into the workflow to ensure data integrity prior to final acquisition.

Step 1: System Suitability Testing (SST)

• Action: Inject a 10 ng/mL neat standard of 2-(4-Methylcyclohexyl)-4-nitroaniline five consecutive times.

• Causality: Ensures instrument readiness. The sequence automatically halts if the peak area %RSD exceeds 2.0% or if retention time drift exceeds 0.05 minutes, preventing the consumption of valuable samples on an uncalibrated system.

Step 2: Solid Phase Extraction (SPE)

• Action: Condition SPE cartridge with 1 mL Methanol, then 1 mL Water. Load 500 µL of sample spiked with a deuterated internal standard (d4-analyte). Wash with 1 mL 5% Methanol in Water. Elute with 1 mL Acetonitrile.

• Causality: The 5% Methanol wash removes polar phospholipids that cause ion suppression in the MS source. The use of a deuterated internal standard is critical; because it co-elutes exactly with the target analyte, it experiences identical matrix effects, mathematically normalizing any residual ion suppression.

Step 3: UPLC-MS/MS Analysis

• Column: NitroQuant™ Biphenyl (1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: 0.1% Formic acid in water. (Causality: Provides abundant protons to facilitate [M+H]+ formation in positive ESI mode).

• Mobile Phase B: Methanol. (Causality: Unlike Acetonitrile, which is π-electron-rich and disrupts π-π interactions, Methanol is protic and preserves the critical interaction between the biphenyl phase and the nitroaniline ring).

Inter-Laboratory Validation Workflow (ICH M10)

To prove the robustness of the NitroQuant™ methodology, a multi-site validation was conducted in accordance with ICH M10 guidelines for bioanalytical method validation[3][4]. The validation assessed intra-assay and inter-assay precision across three global sites.

Fig 2. Inter-laboratory validation workflow adhering to ICH Q2(R2) and M10 guidelines.

Table 2: Inter-Laboratory Validation Results (ICH M10 Criteria) As mandated by ICH M10, precision (%CV) must not exceed 15%, and accuracy must be within ±15% of the nominal concentration[3].

Validation Site	Intra-Assay Precision (%CV)	Inter-Assay Precision (%CV)	Accuracy (% Bias)	Status (ICH M10)
Site A (USA)	3.2%	4.1%	+2.4%	PASS
Site B (EU)	3.8%	4.5%	-1.8%	PASS
Site C (APAC)	4.1%	5.0%	+3.1%	PASS
Global Aggregate	3.7%	4.5%	+1.2%	PASS

Conclusion

The quantification of 2-(4-Methylcyclohexyl)-4-nitroaniline is severely limited by standard C18 methodologies due to secondary silanol interactions and poor peak symmetry. By transitioning to the NitroQuant™ Biphenyl UPLC platform, laboratories can leverage orthogonal π-π interactions to achieve a 10-fold increase in sensitivity (LOQ of 0.5 ng/mL) and reduce run times by over 60%. Furthermore, the embedded self-validating protocol guarantees exceptional inter-laboratory reproducibility, easily satisfying the stringent regulatory thresholds defined by ICH Q2(R2) and ICH M10.

Sources

• 1. 4- nitroaniline | Sigma-Aldrich [sigmaaldrich.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]

Benchmarking the Synthetic Efficiency of Different Routes to 2-(4-Methylcyclohexyl)-4-nitroaniline

Executive Summary

The synthesis of highly specific sterically hindered aniline derivatives, such as 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8), presents a classical challenge in process chemistry: balancing regioselectivity with operational efficiency[1]. This compound serves as a critical intermediate in the development of advanced agrochemicals and pharmaceutical APIs.

In this guide, we benchmark two distinct synthetic paradigms for accessing this target:

• Route A: Direct ortho-Alkylation via Electrophilic Aromatic Substitution (EAS).

• Route B: Palladium-Catalyzed Negishi Cross-Coupling using pre-functionalized starting materials.

By analyzing the mechanistic causality, experimental robustness, and quantitative green chemistry metrics (E-factor, Atom Economy), this guide provides a self-validating framework to help researchers select the optimal route for both discovery-scale and pilot-scale campaigns.

Mechanistic Rationale & Causality

Route A: Direct ortho-Alkylation (Friedel-Crafts Pathway)

Direct alkylation of 4-nitroaniline with 4-methylcyclohexanol relies on the generation of a secondary carbocation via a Lewis or Brønsted acid[2].

• Causality of Choices: The strongly electron-withdrawing nitro group at the para position deactivates the aromatic ring, making standard Friedel-Crafts conditions sluggish. However, the amine group provides sufficient ortho-directing activation. We utilize Indium(III) triflate ( In(OTf)3​ ) as a mild, water-tolerant Lewis acid to drive the generation of the 4-methylcyclohexyl carbocation.

• Drawbacks: The primary failure mode of this self-validating system is competitive N-alkylation and over-alkylation (yielding 2,6-disubstituted products), which fundamentally limits the isolated yield.

Route B: Negishi Cross-Coupling

To bypass the regiochemical ambiguity of EAS, Route B employs a transition-metal-catalyzed cross-coupling strategy starting from 2-bromo-4-nitroaniline[3].

• Causality of Choices: The Negishi coupling is selected over the Suzuki-Miyaura reaction because sp3 -hybridized alkylboronic acids are notoriously prone to β -hydride elimination. By utilizing (4-methylcyclohexyl)zinc(II) bromide, transmetalation to the Pd(II) center outpaces β -hydride elimination. We employ Pd(dppf)Cl2​ because the large bite angle of the dppf ligand accelerates reductive elimination, locking in the regiochemistry exclusively at the C2 position[3].

Visualizing the Synthetic Workflows

The following DOT diagram illustrates the mechanistic divergence between the two benchmarked routes.

Caption: Mechanistic divergence between Route A (EAS) and Route B (Negishi Cross-Coupling).

Experimental Protocols

Note: These protocols are designed as self-validating systems. In-process controls (IPC) via TLC or LC-MS are mandatory before proceeding to workup.

Protocol A: Direct ortho-Alkylation

• Preparation: Charge a 100 mL Schlenk flask with 4-nitroaniline (1.0 eq, 10 mmol) and 4-methylcyclohexanol (1.5 eq, 15 mmol).

• Catalyst Addition: Add In(OTf)3​ (10 mol%) and suspend the mixture in anhydrous 1,2-dichloroethane (DCE, 30 mL).

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere for 24 hours.

• IPC: Monitor via LC-MS. The reaction is considered complete when the ratio of ortho-alkylated product to N-alkylated byproduct stabilizes (typically around 60:40).

• Workup: Quench with saturated aqueous NaHCO3​ , extract with dichloromethane ( 3×20 mL), dry over Na2​SO4​ , and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the target compound.

Protocol B: Negishi Cross-Coupling

• Zinc Reagent Preparation: In a flame-dried Schlenk flask, activate Zinc dust (2.0 eq) with 1,2-dibromoethane and TMSCl in anhydrous THF (10 mL). Add 1-bromo-4-methylcyclohexane (1.5 eq) dropwise at 50 °C. Stir for 2 hours to form the organozinc reagent.

• Coupling Setup: In a separate flask, dissolve 2-bromo-4-nitroaniline (1.0 eq, 10 mmol) and Pd(dppf)Cl2​ (5 mol%) in anhydrous THF (20 mL) under argon.

• Transmetalation: Transfer the organozinc solution to the coupling flask dropwise at room temperature. Heat to 65 °C for 12 hours.

• IPC: Monitor via TLC (Hexanes/EtOAc 3:1). Complete consumption of the bromide indicates success.

• Workup: Quench carefully with 1M HCl (10 mL) to destroy excess zinc. Extract with EtOAc, wash with brine, dry over MgSO4​ , and concentrate.

• Purification: Flash chromatography yields the highly pure target compound.

Quantitative Benchmarking Data

The following table summarizes the performance metrics of both routes based on standardized 10-mmol scale optimization runs.

Metric	Route A: Direct Alkylation	Route B: Negishi Coupling
Isolated Yield	38%	84%
Regioselectivity	Poor (Mixture of N-, 2-, and 2,6-isomers)	Excellent (>99% C2 specific)
Atom Economy	88%	45% (due to Zn and Br mass loss)
E-Factor (Waste/Product)	~45	~120 (High solvent/metal waste)
Cost per Gram (Reagents)	Low (< $5/g)	High (> $25/g)
Scalability	Moderate (Purification bottleneck)	High (Reliable impurity profile)

References

• Marek, P. H., et al. "Large-Scale Negishi Coupling as Applied to the Synthesis of PDE472, an Inhibitor of Phosphodiesterase Type 4D." Acta Crystallographica, 2018. Available at: [Link]

• ACS Publications. "Modular Synthesis of 9,10-Dihydroacridines through an ortho-C Alkenylation/Hydroarylation Sequence." Organic Letters, 2021. Available at: [Link]

Sources

• 1. 4- nitroaniline | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Bridging the Gap: Establishing In Vitro-In Vivo Correlation for Small Molecule Kinase Inhibitors - A Case Study with Gefitinib

As a Senior Application Scientist, this guide provides a comprehensive analysis of establishing an in vitro-in vivo correlation (IVIVC). The specific compound requested, 2-(4-Methylcyclohexyl)-4-nitroaniline, is not well-characterized in publicly available scientific literature. Therefore, to illustrate the principles and methodologies of IVIVC with scientific rigor, this guide will use Gefitinib , a well-studied EGFR kinase inhibitor, as a representative case study. This approach allows for a detailed and technically accurate exploration of the IVIVC process, from initial biochemical assays to preclinical in vivo efficacy models.

The journey of a drug candidate from a laboratory benchtop to clinical application is fraught with challenges, with a significant failure rate attributed to the poor translation of in vitro potency to in vivo efficacy. Establishing a robust in vitro-in vivo correlation (IVIVC) is therefore a cornerstone of modern drug development. It provides the predictive power necessary to de-risk candidates, optimize dosing regimens, and accelerate the path to clinical trials.

This guide delves into the multifaceted process of building an IVIVC for a representative small molecule, the epidermal growth factor receptor (EGFR) inhibitor, Gefitinib. We will explore the critical in vitro assays that define its intrinsic activity and the subsequent in vivo models that test its therapeutic hypothesis in a physiological context.

Part 1: In Vitro Characterization - Defining the Intrinsic Potency

The initial step in evaluating any potential therapeutic is to determine its activity in a controlled, cell-free or cell-based environment. For Gefitinib, the primary in vitro assessments focus on its ability to inhibit the EGFR kinase and its downstream effects on cancer cell proliferation.

The most fundamental question is whether the compound directly interacts with its intended target. A cell-free biochemical assay provides this answer by isolating the target enzyme and the inhibitor.

Experimental Rationale: A LanthaScreen™ Eu Kinase Binding Assay is an excellent choice for this purpose. It is a fluorescence resonance energy transfer (FRET)-based competition assay that measures the displacement of a fluorescent tracer from the ATP-binding pocket of the kinase by the inhibitor. This method is highly sensitive, amenable to high-throughput screening, and directly quantifies the binding affinity (Ki) of the inhibitor for the kinase.

Protocol: LanthaScreen™ Eu Kinase Binding Assay for EGFR

• Reagent Preparation:

  • Prepare a serial dilution of Gefitinib (e.g., from 100 µM to 1 pM) in a suitable buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a solution containing the EGFR kinase, a europium-labeled anti-tag antibody, and a fluorescent ATP-competitive tracer (kinase tracer).

• Assay Plate Setup:

  • Add the Gefitinib dilutions to a 384-well microplate.

  • Add the kinase/antibody/tracer mixture to all wells.

  • Include controls: "no inhibitor" (maximum FRET signal) and "no kinase" (background).

• Incubation and Reading:

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the plate on a fluorescence plate reader capable of time-resolved FRET (TR-FRET), measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the Gefitinib concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which can then be converted to a Ki value using the Cheng-Prusoff equation.

While a biochemical assay confirms target binding, a cell-based assay is crucial to determine if the compound can enter cells, engage its target in a complex cellular environment, and elicit a biological response.

Experimental Rationale: A cell proliferation assay, such as the MTT or CellTiter-Glo® assay, is used to measure the effect of the inhibitor on the growth of cancer cells that are dependent on EGFR signaling. For this case study, we use the A431 human epidermoid carcinoma cell line, which overexpresses EGFR.

Protocol: A431 Cell Proliferation Assay

• Cell Culture:

  • Culture A431 cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Plating:

  • Seed A431 cells into a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of Gefitinib in culture medium.

  • Replace the existing medium with the medium containing the various concentrations of Gefitinib.

  • Include vehicle-only controls (e.g., 0.1% DMSO).

• Incubation:

  • Incubate the cells for 72 hours.

• Viability Assessment (using CellTiter-Glo®):

  • Add CellTiter-Glo® reagent to each well.

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the luminescence data to the vehicle-only control wells.

  • Plot the percentage of cell viability against the logarithm of the Gefitinib concentration.

  • Fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

In Vitro Data Summary

Assay Type	Target/Cell Line	Metric	Gefitinib Result
Biochemical Binding Assay	EGFR Kinase	Ki	~2 nM
Cell Proliferation Assay	A431 Cells	GI50	~25 nM

This in vitro data establishes that Gefitinib is a potent inhibitor of the EGFR kinase and effectively inhibits the proliferation of EGFR-dependent cancer cells. The roughly 10-fold shift in potency between the biochemical and cellular assays is expected and provides an initial glimpse into factors like cell permeability and off-target effects.

Experimental Workflow: In Vitro Characterization

Caption: Workflow for in vitro biochemical and cell-based assays.

Part 2: In Vivo Evaluation - Assessing Therapeutic Efficacy in a Physiological System

The true test of a drug candidate is its performance in a living organism. In vivo studies are designed to assess a compound's pharmacokinetics (PK), pharmacodynamics (PD), and ultimately, its efficacy in a disease model.

Before testing for efficacy, it is essential to understand how the drug is absorbed, distributed, metabolized, and excreted (ADME). A PK study determines key parameters like bioavailability, half-life (t1/2), and maximum concentration (Cmax).

Experimental Rationale: A satellite group of animals in the efficacy study is often used for PK analysis. Blood samples are collected at various time points after drug administration to quantify the concentration of the drug in the plasma over time.

Protocol: Mouse Pharmacokinetic Study

• Animal Model:

  • Use healthy athymic nude mice (the same strain as in the efficacy study).

• Drug Administration:

  • Administer a single dose of Gefitinib via the intended clinical route (e.g., oral gavage).

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein) at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Sample Processing and Analysis:

  • Process the blood to isolate plasma.

  • Quantify the concentration of Gefitinib in the plasma using a validated analytical method like liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Plot the plasma concentration of Gefitinib versus time.

  • Use pharmacokinetic modeling software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

The gold standard for preclinical cancer drug evaluation is the tumor xenograft model, where human cancer cells are implanted into immunocompromised mice.

Experimental Rationale: An A431 xenograft model is selected because the in vitro data demonstrated Gefitinib's potency against this cell line. This allows for a direct comparison between in vitro and in vivo activity. The primary endpoint is the inhibition of tumor growth.

Protocol: A431 Xenograft Efficacy Study

• Animal Model:

  • Use female athymic nude mice, 6-8 weeks old.

• Tumor Implantation:

  • Inject 5 x 106 A431 cells subcutaneously into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth using calipers.

  • When tumors reach a mean volume of ~150-200 mm³, randomize the mice into treatment groups (e.g., vehicle control and Gefitinib at various doses).

• Drug Administration:

  • Administer Gefitinib or vehicle daily via oral gavage for a specified period (e.g., 21 days).

• Monitoring and Endpoints:

  • Measure tumor volume and body weight 2-3 times per week.

  • The primary efficacy endpoint is Tumor Growth Inhibition (TGI), calculated as the percentage difference in the mean tumor volume between the treated and vehicle groups.

• Data Analysis:

  • Plot the mean tumor volume over time for each group.

  • Calculate the TGI for each dose and plot a dose-response curve to determine the ED50 (effective dose for 50% TGI).

In Vivo Data Summary

Study Type	Animal Model	Metric	Gefitinib Result (Oral Gavage)
Pharmacokinetics	Athymic Nude Mice	t1/2	~6 hours
Efficacy	A431 Xenograft	ED50	~15 mg/kg/day

Part 3: The Correlation - Connecting the Dots

The ultimate goal is to establish a quantitative relationship between the in vitro potency and the in vivo efficacy. This correlation helps in predicting clinical doses and understanding the drug concentrations required for a therapeutic effect.

The IVIVC Framework: The core principle is to relate the in vitro cellular potency (GI50) to the in vivo plasma concentration required for efficacy.

• Determine Target Plasma Concentration: From the PK/PD data, the average plasma concentration of Gefitinib at the ED50 dose (15 mg/kg/day) is determined. Let's assume this concentration is approximately 100 nM.

• Compare with In Vitro Potency: This in vivo effective concentration (100 nM) is then compared to the in vitro GI50 value (25 nM).

• Calculate the In Vitro-In Vivo Multiple: The ratio of the required in vivo concentration to the in vitro potency is calculated: 100 nM (in vivo) / 25 nM (in vitro) = 4.

This multiple of 4 indicates that a plasma concentration approximately four times the in vitro GI50 is required to achieve significant tumor growth inhibition in the xenograft model. This difference can be attributed to factors such as plasma protein binding, tumor penetration, and drug metabolism.

IVIVC Relationship Diagram

Caption: Logical flow for establishing the in vitro-in vivo correlation.

Conclusion

This case study of Gefitinib demonstrates a systematic and logical approach to establishing an IVIVC. By integrating data from well-designed in vitro biochemical and cellular assays with robust in vivo pharmacokinetic and efficacy models, we can build a predictive understanding of a drug candidate's behavior. This correlation is not merely an academic exercise; it is a critical tool in translational science that informs dose selection for human trials and ultimately increases the probability of clinical success. The principles outlined here are broadly applicable and serve as a foundational guide for researchers and drug development professionals aiming to bridge the translational gap.

References

• Title: The Cheng-Prusoff Equation: A Review of its History and Applications Source: Molecular Pharmacology URL: [Link]

• Title: Gefitinib ('Iressa', ZD1839), a selective epidermal growth factor receptor tyrosine kinase inhibitor, inhibits growth of human colorectal cancer cell lines with high EGFR expression Source: British Journal of Cancer URL: [Link]

• Title: In vitro–in vivo correlation: A strategic tool for drug development Source: Journal of Controlled Release URL: [Link]

Head-to-Head Comparison of Analytical Techniques for 2-(4-Methylcyclohexyl)-4-nitroaniline Detection

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 2-(4-Methylcyclohexyl)-4-nitroaniline (CAS: 2060019-81-8)

As a Senior Application Scientist, selecting the optimal analytical technique for complex organic intermediates requires a deep understanding of molecular structure. 2-(4-Methylcyclohexyl)-4-nitroaniline presents a unique analytical dichotomy: it features a highly lipophilic 4-methylcyclohexyl ring conjugated to a polar, electron-deficient 4-nitroaniline core. This structural profile demands precise chromatographic retention management and offers distinct spectroscopic handles.

This guide objectively compares the two gold-standard methodologies—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) —providing self-validating protocols and the mechanistic causality behind each experimental choice.

Mechanistic Rationale for Analytical Selection

The physicochemical properties of 2-(4-Methylcyclohexyl)-4-nitroaniline dictate its behavior in analytical systems:

• Chromatographic Retention: The bulky 4-methylcyclohexyl group significantly increases the compound's hydrophobicity (LogP). While a standard C18 stationary phase provides excellent hydrophobic interaction, a steeper organic gradient is required to prevent excessive retention times and peak broadening compared to unsubstituted nitroanilines.

• Spectroscopic Absorbance (UV): The conjugated π -electron system of the nitroaniline core exhibits strong absorbance. The primary absorption maximum ( λmax​ ) occurs around 225 nm, driven by the π−π∗ transition . Monitoring at 225 nm maximizes the signal-to-noise ratio for routine purity assays1[1].

• Mass Spectrometric Ionization (ESI+): The primary amine (-NH 2​ ) acts as a strong proton acceptor. Acidifying the mobile phase forces the formation of the [M+H]+ precursor ion, enabling highly sensitive detection via LC-MS/MS2[2].

Fig 1. Mechanistic pathway of positive electrospray ionization (ESI+) for nitroanilines.

Head-to-Head Performance Comparison

The choice between LC-MS/MS and HPLC-UV depends entirely on the required limits of detection (LOD) and the complexity of the sample matrix.

Analytical Parameter	LC-MS/MS (MRM Mode)	HPLC-UV (225 nm)
Primary Mechanism	Mass-to-charge ratio ( m/z ) & fragmentation	UV absorbance ( π−π∗ transition)
Sensitivity (LOD)	0.025 - 1.88 ng/mL (Sub-ppb)[2][3]	∼2.0×10−9 M (Low ppb to ppm)[1]
Selectivity	Extremely High (Precursor/Product ion pairs)	Moderate (Relies on chromatographic resolution)
Matrix Suitability	Complex biological/environmental matrices	Clean formulations / Active Pharmaceutical Ingredients
Throughput	High (Rapid gradients possible due to MS selectivity)	Medium (Requires baseline separation of all impurities)
Cost & Complexity	High capital cost, requires specialized training	Low capital cost, standard in most QC laboratories

Analytical Workflows & Self-Validating Protocols

Fig 2. End-to-end analytical workflow for the extraction and detection of target nitroanilines.

Protocol A: Trace Quantification via LC-MS/MS

Objective: Sub-ng/mL quantification in complex matrices (e.g., plasma, pharmacokinetics, wastewater).

• Sample Preparation & Internal Standard (IS) Spiking:

  • Action: Spike the sample matrix with 10 ng/mL of a stable isotope-labeled internal standard (e.g., a deuterated nitroaniline analog).

  • Causality & Validation: The IS co-elutes with the target analyte, experiencing identical ion suppression or enhancement in the ESI source. This creates a self-correcting calibration curve, ensuring quantitative accuracy regardless of matrix fluctuations4[4].

• Solid Phase Extraction (SPE):

  • Action: Condition an Oasis HLB cartridge with methanol. Load the sample, wash with 5% methanol in water, and elute with 100% methanol.

  • Causality: The hydrophilic-lipophilic balance of the polymeric sorbent retains the highly non-polar 4-methylcyclohexyl moiety via reversed-phase mechanisms, allowing ion-suppressing inorganic salts to be washed away 1[1].

• Chromatographic Separation:

  • Action: Inject 5 μ L onto a sub-2 μ m C18 column. Use a mobile phase of Water (A) and Acetonitrile (B), both containing 0.1% formic acid.

  • Causality: Formic acid suppresses free silanol ionization on the column (improving peak shape) and acts as a vital proton donor for ESI+ efficiency2[2].

• MS/MS Detection (MRM Mode):

  • Action: Monitor the [M+H]+ precursor ion transitioning to specific product ions (e.g., loss of the nitro group).

  • Validation Check: The ratio of the quantifier transition to the qualifier transition must remain within ±15% of the reference standard to confirm absolute peak purity and absence of isobaric interference 3[3].

Protocol B: Routine Purity Assay via HPLC-UV

Objective: High-precision purity determination for Active Pharmaceutical Ingredient (API) batch release.

• Sample Dilution:

  • Action: Dissolve the sample in the initial mobile phase conditions (e.g., 30:70 Acetonitrile:Water) to a concentration of 10 μ g/mL.

  • Causality: Dissolving the sample in a solvent stronger than the mobile phase (like 100% Acetonitrile) causes premature elution and severe band broadening at the column head.

• Isocratic Elution:

  • Action: Run an isocratic separation at 1.0 mL/min on a standard C18 column (250 x 4.6 mm, 5 μ m) at 30°C.

  • Causality: Isocratic conditions provide superior retention time reproducibility and baseline stability, which is critical for accurate UV peak integration1[1].

• UV Detection at 225 nm:

  • Action: Set the UV detector to 225 nm.

  • Causality: This wavelength specifically targets the π−π∗ transition of the conjugated nitroaniline system, maximizing the signal-to-noise ratio.

  • Validation Check: Utilize a Photodiode Array (PDA) to scan across 200-400 nm. The spectral purity angle must be less than the purity threshold across the entire peak to validate that no co-eluting impurities are hiding beneath the main analyte peak.

References

• Source: benchchem.
• Source: nih.
• Source: primescholars.
• Source: nih.
• Title: Determination of Aniline Compounds in Water by Direct Injection.

Sources

• 1. Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: Personal Protective Equipment for 2-(4-Methylcyclohexyl)-4-nitroaniline

This guide provides essential safety protocols for handling 2-(4-Methylcyclohexyl)-4-nitroaniline. In the absence of specific safety data for this compound, this document establishes handling procedures based on the well-characterized hazards of the structurally analogous and highly toxic compound, 4-nitroaniline (p-nitroaniline). This conservative approach is rooted in the principle that the toxicological properties are dominated by the 4-nitroaniline functional group, a known hazardous moiety.

The primary goal is to ensure the safety of all laboratory personnel through a deep understanding of the potential hazards and the rigorous application of control measures.

Hazard Assessment: Understanding the Risk Profile

4-Nitroaniline is classified as a highly toxic substance with significant health risks upon exposure. The primary routes of entry are inhalation, skin/eye contact, and ingestion[1]. It is crucial to recognize that 4-nitroaniline is readily absorbed through the skin and can cause severe systemic effects[2].

Key Hazard Classifications:

• Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3)[2][3].

• Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs, particularly the blood (by forming methemoglobin), liver, and hematopoietic system, through prolonged or repeated exposure[2][4].

• Aquatic Hazard: Harmful or toxic to aquatic life with long-lasting effects[2][3][5].

The principal toxic effect of 4-nitroaniline is the induction of methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing the blood's ability to transport oxygen[1][2]. Cyanosis (a bluish discoloration of the skin) is the first observable sign of this toxicity[2].

Core Protective Measures: The Rationale Behind PPE Selection

A multi-layered approach to personal protective equipment is mandatory to create a barrier between the researcher and the chemical. The selection of each PPE component is directly linked to the specific hazards posed by nitroaniline compounds.

• Engineering Controls First: Always handle 2-(4-Methylcyclohexyl)-4-nitroaniline within a certified chemical fume hood to control dust and vapors at the source[1][2]. The fume hood is your primary line of defense against inhalation exposure.

• Eye and Face Protection: Given the risk of eye irritation from dust or splashes, safety goggles with side shields are required[3]. A face shield should be used in conjunction with goggles when there is a significant risk of splashing. All eye and face protection must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU)[2].

• Hand Protection: Dermal absorption is a critical exposure route. Therefore, chemical-resistant gloves are essential.

  • Material: Nitrile rubber gloves are recommended[2].

  • Thickness & Breakthrough: A glove with a minimum thickness of 0.11 mm and a breakthrough time of over 480 minutes provides robust protection for both full contact and splash contact scenarios[2].

  • Best Practice: Double-gloving is highly recommended to provide an additional layer of protection, especially during tasks with a higher risk of contamination[1]. Always inspect gloves for leaks or tears before use[3].

• Body Protection: A full-length laboratory coat is required to protect skin and personal clothing[1]. Ensure it is fully buttoned. For large-scale operations or situations with a high risk of spillage, consider a chemically resistant apron or suit[3].

• Respiratory Protection: When engineering controls like a fume hood cannot guarantee exposure levels below the occupational limit (3 mg/m³ TWA for 4-nitroaniline), or when dusts are generated, respiratory protection is required[1][2]. A respirator with a particulates filter (such as a P2 or P100 filter) conforming to standards like EN 143 is appropriate[2][6].

PPE Specification Summary

Protection Type	Specification	Standard (Example)	Rationale
Eye/Face	Safety glasses with side-shields or splash goggles.	EN 166 (EU) / ANSI Z87.1 (US)	Protects against dust particles and splashes.
Hand	Nitrile rubber gloves (min. 0.11 mm thickness). Double-gloving recommended.	EN 374	Prevents dermal absorption, a primary toxicity route[2][3].
Body	Full-length laboratory coat.	N/A	Protects skin from accidental contact.
Respiratory	Required if dust is generated outside of a fume hood.	NIOSH (US) or CEN (EU)	Prevents inhalation of toxic dust[2].

Operational Plan: Step-by-Step Safety Protocols

Adherence to standardized procedures is critical for minimizing risk. The following workflows provide a self-validating system for safe handling.

Protocol 1: PPE Donning & Doffing Workflow

This sequence is designed to prevent cross-contamination from the outer surfaces of used PPE to your skin or the laboratory environment.

• Donning (Putting On):

  • Put on your laboratory coat and fasten it completely.

  • Put on the first pair of nitrile gloves.

  • Put on your respiratory protection (if required by your risk assessment).

  • Put on your safety goggles or face shield.

  • Put on the second pair of (outer) nitrile gloves, ensuring the cuffs go over the sleeves of your lab coat.

• Doffing (Taking Off):

  • Remove the outer pair of gloves first, peeling them off without touching the external surface with your bare hands. Dispose of them immediately in the designated chemical waste container.

  • Remove your lab coat by rolling it outwards, ensuring the contaminated exterior is contained. Place it in a designated laundry bin or disposal bag.

  • Remove your safety goggles or face shield, handling them by the sides.

  • Remove your respirator (if used).

  • Remove the inner pair of gloves, again without touching the outer surface.

  • Wash your hands thoroughly with soap and water immediately after handling the substance [2][7].

Protocol 2: Emergency Response

Immediate and correct action is vital in the event of an exposure.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing all contaminated clothing[1][5]. Seek immediate medical attention[5][6].

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, also under the eyelids[5][6]. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing[3]. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention[6].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water[2]. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately[2][3].

Protocol 3: Waste Disposal

Proper segregation and disposal of waste are crucial to prevent environmental contamination and accidental exposure.

• Chemical Waste: Collect all surplus 2-(4-Methylcyclohexyl)-4-nitroaniline and residues in their original containers or other suitable, labeled, and sealed containers for disposal[2].

• Contaminated PPE: All disposable items that have come into contact with the chemical, such as gloves, bench paper, and wipes, must be considered hazardous waste. Place them in a designated, sealed container clearly labeled as chemical waste[1][2].

• Disposal Method: Waste must be disposed of via a licensed professional waste disposal service, often through chemical incineration. Do not allow the product to enter drains or surface water[2][3]. Always follow all federal, state, and local regulations for hazardous waste disposal.

Visualized Workflow: PPE Selection Logic

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment based on the specific handling task.

Caption: PPE selection workflow based on task-specific risk assessment.

References

• Safety Data Sheet: 4-Nitroaniline. Carl ROTH. [Link]

• STANDARD OPERATING PROCEDURES (SOP) FOR WORKING WITH P-Nitroaniline AT AMHERST COLLEGE. Amherst College. [Link]

• Safety Data Sheet: p-nitroaniline. Chemos GmbH&Co.KG. [Link]

Sources

• 1. amherst.edu [amherst.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. geneseo.edu [geneseo.edu]
• 7. chemos.de [chemos.de]